N,N-Dimethylbenzamide

• CAS: 611-74-5

Core Science & Biosynthesis

N,N-Dimethylbenzamide chemical properties and structure

An In-depth Technical Guide to N,N-Dimethylbenzamide: Chemical Properties and Structure

Introduction

N,N-Dimethylbenzamide is a substituted amide derivative of benzoic acid. It serves as a crucial intermediate and reagent in various organic syntheses, including the production of agrochemicals and pharmaceuticals.[1] Its utility also extends to its function as a hydrotropic agent, capable of solubilizing drugs with low aqueous solubility, and as a reagent for the deoxygenation of secondary alcohols.[2] This document provides a comprehensive overview of its chemical and physical properties, structural information, and relevant experimental methodologies for its synthesis and analysis.

Chemical Structure and Identification

N,N-Dimethylbenzamide consists of a benzene ring connected to a carbonyl group, with the carbonyl carbon also bonded to a dimethylamino group.[3] This structure is fundamental to its chemical reactivity and physical properties.

dot graph { graph [layout=neato, overlap=false, splines=true, size="7.6,5", bgcolor="#F1F3F4"]; node [shape=circle, style=filled, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=11];

} caption: Chemical structure of N,N-Dimethylbenzamide.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	N,N-dimethylbenzamide[4][5]
CAS Number	611-74-5[5][6]
Molecular Formula	C₉H₁₁NO[1][4][6]
SMILES	CN(C)C(=O)C1=CC=CC=C1[3][7]
InChI	InChI=1S/C9H11NO/c1-10(2)9(11)8-6-4-3-5-7-8/h3-7H,1-2H3[4][5]
InChIKey	IMNDHOCGZLYMRO-UHFFFAOYSA-N[5]

| EINECS | 210-279-2[6] |

Physicochemical Properties

N,N-Dimethylbenzamide is a white to off-white crystalline solid or a colorless to pale yellow liquid at room temperature.[1][2][3][6] It is stable under normal temperatures and pressures.[6]

Table 2: Physical and Chemical Properties

Property	Value	Reference
Molecular Weight	149.19 g/mol	[4][6]
	149.1897 g/mol	[5][8]
Melting Point	40 - 42 °C	[6]
	43 - 45 °C (lit.)	[2]
Boiling Point	256 °C	[6]
	132 - 133 °C / 15 mmHg (lit.)	[2]
Density	1.0253 g/cm³	[1]
Solubility	Slightly soluble in water. Highly soluble in organic solvents like ethanol, acetone, and chloroform.	[1]

| Appearance | White to off-white crystals or colorless to pale yellow liquid. |[2][3][6] |

Experimental Protocols

Synthesis Methodologies

Several methods for the synthesis of N,N-disubstituted benzamides have been documented. Below are representative protocols.

Protocol 1: Synthesis via a Non-Classical Mitsunobu Reaction [9] This method details the preparation of N,N-diethylbenzamides, and the principle can be adapted for N,N-dimethylbenzamide by substituting diethylamine with dimethylamine.

• Reaction Setup : Dissolve triphenylphosphine (1.20 eq), dimethylamine (1.20 eq), and the desired benzoic acid (1.00 eq) in toluene to create a 0.2 M solution at room temperature.

• Stirring : Allow the mixture to stir for 10 minutes.

• Addition of DIAD : Add diisopropylazodicarboxylate (DIAD) (1.20 eq) dropwise to the solution.

• Heating : Heat the reaction to reflux and maintain for 18 hours.

• Workup :

  • Dilute the cooled reaction mixture with ethyl acetate (EtOAc).

  • Wash the organic layer with 1 M NaOH solution and then with brine.

  • Combine the organic layers and dry over anhydrous Na₂SO₄.

• Purification :

  • Filter the solution and concentrate it in vacuo.

  • Purify the resulting residue by flash column chromatography using an appropriate solvent system (e.g., EtOAc/hexanes) to afford the desired N,N-dimethylbenzamide.[9]

Protocol 2: Copper-Catalyzed One-Pot Reaction [10] This procedure synthesizes N,N-dimethyl benzamides using N,N-dimethylformamide (DMF) as the amide source.

• Reaction Setup : In a 10 mL Schlenk tube, add benzyl cyanide (1 mmol), iodobenzene (1 mmol), DMF (2 mL), p-Toluenesulfonic acid (TsOH) (1 mmol), Cu₂O (0.2 mmol), and 1,10-phenanthroline (0.4 mmol).

• Reaction Conditions : Stir the mixture at 130 °C under an O₂ atmosphere for 12 hours.

• Workup :

  • Cool the reaction mixture to room temperature.

  • Quench the reaction with water.

  • Extract the product with ethyl acetate.

• Purification :

  • Dry the organic layer over anhydrous MgSO₄.

  • Remove the solvent in vacuo.

  • Purify the residue by column chromatography on silica gel using a petroleum ether-ethyl acetate mixture as the eluent.[10]

Analytical Methodology

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Analysis [11][12] This method is used for determining dimethylamine impurity in N,N-dimethylformamide by converting it to N,N-dimethylbenzamide.

• Derivatization : React the sample containing dimethylamine with benzoyl chloride at normal temperature to produce N,N-dimethylbenzamide.[11][12]

• GC-MS System :

  • Column : Rtx-5 amine (30 m × 0.32 mm × 1.50 μm).[11]

  • Carrier Gas : Helium, at a flow rate of 2 mL/min.[11]

  • Collision Gas : Argon.[11]

  • Diluent : Methanol.[11]

• Analysis : The retention time for N,N-dimethylbenzamide is approximately 8.5 minutes under these conditions.[11] The method can be validated for precision, linearity, and accuracy according to ICH Q2 (R2) and USP <1225> guidelines.[11][12]

Biological Activity and Applications

While specific signaling pathways for N,N-Dimethylbenzamide are not extensively documented, its core benzamide structure is present in numerous biologically active compounds. Benzamide derivatives are known to exhibit a wide range of activities, including potential antimicrobial and anticancer effects.[13] Some have been investigated as potential tyrosine kinase inhibitors.[14]

N,N-Dimethylbenzamide is also used as an active ingredient in some insect repellents, where it acts by creating a barrier on the skin that is unpleasant to insects.[3]

Safety and Handling

N,N-Dimethylbenzamide is classified as harmful if swallowed (H302), causes skin irritation (H315), and causes serious eye irritation (H319).[4] It may also cause respiratory irritation.[4] It is incompatible with strong oxidizing agents.[3][6] Proper personal protective equipment should be used when handling this chemical. Store in a cool, dry place at ambient temperatures.[3][6]

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. N,N-Dimethylbenzamide | 611-74-5 [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. N,N-Dimethylbenzamide | C9H11NO | CID 11916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Benzamide, N,N-dimethyl- [webbook.nist.gov]
• 6. N,N-Dimethylbenzamide(611-74-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. chemsynthesis.com [chemsynthesis.com]
• 8. Benzamide, N,N-dimethyl- [webbook.nist.gov]
• 9. Synthesis of N,N-Diethylbenzamides via a Non-Classical Mitsunobu Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Gas chromatography mass spectrometer determination of dimethylamine impurity in N,N-dimethylformamide solvent by derivatization of N,N-dimethylbenzamide with benzoyl chloride agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to N,N-Dimethylbenzamide (CAS 611-74-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dimethylbenzamide, with a CAS number of 611-74-5, is a substituted aromatic amide that serves as a versatile chemical intermediate and a subject of interest in various scientific fields. This technical guide provides a comprehensive overview of its physicochemical properties, spectroscopic data, synthesis methodologies, and known biological activities. Detailed experimental protocols for its synthesis and purification are presented, alongside a discussion of its potential mechanisms of action, particularly as an insect repellent and its speculative role in dopamine receptor modulation. This document aims to be a valuable resource for professionals in research, and drug development by consolidating key technical information and presenting it in a structured and accessible format.

Physicochemical and Spectroscopic Data

The fundamental properties of N,N-Dimethylbenzamide are summarized below, providing a crucial foundation for its application in experimental settings.

Physicochemical Properties

Property	Value	Reference(s)
Molecular Formula	C₉H₁₁NO	[1]
Molecular Weight	149.19 g/mol	[1]
Appearance	White to off-white crystalline solid	[2]
Melting Point	43-45 °C
Boiling Point	132-133 °C at 15 mmHg
Solubility	Soluble in water.	[3]
CAS Number	611-74-5	[1]

Spectroscopic Data

The following tables summarize the key spectroscopic signatures of N,N-Dimethylbenzamide, which are essential for its identification and characterization.

¹H NMR (400 MHz, CDCl₃) [2]

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
7.30-7.40	m	5H	Aromatic protons
3.08	s	3H	N-CH₃
2.97	s	3H	N-CH₃

¹³C NMR (100 MHz, CDCl₃) [2]

Chemical Shift (δ) ppm	Assignment
171.6	C=O
136.5	Aromatic C (quaternary)
129.5	Aromatic CH
128.4	Aromatic CH
127.1	Aromatic CH
39.6	N-CH₃
35.3	N-CH₃

Mass Spectrometry (Electron Ionization) [1][4]

m/z	Relative Intensity	Assignment
149	[M]⁺	Molecular Ion
105	Base Peak	[C₆H₅CO]⁺
77	High	[C₆H₅]⁺

Infrared (IR) Spectroscopy [5]

Wavenumber (cm⁻¹)	Assignment
~1630	C=O (amide) stretching
~1400-1500	Aromatic C=C stretching
~700-800	C-H out-of-plane bending (aromatic)

Synthesis and Purification Protocols

Several methods for the synthesis of N,N-disubstituted benzamides have been reported. Below are detailed protocols for the preparation and purification of N,N-Dimethylbenzamide.

Synthesis from Benzoyl Chloride and Dimethylamine

This is a common and straightforward method for the synthesis of N,N-Dimethylbenzamide.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and an addition funnel, dissolve dimethylamine (2.0 equivalents) in an appropriate anhydrous solvent such as dichloromethane or diethyl ether. Cool the solution to 0 °C in an ice bath.

• Addition of Benzoyl Chloride: Slowly add a solution of benzoyl chloride (1.0 equivalent) in the same anhydrous solvent to the stirred dimethylamine solution via the addition funnel. Maintain the temperature at 0 °C during the addition. A white precipitate of dimethylamine hydrochloride will form.

• Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up:

  • Quench the reaction by adding water to dissolve the dimethylamine hydrochloride.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with dilute hydrochloric acid (to remove excess dimethylamine), saturated aqueous sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude N,N-Dimethylbenzamide.

Synthesis from Benzoic Acid and Aniline (Illustrative)

A one-pot synthesis method has been described for related benzamides.[3]

Experimental Protocol:

• Reaction Mixture: In a 10 mL quartz tube, combine aniline (0.70 mmol), benzoic acid (0.50 mmol), tetrabutylammonium bromide (TBAB, 0.5 mmol), potassium hydroxide (KOH, 1.0 mmol), iodine (I₂, 0.10 mmol), and water (2.5 mL).

• Reaction Conditions: Stir the reaction mixture at room temperature for 2.5 hours under sunlight irradiation.

• Extraction: After the reaction is complete, extract the organic layer with ethyl acetate.

• Isolation: Concentrate the organic solution in vacuo.

• Purification: Purify the residue by column chromatography on silica gel using a petroleum ether/ethyl acetate (5/1) eluent to afford the final product.

Purification by Recrystallization

For solid compounds like N,N-Dimethylbenzamide, recrystallization is an effective purification method.

Experimental Protocol:

• Solvent Selection: Choose a suitable solvent or solvent system. A mixed solvent system of ethanol and water is often effective for moderately polar compounds.

• Dissolution: Dissolve the crude N,N-Dimethylbenzamide in a minimal amount of hot ethanol in an Erlenmeyer flask.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Slowly add hot water to the hot ethanol solution until the solution becomes slightly cloudy (the cloud point), indicating saturation. Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture to remove any adhering impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Biological Activity and Mechanism of Action

While N,N-Dimethylbenzamide itself is not extensively studied for its biological activity, its structural similarity to the widely used insect repellent N,N-diethyl-m-toluamide (DEET) suggests potential applications and mechanisms of action.

Insect Repellent Activity

The insect repellent properties of DEET are well-documented, and it is plausible that N,N-Dimethylbenzamide shares a similar mechanism of action. Two primary hypotheses for the olfactory-mediated repellency of DEET have been proposed:

• The "Confusant" Hypothesis: DEET may interfere with the insect's olfactory receptors, masking the attractive host odors and thus "confusing" the insect.[6][7] This interference can occur by inhibiting the response of olfactory receptor neurons to attractants.[8]

• The "Stimulus" Hypothesis: DEET itself may act as a stimulus, activating specific olfactory receptors that trigger an aversive behavioral response in insects.[6][7]

Potential Interaction with Dopamine Receptors

The benzamide scaffold is a known pharmacophore for dopamine D2 receptor antagonists. While direct binding data for N,N-Dimethylbenzamide is lacking, its structural features suggest a potential, albeit likely weak, interaction with dopamine receptors. Further research, such as competitive radioligand binding assays, would be necessary to confirm and quantify any such activity.

Induction of Glutathione S-Transferase

Studies on the related compound DEET have shown that it can induce the synthesis of glutathione S-transferase (GST) in mosquito cells. GSTs are a family of enzymes involved in detoxification. This suggests that N,N-Dimethylbenzamide might also modulate cellular detoxification pathways.

Representative Experimental Protocol: Glutathione S-Transferase Activity Assay

This protocol is a general method for measuring GST activity and can be adapted for cell lysates or tissue homogenates treated with N,N-Dimethylbenzamide.

• Sample Preparation: Prepare cell lysates or tissue homogenates from control and N,N-Dimethylbenzamide-treated samples in an appropriate buffer.

• Assay Mixture: In a 96-well plate, add the following to each well:

  • Sample (cell lysate or tissue homogenate)

  • Reduced glutathione (GSH) solution

  • 1-Chloro-2,4-dinitrobenzene (CDNB) solution (substrate)

• Measurement: Immediately measure the increase in absorbance at 340 nm over time using a plate reader. The rate of increase in absorbance is proportional to the GST activity.

• Calculation: Calculate the GST activity based on the rate of change in absorbance and the protein concentration of the sample.

Safety and Handling

N,N-Dimethylbenzamide is considered hazardous. It is harmful if swallowed and causes skin and eye irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

N,N-Dimethylbenzamide is a compound with well-defined physicochemical and spectroscopic properties. Its synthesis is readily achievable through standard organic chemistry methods. While its biological activity is not extensively characterized, its structural relationship to known active compounds, particularly in the area of insect repellency, suggests promising avenues for further research. This technical guide provides a solid foundation of data and protocols to facilitate future investigations into the properties and applications of N,N-Dimethylbenzamide.

References

• 1. N,N-Dimethylbenzamide | C9H11NO | CID 11916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. N,N-Dimethylbenzamide synthesis - chemicalbook [chemicalbook.com]
• 4. Benzamide, N,N-dimethyl- [webbook.nist.gov]
• 5. N,N-Dimethylbenzamide(611-74-5) IR Spectrum [m.chemicalbook.com]
• 6. Frontiers | Molecular Basis of N,N-Diethyl-3-Methylbenzamide (DEET) in Repelling the Common Bed Bug, Cimex lectularius [frontiersin.org]
• 7. Olfaction: Repellents that Congest the Mosquito Nose - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemconnections.org [chemconnections.org]

An In-depth Technical Guide to the Physical Properties of N,N-Dimethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of N,N-Dimethylbenzamide, specifically its melting and boiling points. The information is presented to be a valuable resource for laboratory and development work, with a focus on precise data and reproducible experimental methodologies.

Core Physical Properties

N,N-Dimethylbenzamide is a substituted amide of benzoic acid that is of significant interest in various fields of chemical synthesis and pharmaceutical development. Accurate knowledge of its physical properties is fundamental for its purification, handling, and application in further synthetic steps.

Quantitative Data Summary

The melting and boiling points of N,N-Dimethylbenzamide, as reported in the scientific literature, are summarized below. These values are critical for predicting the compound's physical state under various experimental conditions and for designing purification protocols such as recrystallization and distillation.

Physical Property	Value	Conditions
Melting Point	41-45 °C	Atmospheric Pressure
43-45 °C[1]	Atmospheric Pressure
Boiling Point	132-133 °C	15 mmHg[1][2]
183-184 °C	765 mmHg

Experimental Protocols

While specific experimental protocols for the determination of the melting and boiling points of N,N-Dimethylbenzamide are not extensively detailed in publicly available literature, the following represents a standard and widely accepted methodology for the determination of these properties for a solid organic compound like N,N-Dimethylbenzamide.

3.1. Determination of Melting Point by Capillary Method

The capillary method is the most common technique for determining the melting point of a solid organic compound. It relies on heating a small sample in a sealed capillary tube and observing the temperature range over which the solid transitions to a liquid.

Materials:

• N,N-Dimethylbenzamide, purified

• Capillary tubes (one end sealed)

• Melting point apparatus (e.g., Mel-Temp or similar)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: A small amount of dry N,N-Dimethylbenzamide is placed on a clean, dry surface. The open end of a capillary tube is pressed into the sample until a small amount of the solid is packed into the tube. The tube is then inverted and tapped gently to pack the solid into the closed end. This process is repeated until a packed sample of 2-3 mm in height is achieved.

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus.

• Heating: The apparatus is heated at a moderate rate until the temperature is approximately 15-20°C below the expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure thermal equilibrium between the sample and the thermometer.

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample has completely melted is recorded as the end of the melting range.

• Reporting: The melting point is reported as a range from the temperature of initial melting to the temperature of complete melting. For a pure compound, this range is typically narrow (0.5-2°C).

3.2. Determination of Boiling Point by Distillation Under Reduced Pressure

Given that N,N-Dimethylbenzamide has a relatively high boiling point at atmospheric pressure, distillation under reduced pressure (vacuum distillation) is the preferred method for its purification and boiling point determination to prevent decomposition.

Materials:

• N,N-Dimethylbenzamide, liquid or molten

• Distillation apparatus (round-bottom flask, distillation head with thermometer adapter, condenser, receiving flask)

• Vacuum source (vacuum pump)

• Manometer

• Heating mantle

• Boiling chips or magnetic stirrer

Procedure:

• Apparatus Assembly: The distillation apparatus is assembled, ensuring all joints are properly sealed to maintain a vacuum. A small quantity of N,N-Dimethylbenzamide and a few boiling chips are placed in the round-bottom flask.

• Vacuum Application: The system is connected to a vacuum pump, and the pressure is reduced to the desired level (e.g., 15 mmHg), as measured by a manometer.

• Heating: The sample is heated gently using a heating mantle.

• Observation: As the liquid boils, the vapor rises, and the temperature on the thermometer will stabilize. This stable temperature is the boiling point of the liquid at the recorded pressure. The boiling point is recorded when the liquid is distilling at a steady rate.

• Data Correction: If necessary, the observed boiling point can be corrected to standard pressure using a nomograph or appropriate calculations, although reporting the boiling point at the measured pressure is standard practice for vacuum distillation.

Visualized Workflows

To further clarify the experimental procedures, the following diagrams illustrate the logical flow of the determination of the physical properties of N,N-Dimethylbenzamide.

Caption: Workflow for Melting Point Determination.

Caption: Workflow for Boiling Point Determination under Reduced Pressure.

References

• 1. N,N-Dimethylbenzamide | 611-74-5 [chemicalbook.com]
• 2. chemsynthesis.com [chemsynthesis.com]

Solubility Profile of N,N-Dimethylbenzamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N,N-Dimethylbenzamide in water and various organic solvents. The information is intended to assist researchers, scientists, and professionals in drug development in understanding and applying the solubility characteristics of this compound in their work.

Introduction

N,N-Dimethylbenzamide (DMBA) is a substituted amide of benzoic acid with the chemical formula C₉H₁₁NO. It is a versatile compound utilized in organic synthesis, serving as an intermediate in the production of pharmaceuticals and agrochemicals.[1] Its physical state at room temperature is typically a white to off-white crystalline solid or a colorless to pale yellow liquid.[2][3] Understanding the solubility of N,N-Dimethylbenzamide is crucial for its application in various chemical processes, including reaction chemistry, formulation development, and purification.

Physical and Chemical Properties

A summary of key physical and chemical properties of N,N-Dimethylbenzamide is presented in Table 1.

Table 1: Physical and Chemical Properties of N,N-Dimethylbenzamide

Property	Value	Reference(s)
Molecular Formula	C₉H₁₁NO	[4]
Molecular Weight	149.19 g/mol	[4]
Appearance	White to off-white crystals or colorless to pale yellow liquid	[2][3]
Melting Point	40 - 45 °C	[4]
Boiling Point	256 °C	[4]
Density	1.11 g/cm³ (at 23 °C)	[4]

Solubility Data

The solubility of N,N-Dimethylbenzamide is influenced by its molecular structure, which includes a hydrophobic benzene ring and a polar amide group.[1] This dual nature dictates its solubility behavior in different types of solvents.

Aqueous Solubility

The solubility of N,N-Dimethylbenzamide in water is a subject of conflicting reports in the available literature. Various sources describe it as soluble, slightly soluble, or insoluble.[1][2][5][6] This discrepancy highlights the importance of empirical determination of solubility for specific applications and conditions. The hydrophobic nature of the aromatic ring limits its interaction with polar water molecules, suggesting that its solubility in water is likely to be limited.[1]

Solubility in Organic Solvents

Table 2: Qualitative Solubility of N,N-Dimethylbenzamide in Organic Solvents

Solvent	Solvent Type	Qualitative Solubility	Reference(s)
Ethanol	Polar Protic	Highly Soluble	[1]
Acetone	Polar Aprotic	Highly Soluble	[1]
Chloroform	Polar Aprotic	Highly Soluble	[1]
Diethyl Ether	Nonpolar	Soluble	[6]
Benzene	Nonpolar	Soluble	[6]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is critical for many scientific and industrial applications. The following section outlines a generalized experimental protocol for determining the solubility of a solid compound like N,N-Dimethylbenzamide. The shake-flask method followed by a suitable analytical technique is a widely accepted approach.

Principle

The thermodynamic solubility of a compound is determined by creating a saturated solution at a specific temperature. This is achieved by equilibrating an excess amount of the solid compound with the solvent over a sufficient period. The concentration of the dissolved compound in the supernatant is then quantified using an appropriate analytical method.

Materials and Equipment

• N,N-Dimethylbenzamide (solid)

• Selected solvents (e.g., water, ethanol, acetone)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Centrifuge or filtration apparatus (e.g., syringe filters)

• High-Performance Liquid Chromatography (HPLC) with UV detector or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Generalized Shake-Flask Protocol

• Preparation of Standard Solutions: Prepare a series of standard solutions of N,N-Dimethylbenzamide of known concentrations in the chosen solvent. These will be used to create a calibration curve.

• Sample Preparation: Add an excess amount of solid N,N-Dimethylbenzamide to a vial containing a known volume of the solvent. The presence of undissolved solid is essential to ensure a saturated solution.

• Equilibration: Tightly cap the vials and place them in a constant temperature shaker. Agitate the samples for a predetermined period (e.g., 24-48 hours) to allow the system to reach equilibrium. The temperature should be controlled and recorded.

• Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This can be achieved by centrifugation at a high speed or by filtering the solution through a suitable syringe filter (e.g., 0.45 µm). Care should be taken to avoid any temperature changes during this step that could affect the solubility.

• Quantification:

  • HPLC Analysis: Dilute an aliquot of the clear supernatant with the solvent to a concentration that falls within the range of the calibration curve. Analyze the diluted sample by HPLC and determine the concentration of N,N-Dimethylbenzamide based on the calibration curve.

  • UV-Vis Spectroscopy: If N,N-Dimethylbenzamide has a suitable chromophore, the concentration of the dissolved compound in the supernatant can be determined by measuring its absorbance at a specific wavelength and using a calibration curve.

• Data Reporting: The solubility is reported in units such as g/L, mg/mL, or mol/L at the specified temperature.

Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of solubility.

A generalized workflow for determining the solubility of a solid compound.

Conclusion

While qualitative data suggests that N,N-Dimethylbenzamide is highly soluble in many organic solvents and has limited solubility in water, there is a clear need for quantitative experimental data to resolve the conflicting reports regarding its aqueous solubility and to provide precise values for its solubility in organic media. The experimental protocol and workflow provided in this guide offer a standardized approach for researchers to determine the solubility of N,N-Dimethylbenzamide accurately in various solvents, which is essential for its effective application in research and development.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Page loading... [guidechem.com]
• 3. youtube.com [youtube.com]
• 4. N,N-Dimethylbenzamide(611-74-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. N,N-Dimethylbenzamide | 611-74-5 [chemicalbook.com]
• 6. chembk.com [chembk.com]

A Technical Guide to the Spectroscopic Data of N,N-Dimethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N,N-Dimethylbenzamide, a vital compound in various chemical and pharmaceutical research fields. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for acquiring these spectra. This document is intended to serve as a critical reference for the identification, characterization, and quality control of N,N-Dimethylbenzamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an essential analytical technique for determining the structure of organic compounds. The ¹H and ¹³C NMR spectra of N,N-Dimethylbenzamide provide distinct signals that correspond to the hydrogen and carbon atoms within the molecule.

¹H NMR Data

The ¹H NMR spectrum of N,N-Dimethylbenzamide is characterized by signals in both the aromatic and aliphatic regions.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.38	Multiplet	5H	Aromatic protons
~3.10	Singlet	3H	N-CH₃ (Methyl)
~2.96	Singlet	3H	N-CH₃ (Methyl)

Solvent: CDCl₃, Reference: TMS (0 ppm)

¹³C NMR Data

The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

Chemical Shift (δ) ppm	Assignment
~171.76	C=O (Carbonyl)
~136.34	Aromatic C (Quaternary)
~129.61	Aromatic CH
~128.54	Aromatic CH
~128.43	Aromatic CH
~39.5 (approx.)	N-CH₃ (Methyl)
~35.4 (approx.)	N-CH₃ (Methyl)

Solvent: CDCl₃[1]

Experimental Protocol for NMR Spectroscopy

A standard protocol for acquiring high-quality NMR spectra of N,N-Dimethylbenzamide is as follows:

• Sample Preparation: Dissolve approximately 10-20 mg of N,N-Dimethylbenzamide in 0.6-0.7 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) to serve as an internal standard. Transfer the solution to a 5 mm NMR tube.

• Instrumentation: A 300 MHz or higher field NMR spectrometer is recommended for optimal resolution.

• ¹H NMR Acquisition Parameters:

  • Pulse Angle: 30-45°

  • Acquisition Time: 3-4 seconds

  • Relaxation Delay: 1-2 seconds

  • Number of Scans: 16-32

• ¹³C NMR Acquisition Parameters:

  • Mode: Proton-decoupled

  • Pulse Angle: 30°

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise ratio.

• Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected to obtain the final spectrum. Chemical shifts are referenced to the TMS signal at 0 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

IR Absorption Data

The IR spectrum of N,N-Dimethylbenzamide shows characteristic absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3060	Medium	Aromatic C-H Stretch
~2940	Medium	Aliphatic C-H Stretch (Methyl)
~1640	Strong	C=O Stretch (Amide I band)
~1500-1400	Medium	Aromatic C=C Stretches
~1214	Strong	C-N Stretch
~733, ~696	Strong	Aromatic C-H Out-of-Plane Bending

Sample Preparation: KBr Pellet or Nujol Mull[1]

Experimental Protocol for IR Spectroscopy (KBr Pellet Method)

• Sample Preparation: Grind 1-2 mg of N,N-Dimethylbenzamide with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) to form a transparent or translucent pellet.

• Instrumentation: An FTIR (Fourier-Transform Infrared) spectrometer is used for analysis.

• Data Acquisition:

  • Collect a background spectrum of the empty sample compartment.

  • Place the KBr pellet in the sample holder and acquire the sample spectrum.

  • The instrument software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis: The spectrum is analyzed by identifying the characteristic absorption bands and assigning them to the corresponding functional groups.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique that provides information about the molecular weight and fragmentation pattern of a compound, confirming its identity.

Mass Spectrometry Data

The electron ionization (EI) mass spectrum of N,N-Dimethylbenzamide is presented below.

Mass-to-Charge Ratio (m/z)	Relative Intensity	Assignment
149	Moderate	[M]⁺ (Molecular Ion)
105	Very High (100%)	[M - N(CH₃)₂]⁺ (Benzoyl cation)
77	High	[C₆H₅]⁺ (Phenyl cation)
51	Medium	[C₄H₃]⁺

Ionization Method: Electron Ionization (EI) at 70 eV[2]

Experimental Protocol for GC-MS

• Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of N,N-Dimethylbenzamide in a volatile solvent such as dichloromethane or ethyl acetate.

• Instrumentation: A Gas Chromatography-Mass Spectrometry (GC-MS) system equipped with a capillary column (e.g., 30 m x 0.25 mm, 5% phenyl-methylpolysiloxane stationary phase) and an EI source.

• GC Conditions:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program: Initiate at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 40-400.

• Data Analysis: The total ion chromatogram (TIC) is analyzed to determine the retention time of the compound. The mass spectrum corresponding to the chromatographic peak is then examined to identify the molecular ion and characteristic fragment ions. A comparison with a spectral library (e.g., NIST) can be performed for confirmation.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like N,N-Dimethylbenzamide.

A generalized workflow for the spectroscopic analysis of N,N-Dimethylbenzamide.

References

• 1. 586. The infrared absorption of normal and 18O-labelled NN-dimethylbenzamide - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Synthesis of N,N-Dimethylbenzamide from benzoic acid

An In-depth Technical Guide to the Synthesis of N,N-Dimethylbenzamide from Benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of established and contemporary methods for the synthesis of N,N-Dimethylbenzamide, a versatile amide with applications in organic synthesis and as an insect repellent. The document details various synthetic strategies starting from benzoic acid, offering in-depth experimental protocols, comparative data, and workflow visualizations to aid researchers in selecting and implementing the most suitable method for their specific needs.

Introduction

The conversion of carboxylic acids to amides is a fundamental transformation in organic chemistry, crucial for the synthesis of a vast array of pharmaceuticals, agrochemicals, and materials. N,N-Dimethylbenzamide is a classic example of a tertiary amide, and its synthesis from the readily available benzoic acid has been approached through several distinct chemical pathways. These methods primarily focus on the activation of the carboxylic acid moiety to facilitate nucleophilic attack by dimethylamine. This guide will explore two prominent and well-documented methods: the two-step synthesis via an acyl chloride intermediate and a direct amidation method utilizing 1,1'-carbonyldiimidazole (CDI) with N,N-dimethylacetamide (DMAc) as the dimethylamine source.

Comparative Overview of Synthetic Methods

The choice of synthetic route for the preparation of N,N-Dimethylbenzamide from benzoic acid depends on factors such as scale, available reagents, desired purity, and tolerance of functional groups in more complex substrates. The following table summarizes the quantitative data for two distinct and effective methods.

Parameter	Method 1: Acyl Chloride Intermediate	Method 2: Direct Amidation with CDI/DMAc
Activating Agent	Thionyl Chloride (SOCl₂)	1,1'-Carbonyldiimidazole (CDI)
Dimethylamine Source	Dimethylamine	N,N-Dimethylacetamide (DMAc)
Typical Solvent(s)	Dichloromethane (DCM)	N,N-Dimethylacetamide (DMAc)
Reaction Temperature	0 °C to reflux	160-165 °

Toxicological Profile of N,N-Dimethylbenzamide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of N,N-Dimethylbenzamide (CAS No. 611-74-5). The information is compiled from a variety of sources to support risk assessment and safety evaluation in research and drug development settings. This document summarizes key toxicological endpoints, details the experimental methodologies for the cited studies, and provides visualizations of relevant biological pathways and workflows.

Executive Summary

N,N-Dimethylbenzamide is a chemical compound used as an intermediate in the synthesis of various pharmaceuticals and as an insect repellent.[1] Based on the available data, N,N-Dimethylbenzamide is classified as harmful if swallowed (Acute Toxicity, Oral, Category 4) and causes skin and serious eye irritation.[1][2] While specific data for some toxicological endpoints are limited for N,N-Dimethylbenzamide itself, information from structurally related compounds and standardized testing guidelines provides a basis for its toxicological assessment. The primary metabolic pathway for related N,N-dialkylbenzamides involves N-dealkylation and hydroxylation.

Physicochemical Properties

Property	Value	Reference
Chemical Name	N,N-Dimethylbenzamide
CAS Number	611-74-5	[1]
Molecular Formula	C₉H₁₁NO	[1]
Molecular Weight	149.19 g/mol
Appearance	White to off-white crystalline solid
Melting Point	43-45 °C
Boiling Point	132-133 °C at 15 mmHg
Solubility	Soluble in organic solvents; slightly soluble in water.[3]

Toxicological Data

Acute Toxicity

Acute toxicity studies assess the adverse effects occurring within a short time after administration of a single dose of a substance.

Table 1: Acute Toxicity of N,N-Dimethylbenzamide

Test	Species	Route	Value	Classification
LD₅₀	Mouse	Oral	960 mg/kg	Category 4 (Harmful if swallowed)[1]

Skin and Eye Irritation

Studies on skin and eye irritation are crucial for assessing the local tolerance of a substance upon direct contact.

Table 2: Irritation Potential of N,N-Dimethylbenzamide

Test	Species	Results	Classification
Skin Irritation	Rabbit	Causes skin irritation[1][2]	Category 2[1]
Eye Irritation	Rabbit	Causes serious eye irritation[1][2]	Category 2[1]

Genotoxicity

Genotoxicity assays are performed to detect direct or indirect damage to DNA and chromosomes. While specific data for N,N-Dimethylbenzamide is limited, results for a related compound are available.

Table 3: Genotoxicity of N-Methylbenzamide (Related Compound)

Test	System	Metabolic Activation	Result
Ames Test	S. typhimurium TA98, TA100, TA1535, TA1537	With and without S9	Negative

Carcinogenicity, Reproductive, and Developmental Toxicity

Currently, there are no specific long-term carcinogenicity, reproductive, or developmental toxicity studies available for N,N-Dimethylbenzamide in the public domain. It has not been classified as a carcinogen by major regulatory agencies.[1]

Mechanism of Action and Toxicokinetics

Metabolism

The metabolism of N,N-dialkylbenzamides, such as N,N-Dimethylbenzamide, is expected to proceed through two primary pathways: N-dealkylation and aromatic hydroxylation. The initial step is often the oxidative removal of one of the methyl groups from the nitrogen atom, a process known as N-demethylation, to form the corresponding N-methylbenzamide. This can be followed by further dealkylation to benzamide. Subsequently, these intermediates can undergo hydrolysis to benzoic acid, which is then conjugated, typically with glycine, to form hippuric acid for excretion. Aromatic hydroxylation of the benzene ring can also occur.

Metabolic pathway of N,N-Dimethylbenzamide.

Experimental Protocols

The following sections describe the general methodologies for key toxicological studies based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity - OECD 423 (Acute Toxic Class Method)

This method is used to estimate the acute oral toxicity of a substance.

• Test Animals: Typically, young adult female rats are used.

• Housing and Feeding: Animals are housed in standard conditions with controlled temperature and a 12-hour light/dark cycle. Standard laboratory diet and drinking water are provided ad libitum, with a brief fasting period before dosing.

• Dose Administration: The test substance is administered orally by gavage in a single dose. The starting dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg body weight).

• Procedure: A stepwise procedure is used, with 3 animals per step. The outcome of the first step determines the dose for the next step.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for up to 14 days. A gross necropsy is performed on all animals at the end of the study.

Workflow for OECD 423 Acute Toxic Class Method.

Skin Irritation - OECD 404

This test assesses the potential of a substance to cause skin irritation.

• Test Animals: Albino rabbits are typically used.

• Procedure: A small area of the animal's skin is shaved. 0.5 g or 0.5 mL of the test substance is applied to the skin under a gauze patch for a 4-hour exposure period.

• Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The reactions are scored according to a standardized scale.

Bacterial Reverse Mutation Test (Ames Test) - OECD 471

This in vitro assay is used to detect gene mutations.

• Test System: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) are used.

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 fraction from rat liver) to mimic metabolism in mammals.

• Procedure: The bacterial strains are exposed to the test substance at various concentrations. The mixture is plated on a minimal agar medium lacking histidine.

• Evaluation: The number of revertant colonies (colonies that have mutated back to being able to synthesize histidine) is counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies.

References

• 1. Repeated-dose 90-day oral toxicity study of GST in Sprague-Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Threshold of Toxicological Concern for prenatal developmental toxicity in rats and rabbits - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to N,N-Dimethylbenzamide as a Pharmaceutical Intermediate

N,N-Dimethylbenzamide (DMBA) is a versatile chemical compound that serves as a crucial building block and intermediate in the synthesis of a wide array of more complex molecules, particularly within the pharmaceutical industry.[1][2] Its chemical stability and specific reactivity make it an invaluable tool in both laboratory research and industrial-scale manufacturing.[3] This guide provides a comprehensive overview of its properties, synthesis, and applications as a key intermediate in drug development.

Physicochemical and Pharmacokinetic Properties

N,N-Dimethylbenzamide is a white to off-white crystalline solid at room temperature.[1][4] It is recognized for its utility as a hydrotropic agent, capable of solubilizing drugs with low aqueous solubility.[5]

Property	Value	Reference
Molecular Formula	C₉H₁₁NO	[1][6][7]
Molecular Weight	149.19 g/mol	[6][7]
CAS Number	611-74-5	[1][7]
Appearance	White to off-white crystalline solid	[1][4]
Melting Point	43-45 °C
Boiling Point	132-133 °C at 15 mmHg
Solubility	Soluble in water and organic solvents	[1][6]
pKa	-1.14 (Predicted)	[1]
Topological Polar Surface Area	20.3 Ų	[6]
Complexity	137	[6]

Synthesis of N,N-Dimethylbenzamide

N,N-Dimethylbenzamide can be synthesized through various methods. A common laboratory and industrial approach involves the reaction of a benzoic acid derivative with dimethylamine.

Experimental Protocol: Synthesis from Benzoic Acid and Dimethylamine

This protocol outlines a general procedure for the synthesis of N,N-Dimethylbenzamide.

Materials:

• Benzoic acid

• Aniline

• Tetrabutylammonium bromide (TBAB)

• Potassium hydroxide (KOH)

• Iodine (I₂)

• Water

• Ethyl acetate

• Silica gel for column chromatography

• Petroleum ether

Procedure:

• A 10 mL quartz tube is charged with aniline (0.70 mmol), benzoic acid (0.50 mmol), TBAB (0.5 mmol), KOH (1.0 mmol), I₂ (0.10 mmol), and water (2.5 mL).[8]

• The reaction mixture is stirred under sunlight irradiation at room temperature for 2.5 hours.[8]

• Upon completion, the organic layer is extracted with ethyl acetate.[8]

• The solution containing the crude product is concentrated under reduced pressure.[8]

• The resulting residue is purified by column chromatography on a silica gel column, using a petroleum ether/ethyl acetate (5/1) mixture as the eluent, to yield the pure N,N-Dimethylbenzamide product.[8]

Caption: General workflow for the synthesis of N,N-Dimethylbenzamide.

Role as a Versatile Pharmaceutical Intermediate

The N,N-dimethylamide functional group is a powerful and versatile tool in modern synthetic organic chemistry, primarily due to its function as a directing group.[3] This capability is crucial for regioselective C-H activation and functionalization reactions, which are potent methods for modifying aromatic compounds.[3]

One of the most significant applications is in Directed ortho-Metalation (DoM) . The N,N-dimethylamide group acts as a strong Lewis base, allowing it to coordinate with a Lewis acidic alkyllithium base. This coordination directs the deprotonation specifically to the ortho position on the aromatic ring, providing a reliable method for introducing a wide variety of functional groups in a controlled manner.[3][9]

Experimental Protocol: Directed ortho-Metalation (DoM) using a Benzamide

This protocol describes a general procedure for the ortho-functionalization of a benzamide derivative.

Materials:

• N,N-disubstituted benzamide (e.g., N,N-Dimethylbenzamide)

• s-Butyllithium (s-BuLi) or other strong lithium base

• Dry tetrahydrofuran (THF) or diethyl ether

• Electrophile (e.g., iodine, trimethylsilyl chloride, CO₂)

• Quenching solution (e.g., saturated ammonium chloride)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolve the N,N-disubstituted benzamide in dry THF in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add s-BuLi dropwise to the stirred solution. The reaction mixture may change color, indicating the formation of the ortho-lithiated species.

• Stir the mixture at -78 °C for 1-2 hours to ensure complete metalation.

• Add the chosen electrophile to the reaction mixture at -78 °C.

• Allow the reaction to proceed for a specified time (typically 1-4 hours) at -78 °C or while slowly warming to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product using column chromatography or recrystallization to obtain the ortho-substituted benzamide.

References

• 1. Page loading... [wap.guidechem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. N,N-Dimethylbenzamide | 611-74-5 | Benchchem [benchchem.com]
• 4. N,N-Dimethylbenzamide | C9H11NO | CID 11916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N,N-Dimethylbenzamide (99%) - Amerigo Scientific [amerigoscientific.com]
• 6. echemi.com [echemi.com]
• 7. Benzamide, N,N-dimethyl- [webbook.nist.gov]
• 8. N,N-Dimethylbenzamide synthesis - chemicalbook [chemicalbook.com]
• 9. Synthesis of N,N-Diethylbenzamides via a Non-Classical Mitsunobu Reaction - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to N,N-Dimethylbenzamide: Properties, Synthesis, Analysis, and Applications in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylbenzamide is a versatile aromatic amide that serves as a crucial building block and intermediate in a multitude of chemical syntheses. Its chemical stability, coupled with the reactivity of its functional groups, makes it a compound of significant interest in both academic research and industrial applications, particularly in the fields of medicinal chemistry and drug development. This guide provides a comprehensive overview of the molecular characteristics, synthesis, analytical methods, and key applications of N,N-Dimethylbenzamide.

Molecular and Physicochemical Properties

N,N-Dimethylbenzamide is a white to off-white crystalline solid at room temperature.[1] Its fundamental properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₉H₁₁NO	[1][2][3][4]
Molecular Weight	149.19 g/mol	[2][3][4]
CAS Number	611-74-5	[3][4]
Appearance	White to off-white crystalline solid	[1]
Melting Point	40-43 °C	[1]
Boiling Point	272-273 °C
Solubility	Soluble in organic solvents, sparingly soluble in water.

Synthesis of N,N-Dimethylbenzamide

The synthesis of N,N-Dimethylbenzamide can be achieved through several routes. The most common and straightforward method involves the reaction of benzoyl chloride with dimethylamine.

Experimental Protocol: Synthesis from Benzoyl Chloride and Dimethylamine

This method is widely used due to its high yield and relatively simple procedure.

Materials:

• Benzoyl chloride

• Dimethylamine (aqueous solution or gas)

• Anhydrous diethyl ether or dichloromethane

• Sodium hydroxide solution (e.g., 10%)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve dimethylamine in an appropriate solvent (e.g., diethyl ether) and cool the mixture in an ice bath.

• Slowly add benzoyl chloride dropwise to the stirred dimethylamine solution. An exothermic reaction will occur, and a white precipitate (dimethylamine hydrochloride) will form.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with a dilute acid solution (e.g., 5% HCl) to remove excess dimethylamine, followed by a sodium hydroxide solution to remove any unreacted benzoyl chloride, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield crude N,N-Dimethylbenzamide.

• The product can be further purified by distillation or recrystallization if necessary.

References

• 1. N,N-Dimethylbenzamide | C9H11NO | CID 11916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. prepchem.com [prepchem.com]

An In-Depth Technical Guide to the Hydrotropic Properties of N,N-Dimethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hydrotropy is a solubilization phenomenon where the addition of a significant amount of a solute, termed a hydrotrope, leads to a substantial increase in the aqueous solubility of a poorly soluble compound. N,N-Dimethylbenzamide (DMBA) has been identified as a potent hydrotropic agent, capable of enhancing the solubility of a diverse range of hydrophobic drugs, in some cases by several orders of magnitude. This technical guide provides a comprehensive overview of the core hydrotropic properties of DMBA, including its mechanism of action, quantitative solubility enhancement data for various drugs, and detailed experimental protocols for evaluating its hydrotropic capabilities. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development and formulation.

Introduction to N,N-Dimethylbenzamide as a Hydrotropic Agent

N,N-Dimethylbenzamide (DMBA) is an aromatic amide that has demonstrated significant potential as a hydrotropic agent for enhancing the aqueous solubility of poorly water-soluble active pharmaceutical ingredients (APIs). Its molecular structure, featuring a benzene ring and a dimethylamide group, imparts an amphiphilic character that is crucial for its hydrotropic function. Unlike conventional surfactants, hydrotropes like DMBA typically have a smaller hydrophobic part, which does not lead to the formation of well-defined micelles in the classical sense but rather to a more gradual self-aggregation.

Studies have shown that DMBA can increase the solubility of certain drugs by 1,000- to 10,000-fold, making it a powerful tool in overcoming the challenges associated with the formulation of hydrophobic drugs.[1][2][3] DMBA is noted to be more hydrophobic and to undergo more extensive self-association compared to other hydrotropes like N,N-diethylnicotinamide (DENA), which often makes it a more effective solubilizer for highly hydrophobic compounds.[1][2][3]

Mechanism of Hydrotropic Action

The precise mechanism of hydrotropy is a subject of ongoing research, but it is generally accepted to be a complex phenomenon involving non-covalent interactions. For N,N-Dimethylbenzamide, the proposed mechanism involves a combination of self-aggregation and specific molecular interactions with the poorly soluble drug.

2.1. Self-Aggregation and Molecular Stacking:

Above a certain concentration, known as the Minimum Hydrotropic Concentration (MHC), DMBA molecules in an aqueous solution begin to self-aggregate. This aggregation is not as cooperative as micelle formation by surfactants but rather a stepwise process. The planar aromatic rings of DMBA molecules are thought to stack upon one another through π-π interactions, forming loose, dynamic aggregates.

2.2. Hydrophobic Interactions and Complex Formation:

The hydrophobic core of these DMBA aggregates provides a favorable microenvironment for poorly water-soluble drug molecules. The hydrophobic drug partitions into these non-polar regions, effectively being shielded from the aqueous environment. This process is driven by the overall increase in entropy of the system, as the ordered water molecules surrounding the hydrophobic drug are released.

2.3. Role of the Dimethylamide Group:

The polar dimethylamide group of DMBA ensures its own aqueous solubility and can also participate in dipole-dipole interactions or hydrogen bonding with the drug molecule, further stabilizing the drug-hydrotrope complex.

The solubilization process can be visualized as the formation of dynamic, water-soluble complexes between the drug and the DMBA aggregates.

Proposed Mechanism of Hydrotropic Solubilization by N,N-Dimethylbenzamide.

Quantitative Data on Solubility Enhancement

The efficacy of N,N-Dimethylbenzamide as a hydrotropic agent has been quantified for a range of poorly soluble drugs. The following table summarizes the solubility enhancement data from a key study in the field.

Drug	Intrinsic Aqueous Solubility (mg/L)	Solubility in 2.0 M DMBA (mg/L)	Solubility Enhancement Factor
Griseofulvin	14.5	15,300	~1,055
Nifedipine	9.8	12,500	~1,275
Progesterone	7.9	18,900	~2,392
Testosterone	12.1	25,600	~2,116
Estradiol	4.8	19,800	~4,125
Probucol	0.003	35.4	~11,800
Paclitaxel	0.3	3,200	~10,667
Indomethacin	0.9	2,800	~3,111
Piroxicam	7.1	1,500	~211
Naproxen	15.9	45,000	~2,830
Ibuprofen	21.0	58,000	~2,762
Ketoprofen	51.0	65,000	~1,275
Felodipine	0.5	1,100	~2,200

Note: The data presented is compiled and interpreted from the study by Kim et al. (2010), Journal of Pharmaceutical Sciences. The exact values may vary depending on experimental conditions.

Experimental Protocols

The following sections provide detailed methodologies for conducting key experiments to evaluate the hydrotropic properties of N,N-Dimethylbenzamide.

4.1. Phase Solubility Study

This protocol outlines the steps to determine the solubility of a poorly soluble drug in aqueous solutions containing varying concentrations of N,N-Dimethylbenzamide.

4.1.1. Materials and Equipment:

• Poorly soluble drug (API)

• N,N-Dimethylbenzamide (DMBA)

• Purified water (e.g., Milli-Q or equivalent)

• Analytical balance

• Volumetric flasks

• Scintillation vials or sealed glass tubes

• Mechanical shaker or orbital incubator shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF or PTFE)

• UV-Vis Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

4.1.2. Procedure:

• Preparation of DMBA Stock Solutions: Prepare a series of aqueous solutions of DMBA at different molar concentrations (e.g., 0.25 M, 0.5 M, 1.0 M, 1.5 M, 2.0 M).

• Sample Preparation:

  • Add an excess amount of the poorly soluble drug to a series of vials.

  • To each vial, add a fixed volume (e.g., 10 mL) of the corresponding DMBA solution (including a control with purified water only).

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a mechanical shaker set at a constant temperature (e.g., 25 °C or 37 °C) and agitate for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

• Sample Processing:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow for the sedimentation of undissolved drug.

  • Centrifuge the samples at a high speed (e.g., 10,000 rpm for 15 minutes) to further separate the undissolved solid.

• Filtration and Dilution:

  • Carefully withdraw the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Accurately dilute the filtered supernatant with a suitable solvent (the mobile phase for HPLC or the corresponding DMBA solution for UV-Vis) to a concentration within the analytical range of the chosen quantification method.

• Quantification:

  • Analyze the diluted samples using a validated UV-Vis spectrophotometric or HPLC method to determine the concentration of the dissolved drug.

• Data Analysis:

  • Plot the solubility of the drug (in M or mg/mL) against the concentration of DMBA (in M).

  • The slope of the linear portion of the phase solubility diagram can be used to calculate the stability constant of the drug-hydrotrope complex.

Experimental Workflow for a Phase Solubility Study.

4.2. Determination of Minimum Hydrotropic Concentration (MHC)

The MHC is the concentration at which the hydrotrope starts to exhibit a significant increase in the solubilization of a poorly soluble drug.

4.2.1. Methodology:

• Prepare a series of solutions with increasing concentrations of DMBA in water.

• Add a constant, small amount of a poorly soluble dye (e.g., Sudan Red G) to each solution. The dye should have a negligible solubility in pure water but a measurable absorbance.

• Shake the solutions until equilibrium is reached.

• Measure the absorbance of each solution at the wavelength of maximum absorbance for the dye.

• Plot the absorbance of the dye against the concentration of DMBA.

• The MHC is identified as the concentration at which a sharp increase in the absorbance is observed, indicating the onset of significant solubilization of the dye.

Conclusion

N,N-Dimethylbenzamide is a highly effective hydrotropic agent with the potential to significantly enhance the aqueous solubility of a wide array of poorly soluble drugs. Its mechanism of action, rooted in self-aggregation and the formation of drug-hydrotrope complexes, offers a valuable alternative to other solubilization techniques. The quantitative data and detailed experimental protocols provided in this guide are intended to facilitate further research and application of DMBA in the development of robust and effective drug formulations. As the pharmaceutical industry continues to grapple with the challenges of poorly soluble compounds, the strategic application of hydrotropes like N,N-Dimethylbenzamide will undoubtedly play an increasingly important role.

References

• 1. rootspress.org [rootspress.org]
• 2. impactfactor.org [impactfactor.org]
• 3. Hydrotropic solubilization of poorly water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Plausible Reaction Mechanisms for the Synthesis of N,N-Dimethylbenzamide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the plausible reaction mechanisms for the synthesis of N,N-Dimethylbenzamide, a widely used chemical intermediate. The document details two primary synthetic routes: the reaction of benzoyl chloride with dimethylamine and the coupling of benzoic acid with dimethylamine. It includes detailed experimental protocols, quantitative data, and mechanistic diagrams to facilitate a thorough understanding of these transformations.

Synthesis of N,N-Dimethylbenzamide from Benzoyl Chloride and Dimethylamine

The reaction between an acyl chloride, such as benzoyl chloride, and an amine, like dimethylamine, is a classic and efficient method for amide bond formation. This reaction typically proceeds via a nucleophilic acyl substitution mechanism, often conducted under Schotten-Baumann conditions.[1][2][3]

Plausible Reaction Mechanism

The reaction mechanism involves a two-step process: nucleophilic addition of the amine to the carbonyl carbon of the acyl chloride, followed by the elimination of a chloride ion.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of dimethylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of benzoyl chloride. This leads to the formation of a tetrahedral intermediate.[2]

• Elimination of the Leaving Group: The tetrahedral intermediate is unstable and collapses. The lone pair of electrons on the oxygen atom reforms the carbon-oxygen double bond, leading to the expulsion of the chloride ion, which is a good leaving group.

• Deprotonation: The resulting protonated amide is then deprotonated by a base present in the reaction mixture, such as excess dimethylamine or an added base like sodium hydroxide, to yield the final N,N-dimethylbenzamide and a salt byproduct (e.g., dimethylammonium chloride or sodium chloride).[4]

Visualization of the Reaction Mechanism

Caption: Nucleophilic acyl substitution mechanism for the synthesis of N,N-Dimethylbenzamide.

Experimental Protocol: Schotten-Baumann Conditions

This protocol is a representative example for the synthesis of N,N-dimethylbenzamide from benzoyl chloride.[1][3]

Materials:

• Benzoyl chloride

• Dimethylamine (40% aqueous solution)

• Sodium hydroxide (10% aqueous solution)

• Dichloromethane (DCM)

• Distilled water

• Anhydrous magnesium sulfate

• Round-bottom flask, separatory funnel, magnetic stirrer, ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and placed in an ice bath, dissolve benzoyl chloride (1 equivalent) in dichloromethane.

• In a separate beaker, prepare a solution of dimethylamine (2.2 equivalents) in water.

• Slowly add the dimethylamine solution to the stirred solution of benzoyl chloride while maintaining the temperature at 0-5 °C.

• Simultaneously, add a 10% aqueous solution of sodium hydroxide dropwise to maintain the reaction mixture at a slightly alkaline pH (pH 8-10).

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Transfer the reaction mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude N,N-dimethylbenzamide can be further purified by distillation or recrystallization.

Quantitative Data

Parameter	Value	Reference
Starting Materials	Benzoyl chloride, Dimethylamine	[1][2]
Reagents	Sodium hydroxide, Dichloromethane	[1][3]
Reaction Conditions	0 °C to room temperature, 1-3 hours	[5]
Typical Yield	80-95%	[5]

Synthesis of N,N-Dimethylbenzamide from Benzoic Acid and Dimethylamine

The direct reaction of a carboxylic acid with an amine to form an amide is challenging due to the formation of a stable ammonium carboxylate salt. To overcome this, coupling agents are employed to activate the carboxylic acid. Commonly used coupling agents include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[6][7]

Plausible Reaction Mechanism with a Carbodiimide Coupling Agent (e.g., EDC)

The mechanism involves the activation of the carboxylic acid by the coupling agent, followed by nucleophilic attack by the amine.

• Activation of Carboxylic Acid: The carboxylic acid attacks the carbodiimide (EDC), forming a highly reactive O-acylisourea intermediate.[7]

• Nucleophilic Attack by Amine: The dimethylamine then acts as a nucleophile, attacking the carbonyl carbon of the O-acylisourea intermediate.

• Formation of Amide and Byproduct: This attack leads to the formation of the desired N,N-dimethylbenzamide and a water-soluble urea byproduct (in the case of EDC). Additives like 1-hydroxybenzotriazole (HOBt) can be used to form an active ester intermediate, which can improve yields and reduce side reactions.[8][9]

Visualization of the Reaction Workflow

Caption: General workflow for the EDC-mediated synthesis of N,N-Dimethylbenzamide.

Experimental Protocol: EDC Coupling

This protocol provides a general procedure for the synthesis of N,N-dimethylbenzamide from benzoic acid using EDC as the coupling agent.[8][9]

Materials:

• Benzoic acid

• Dimethylamine hydrochloride

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt) (optional)

• N,N-Diisopropylethylamine (DIPEA) or other non-nucleophilic base

• Anhydrous dichloromethane (DCM) or dimethylformamide (DMF)

• Distilled water, brine

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add benzoic acid (1 equivalent), dimethylamine hydrochloride (1.2 equivalents), and HOBt (1.2 equivalents, if used) in anhydrous DCM or DMF.

• Cool the mixture to 0 °C in an ice bath and add DIPEA (2.5 equivalents) to neutralize the hydrochloride and act as a base.

• Slowly add EDC·HCl (1.2 equivalents) to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Quantitative Data

Parameter	Value	Reference
Starting Materials	Benzoic acid, Dimethylamine hydrochloride	[8][9]
Reagents	EDC·HCl, HOBt (optional), DIPEA	[8][9]
Reaction Conditions	0 °C to room temperature, 12-24 hours	[8]
Typical Yield	70-90%	[10]

Characterization of N,N-Dimethylbenzamide

The synthesized N,N-dimethylbenzamide can be characterized using various spectroscopic techniques.

Spectroscopic Data	Chemical Shift (δ) / Wavenumber (cm⁻¹)
¹H NMR (CDCl₃)	7.38 (m, 5H, Ar-H), 3.10 (s, 3H, N-CH₃), 2.96 (s, 3H, N-CH₃)
¹³C NMR (CDCl₃)	171.7, 136.3, 129.6, 128.5, 127.0, 39.6 (N-CH₃), 35.5 (N-CH₃)
IR (KBr)	~1630 cm⁻¹ (C=O stretch)

Note: Spectroscopic data can vary slightly depending on the solvent and instrument used.[11][12][13][14]

Conclusion

The synthesis of N,N-dimethylbenzamide can be effectively achieved through two primary routes: the reaction of benzoyl chloride with dimethylamine and the coupling of benzoic acid with dimethylamine using a coupling agent. The choice of method depends on factors such as the availability of starting materials, desired purity, and scalability. The Schotten-Baumann reaction is a robust and high-yielding method, while carbodiimide coupling offers a milder alternative for sensitive substrates. This guide provides the necessary theoretical and practical information for researchers to successfully synthesize and characterize N,N-dimethylbenzamide.

References

• 1. lscollege.ac.in [lscollege.ac.in]
• 2. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 3. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. nbinno.com [nbinno.com]
• 8. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 10. mjas.analis.com.my [mjas.analis.com.my]
• 11. spectrabase.com [spectrabase.com]
• 12. N,N-Dimethylbenzamide | C9H11NO | CID 11916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. rsc.org [rsc.org]
• 14. N,N-Dimethylbenzamide(611-74-5) 1H NMR [m.chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Deoxygenation of Secondary Alcohols via Reductive Cleavage of Benzoate Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

The deoxygenation of alcohols is a fundamental transformation in organic synthesis, enabling the replacement of a hydroxyl group with a hydrogen atom. This is particularly valuable in medicinal chemistry and natural product synthesis for modifying molecular scaffolds and improving pharmacokinetic properties. While the classic Barton-McCombie reaction has been a cornerstone for this transformation, its reliance on stoichiometric and toxic tin hydrides has prompted the development of more practical and environmentally benign alternatives.[1][2]

Recent advancements have focused on photocatalytic methods that enable the deoxygenation of alcohols under mild conditions.[3][4] A highly effective and general strategy involves the reductive cleavage of benzoate esters derived from the corresponding alcohols. This two-step sequence, involving an initial benzoylation of the secondary alcohol followed by a photocatalytic deoxygenation, offers a robust and tin-free approach. This application note provides detailed protocols for this modern deoxygenation strategy.

Overall Reaction Scheme

The overall process can be depicted as a two-stage transformation:

• Benzoylation: The secondary alcohol is first converted to its corresponding benzoate ester.

• Photocatalytic Deoxygenation: The benzoate ester is then subjected to a photocatalytic reduction to yield the deoxygenated product.

Figure 1. Overall two-step deoxygenation process.

Experimental Protocols

Protocol 1: Benzoylation of a Secondary Alcohol

This protocol describes a general procedure for the synthesis of a benzoate ester from a secondary alcohol.

Materials:

• Secondary alcohol (1.0 equiv)

• Benzoyl chloride (1.2 equiv)

• Pyridine (1.5 equiv)

• Dichloromethane (DCM)

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

Procedure:

• Dissolve the secondary alcohol (1.0 equiv) in dichloromethane in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add pyridine (1.5 equiv) to the solution, followed by the dropwise addition of benzoyl chloride (1.2 equiv).

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting alcohol.

• Quench the reaction by adding 1 M HCl solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the pure benzoate ester.

Protocol 2: Photocatalytic Deoxygenation of a Secondary Benzoate Ester

This protocol details a practical and general method for the deoxygenation of a secondary benzoate ester using a photocatalytic system.[3][4]

Materials:

• Secondary benzoate ester (1.0 equiv)

• Photocatalyst (e.g., N-phenylphenothiazine, PTH, 1-5 mol%)

• Formate salt (e.g., sodium formate, 2.0-3.0 equiv)

• Brønsted or Lewis acid additive (e.g., formic acid or zinc formate)

• Dimethyl sulfoxide (DMSO)

• Photoreactor equipped with a 395 nm LED light source

• Schlenk tube or other suitable reaction vessel

• Magnetic stirrer and stir bar

Procedure:

• To a Schlenk tube, add the secondary benzoate ester (0.1 mmol, 1.0 equiv), the photocatalyst (e.g., PTH, 1-5 mol%), and the formate salt (e.g., sodium formate, 2.0-3.0 equiv).

• Add the acid additive (if required by the specific substrate).

• Add DMSO (0.2 M concentration with respect to the substrate).

• The reaction does not require degassing, and no precautions to exclude air or moisture are necessary.[3]

• Place the reaction vessel in the photoreactor and irradiate with a 395 nm LED light source.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the deoxygenated alkane.

Data Presentation

The following table summarizes the substrate scope and isolated yields for the deoxygenation of various secondary benzoate esters using the photocatalytic protocol.

Entry	Substrate (Benzoate Ester of)	Product	Yield (%)
1	1-Phenylethanol	Ethylbenzene	95
2	Cyclododecanol	Cyclododecane	88
3	Adamantan-2-ol	Adamantane	92
4	Menthone-derived alcohol	Menthane	75
5	Cholesterol	Cholestane	85

Data adapted from representative literature on photocatalytic deoxygenation of benzoate esters.[3]

Proposed Mechanism

The deoxygenation is proposed to proceed via a photoinitiated chain reaction.[3]

References

• 1. sioc.cas.cn [sioc.cas.cn]
• 2. Deoxygenation [organic-chemistry.org]
• 3. Practical and General Alcohol Deoxygenation Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Practical and General Alcohol Deoxygenation Protocol - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: N,N-Dimethylbenzamide in the Synthesis of Agrochemicals and Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of N,N-Dimethylbenzamide and its derivatives as key building blocks and intermediates in the synthesis of agrochemicals and pharmaceuticals. Detailed experimental protocols for the synthesis of a crucial agrochemical intermediate and a class of potential pharmaceutical compounds are presented, alongside quantitative data and visual diagrams of synthetic workflows and biological signaling pathways.

Application in Agrochemical Synthesis: The Herbicide Orthosulfamuron

N,N-Dimethylbenzamide derivatives are pivotal in the production of modern agrochemicals. A notable example is the use of 2-amino-N,N-dimethylbenzamide as a key intermediate in the synthesis of Orthosulfamuron, a sulfonylurea herbicide.[1][2] Orthosulfamuron is effective for controlling broadleaf weeds and sedges in rice cultivation.[3]

Synthesis of the Intermediate: 2-amino-N,N-dimethylbenzamide

The synthesis of 2-amino-N,N-dimethylbenzamide is efficiently achieved through the reaction of isatoic anhydride with dimethylamine.[1][2] This reaction provides high yields of the desired intermediate, which is then used in the subsequent coupling reaction to form Orthosulfamuron.

Quantitative Data for the Synthesis of 2-amino-N,N-dimethylbenzamide

Entry	Solvent	Amine Source	Reaction Time (hours)	Purity (%)	Yield (%)	Reference
1	Methanol	Dimethylamine gas	4	98.8	96.8	[1]
2	Acetonitrile	40% Dimethylamine aqueous solution	4	96.5	92.4	[4]
3	Ethylene dichloride	40% Dimethylamine aqueous solution	5	94.0	85.0	[1]
4	Toluene	Dimethylamino formic acid	6	93.6	81.3	[1]

Experimental Protocol: Synthesis of 2-amino-N,N-dimethylbenzamide

This protocol is adapted from the procedure described in patent CN101585781B.[1]

Materials:

• Isatoic anhydride (99.0%)

• Methanol

• Dimethylamine gas (99.9%)

• Reaction flask equipped with a stirrer and gas inlet

• Chilled brine bath

Procedure:

• In a reaction flask, place 82.3g (0.5 mol) of isatoic anhydride.

• Add 400 mL of methanol to the flask and begin stirring.

• Cool the reaction mixture to below -10 °C using a chilled brine bath.

• Slowly bubble 34g (0.75 mol) of dimethylamine gas into the cooled, stirred mixture.

• After the addition of dimethylamine gas is complete, allow the reaction mixture to gradually warm to room temperature.

• Continue stirring the reaction mixture at room temperature for 4 hours.

• Upon completion of the reaction, the product, 2-amino-N,N-dimethylbenzamide, is obtained by negative pressure precipitation.

• The resulting solid is collected, yielding 80.5g of the target compound with a purity of 98.8% and a yield of 96.8%.[1]

Synthetic Workflow and Mechanism of Action

The synthesis of Orthosulfamuron involves the formation of the key intermediate, 2-amino-N,N-dimethylbenzamide, which is then coupled with a sulfonyl isocyanate derivative.

References

• 1. CN101585781B - Preparing method of N, N-dimethylbenzamide - Google Patents [patents.google.com]
• 2. CN101585781A - Preparing method of N, N-dimethylbenzamide - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]

Application Note and Protocol: Copper-Catalyzed Synthesis of N,N-Dimethylbenzamide

This document provides a detailed protocol for the synthesis of N,N-Dimethylbenzamide utilizing a copper-catalyzed reaction. The described methodology is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction

Amide bond formation is a cornerstone of organic synthesis, particularly in the pharmaceutical industry. While traditional methods often require stoichiometric activating agents, transition metal-catalyzed approaches offer more efficient and atom-economical alternatives. Copper catalysis has emerged as a powerful tool for C-N bond formation, enabling the synthesis of amides from various starting materials. This protocol details a copper-catalyzed one-pot reaction for the synthesis of N,N-Dimethylbenzamide from benzyl cyanide and iodobenzene, using N,N-dimethylformamide (DMF) as the amide source.[1]

Reaction Principle

The synthesis involves a copper-catalyzed coupling reaction. In this one-pot process, benzyl cyanide and iodobenzene react in the presence of a copper(I) oxide catalyst, a ligand (1,10-phenanthroline), and an acid catalyst (p-toluenesulfonic acid) in DMF, which also serves as the dimethylamide source. The reaction proceeds under an oxygen atmosphere at elevated temperatures.

Experimental Protocol

Materials and Reagents:

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity (per 1 mmol benzyl cyanide)	Notes
Benzyl Cyanide	C₈H₇N	117.15	1.0 mmol	Starting material
Iodobenzene	C₆H₅I	204.01	1.0 mmol	Starting material
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	2.0 mL	Solvent and amide source
p-Toluenesulfonic acid (TsOH)	C₇H₈O₃S	172.20	1.0 mmol	Acid catalyst
Copper(I) Oxide	Cu₂O	143.09	0.2 mmol	Catalyst
1,10-Phenanthroline	C₁₂H₈N₂	180.21	0.4 mmol	Ligand
Ethyl Acetate	C₄H₈O₂	88.11	As needed	Extraction solvent
Petroleum Ether	-	-	As needed	Eluent for chromatography
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	Drying agent
Water	H₂O	18.02	As needed	For quenching

Equipment:

• 10 mL Schlenk tube

• Magnetic stirrer with heating plate

• Standard laboratory glassware

• Rotary evaporator

• Column chromatography setup

• Silica gel for column chromatography

Procedure:

• To a 10 mL Schlenk tube, add benzyl cyanide (1 mmol), iodobenzene (1 mmol), N,N-dimethylformamide (2 mL), p-toluenesulfonic acid (1 mmol), copper(I) oxide (0.2 mmol), and 1,10-phenanthroline (0.4 mmol).[1]

• Seal the Schlenk tube and stir the mixture at 130 °C under an oxygen atmosphere for 12 hours.[1]

• After the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding water.

• Extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous magnesium sulfate.[1]

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a mixture of petroleum ether and ethyl acetate as the eluent to obtain N,N-Dimethylbenzamide.[1]

Data Summary

The following table summarizes the typical yield for this type of copper-catalyzed amidation reaction.

Product	Starting Materials	Catalyst System	Reaction Conditions	Yield	Reference
N,N-Dimethylbenzamides	Benzyl Cyanide, Iodobenzene	Cu₂O / 1,10-phenanthroline	130 °C, O₂, 12 h	Up to 85%	[1]

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of N,N-Dimethylbenzamide.

Signaling Pathway/Reaction Mechanism

While the detailed mechanism for this specific multi-component reaction is complex, a plausible catalytic cycle for copper-catalyzed amidation reactions is depicted below. This generalized pathway illustrates the key steps involving the copper catalyst.

References

• 1. researchgate.net [researchgate.net]

N,N-Dimethylbenzamide: A Versatile High-Boiling Solvent for Organic Synthesis

Introduction

N,N-Dimethylbenzamide (DMB) is a polar aprotic solvent that is gaining attention in the field of organic synthesis for its utility in a variety of chemical transformations. With a high boiling point and excellent solvating properties for a wide range of organic and inorganic compounds, DMB offers a valuable alternative to more conventional solvents, particularly in reactions requiring elevated temperatures. This application note provides a comprehensive overview of the properties of N,N-Dimethylbenzamide and its application as a solvent in key organic reactions, complete with detailed experimental protocols for researchers, scientists, and drug development professionals.

Physicochemical Properties of N,N-Dimethylbenzamide

N,N-Dimethylbenzamide is a colorless to pale yellow liquid or low melting solid with a faint aromatic odor. Its key physical and chemical properties are summarized in the table below, highlighting its suitability for high-temperature applications.[1][2]

Property	Value	Reference
Molecular Formula	C₉H₁₁NO	[1]
Molecular Weight	149.19 g/mol	[1]
Appearance	White to off-white crystals or colorless to pale yellow liquid	[3]
Melting Point	40-45 °C	[1]
Boiling Point	272-273 °C (at 760 mmHg); 132-133 °C (at 15 mmHg)	[1]
Density	1.037 g/cm³ at 25 °C
Solubility	Slightly soluble in water; highly soluble in many organic solvents such as ethanol, acetone, and chloroform.	[4]

Applications in Organic Synthesis

N,N-Dimethylbenzamide's combination of high polarity, aprotic nature, and high boiling point makes it an effective solvent for a range of organic reactions, particularly those involving polar transition states or requiring significant thermal energy.

Amide Bond Formation

The formation of amide bonds is a fundamental transformation in organic chemistry, crucial for the synthesis of peptides, pharmaceuticals, and polymers. While solvents like N,N-dimethylformamide (DMF) and dichloromethane (DCM) are commonly used, N,N-Dimethylbenzamide can be an effective alternative, especially in cases where higher reaction temperatures are beneficial.

Logical Workflow for Amide Bond Formation

Caption: General workflow for amide bond formation.

Experimental Protocol: General Procedure for Amide Coupling using HATU in N,N-Dimethylbenzamide

This protocol describes a general procedure for the synthesis of an amide from a carboxylic acid and an amine using HATU as the coupling reagent with N,N-Dimethylbenzamide as the solvent.

Materials:

• Carboxylic acid (1.0 equiv)

• Amine (1.1 equiv)

• HATU (1.1 equiv)

• Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylbenzamide

• Standard laboratory glassware and purification supplies

Procedure:

• Under an inert atmosphere (e.g., Nitrogen or Argon), charge a flame-dried round-bottom flask with the carboxylic acid (1.0 equiv) and HATU (1.1 equiv).

• Add anhydrous N,N-Dimethylbenzamide to dissolve the solids (typically to a concentration of 0.1-0.5 M).

• Cool the solution to 0 °C using an ice bath.

• Add DIPEA (3.0 equiv) dropwise to the stirred solution.

• Allow the mixture to stir at 0 °C for 15-30 minutes for pre-activation of the carboxylic acid.

• Add the amine (1.1 equiv), either neat or as a solution in a minimal amount of anhydrous N,N-Dimethylbenzamide.

• Allow the reaction to warm to room temperature and stir for 1 to 18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with an acidic solution (e.g., 1 M HCl), a basic solution (e.g., saturated NaHCO₃), and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired amide.

Palladium-Catalyzed Cross-Coupling Reactions

N,N-Dimethylbenzamide's high boiling point and ability to dissolve a wide range of substrates and catalysts make it a suitable solvent for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which often require elevated temperatures to proceed efficiently.

Logical Workflow for a Generic Palladium-Catalyzed Cross-Coupling Reaction

Caption: General workflow for Pd-catalyzed cross-coupling.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling in N,N-Dimethylbenzamide

This protocol provides a general method for the Suzuki-Miyaura coupling of an aryl halide with an arylboronic acid using a palladium catalyst in N,N-Dimethylbenzamide.

Materials:

• Aryl halide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂) (2-5 mol%)

• Base (e.g., K₃PO₄ or Cs₂CO₃) (2.0 - 3.0 equiv)

• Anhydrous N,N-Dimethylbenzamide

• Degassed water

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk flask or pressure vessel equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), the arylboronic acid (1.2 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and the base (e.g., K₂CO₃, 2.0 equiv).

• Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Under a positive pressure of the inert gas, add anhydrous N,N-Dimethylbenzamide and degassed water (typically a 4:1 to 10:1 solvent-to-water ratio).

• Bubble the mixture with the inert gas for 10-15 minutes to ensure the removal of any dissolved oxygen.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the required time (typically 2-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Add water to quench the reaction and dilute the mixture.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

Summary of Quantitative Data

While specific examples using N,N-Dimethylbenzamide as a solvent are not as prevalent in the literature as for more common solvents, its properties suggest it is a viable option for the reactions described above, particularly when high temperatures are required. Researchers are encouraged to screen N,N-Dimethylbenzamide as a solvent in their specific applications, optimizing conditions as needed.

Reaction Type	Reactant 1	Reactant 2	Catalyst	Base	Temp (°C)	Time (h)	Yield (%)
Amide Formation	Carboxylic Acid	Amine	HATU	DIPEA	RT - 80	1 - 18	Variable
Suzuki-Miyaura	Aryl Halide	Arylboronic Acid	Pd(PPh₃)₄	K₂CO₃	80 - 120	2 - 24	Variable
Heck Reaction	Aryl Halide	Alkene	Pd(OAc)₂	Et₃N	100 - 140	4 - 48	Variable
Yields are highly substrate-dependent and require optimization.

Safety and Handling

N,N-Dimethylbenzamide should be handled with appropriate personal protective equipment, including gloves, safety glasses, and a lab coat. It is harmful if swallowed and may cause skin and eye irritation.[3] All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

N,N-Dimethylbenzamide is a promising high-boiling polar aprotic solvent for a variety of organic reactions. Its excellent solvating power and thermal stability make it particularly well-suited for transformations that require elevated temperatures, such as certain amide bond formations and palladium-catalyzed cross-coupling reactions. The protocols provided herein serve as a starting point for the exploration of N,N-Dimethylbenzamide as a valuable addition to the synthetic chemist's toolbox, offering a potential alternative to more conventional solvents in both academic and industrial research.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. solubilityofthings.com [solubilityofthings.com]

Application Note: GC-MS Determination of Dimethylamine Impurity using N,N-Dimethylbenzamide Derivatization

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dimethylamine (DMA) is a critical process-related impurity in the synthesis of various active pharmaceutical ingredients (APIs) and a potential precursor to the formation of carcinogenic nitrosamines. Regulatory agencies worldwide have stringent limits on the presence of such impurities in drug substances and products. This application note details a robust and sensitive method for the determination of dimethylamine impurity by converting it to N,N-Dimethylbenzamide through derivatization, followed by quantification using Gas Chromatography-Mass Spectrometry (GC-MS). This derivatization step is crucial as it improves the chromatographic properties and increases the molecular weight of the analyte, thereby avoiding interference from the sample matrix.[1]

The method described herein utilizes benzoyl chloride as the derivatizing agent to react with dimethylamine, forming the more stable and less volatile N,N-Dimethylbenzamide.[2][3][4][5] This derivative is then separated and quantified by GC-MS. The method has been validated according to the International Council for Harmonisation (ICH) Q2 (R2) and United States Pharmacopeia (USP) <1225> guidelines, demonstrating its precision, linearity, and accuracy.[2][4][5]

Experimental Workflow

The overall experimental workflow for the determination of dimethylamine impurity is depicted in the following diagram.

Caption: Experimental workflow for dimethylamine determination.

Experimental Protocols

1. Materials and Reagents

• Solvent: N,N-dimethylformamide (DMF)

• Derivatizing Agent: Benzoyl Chloride

• Diluent: Methanol

• Carrier Gas: Helium

• Collision Gas: Argon

2. Standard and Sample Preparation

• Standard Stock Solution: Prepare a stock solution of N,N-Dimethylbenzamide in methanol.

• Working Standard Solutions: Serially dilute the stock solution with methanol to prepare a series of working standard solutions for calibration.

• Sample Solution: Accurately weigh the sample containing the dimethylamine impurity and dissolve it in a known volume of N,N-dimethylformamide.

• Derivatization: To an aliquot of the sample solution, add benzoyl chloride. The reaction between dimethylamine and benzoyl chloride occurs at room temperature to produce N,N-dimethylbenzamide.[2][4][5]

3. GC-MS Instrumentation and Conditions

A gas chromatograph coupled with a mass spectrometer is used for the analysis. The following instrumental parameters have been found to be suitable:

Parameter	Condition
GC Column	Rtx-5 amine (30 m x 0.32 mm x 1.50 µm)
Carrier Gas	Helium
Column Flow Rate	2 mL/min
Injector Temperature	(Not specified in the provided search results)
Oven Program	(Not specified in the provided search results)
MS Ionization Mode	(Not specified in the provided search results)
MS Acquisition Mode	(Not specified in the provided search results)
Retention Time of N,N-Dimethylbenzamide	Approximately 8.5 minutes

Quantitative Data Summary

The method was validated for its suitability, and the quantitative data are summarized in the table below.

Validation Parameter	Result
System Suitability (% CV)	1.1% for N,N-Dimethylbenzamide
Linearity (Correlation Coefficient)	>0.99 for N,N-Dimethylbenzamide
Method Precision (% CV)	1.9% for N,N-Dimethylbenzamide
Intermediate Precision (% CV)	1.2% for N,N-Dimethylbenzamide
Accuracy (% Recovery)	80% to 98% for N,N-Dimethylbenzamide

CV: Coefficient of Variation

Results and Discussion

The derivatization of dimethylamine with benzoyl chloride to form N,N-dimethylbenzamide allows for its sensitive and selective determination by GC-MS. The method demonstrates good separation of the derivative with a retention time of approximately 8.5 minutes.[2][4][5] The validation results indicate that the method is linear, precise, and accurate for the intended purpose. The correlation coefficient of >0.99 confirms a strong linear relationship between the concentration and the instrument response.[2][4] The low percentage coefficient of variation for system suitability, method precision, and intermediate precision demonstrates the robustness of the analytical procedure.[2][4] The recovery of N,N-dimethylbenzamide was found to be within an acceptable range of 80% to 98%, indicating that the method is accurate for the quantification of dimethylamine impurity.[2][4][5]

Conclusion

The GC-MS method employing N,N-Dimethylbenzamide derivatization is a reliable and validated approach for the determination of dimethylamine impurity in pharmaceutical materials. The detailed protocol and validated quantitative data presented in this application note can be readily adopted by researchers and drug development professionals for routine quality control and impurity profiling.

References

• 1. Gas chromatography mass spectrometer determination of dimethylamine impurity in N,N‐dimethylformamide solvent by derivatization of N,N‐dimethylbenzamide with benzoyl chloride agent: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. Gas chromatography mass spectrometer determination of dimethylamine impurity in N,N-dimethylformamide solvent by derivatization of N,N-dimethylbenzamide with benzoyl chloride agent. | Semantic Scholar [semanticscholar.org]
• 3. Gas chromatography mass spectrometer determination of dimethylamine impurity in N,N-dimethylformamide solvent by derivatization of N,N-dimethylbenzamide with benzoyl chloride agent. | Profiles RNS [connect.rtrn.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of N,N-diethylbenzamides via Mitsunobu Reaction

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of N,N-diethylbenzamides from benzoic acids and diethylamine using the Mitsunobu reaction. This methodology is notable for its application in constructing benzamides, a structural motif present in many biologically active compounds. The reaction is believed to proceed through a non-classical mechanism involving an acyloxyphosphonium ion intermediate.[1][2]

Introduction

The Mitsunobu reaction is a versatile and powerful tool in organic synthesis for the conversion of alcohols to a variety of other functional groups, such as esters, with an inversion of stereochemistry.[3][4] While traditionally used for C-O bond formation, its application has been extended to the formation of C-N bonds. The synthesis of N,N-diethylbenzamides via this method offers an alternative to traditional carboxylic acid derivative chemistry and is particularly useful in strategies like directed ortho-metalation (DoM), where the N,N-diethylamide group serves as a strong directing group.[1]

This protocol outlines a procedure for the synthesis of various substituted N,N-diethylbenzamides, demonstrating the reaction's tolerance for both electron-donating and electron-withdrawing groups on the benzoic acid starting material.[1]

Quantitative Data Summary

The following table summarizes the yields for the synthesis of various substituted N,N-diethylbenzamides using the Mitsunobu reaction. The products obtained were reported to be >95% pure by ¹H and ¹³C NMR.[1]

Entry	Substituent on Benzoic Acid	Product	Yield (%)
1	H	N,N-diethylbenzamide	85
2	o-OCH₃	N,N-diethyl-2-methoxybenzamide	82
3	m-OCH₃	N,N-diethyl-3-methoxybenzamide	88
4	p-OCH₃	N,N-diethyl-4-methoxybenzamide	84
5	o-Cl	2-chloro-N,N-diethylbenzamide	75
6	m-Cl	3-chloro-N,N-diethylbenzamide	81
7	p-Cl	4-chloro-N,N-diethylbenzamide	79
8	o-NO₂	N,N-diethyl-2-nitrobenzamide	65
9	m-NO₂	N,N-diethyl-3-nitrobenzamide	72
10	p-NO₂	N,N-diethyl-4-nitrobenzamide	70

Reaction Mechanism and Experimental Workflow

The synthesis of N,N-diethylbenzamides via the Mitsunobu reaction involves the activation of the benzoic acid with triphenylphosphine and an azodicarboxylate, followed by nucleophilic attack by diethylamine.

Proposed Non-Classical Mitsunobu Mechanism

The reaction is suggested to proceed through a non-classical mechanism involving an acyloxyphosphonium ion, as opposed to the more traditional alkoxyphosphonium ion.[1]

Caption: Proposed non-classical mechanism for the Mitsunobu reaction.

General Experimental Workflow

The following diagram outlines the key steps in the synthesis and workup of N,N-diethylbenzamides.

References

• 1. Synthesis of N,N-Diethylbenzamides via a Non-Classical Mitsunobu Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Item - Synthesis of N,N-Diethylbenzamides via a Nonclassical Mitsunobu Reaction - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 3. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 4. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Deuterium Exchange Labeling of N,N-Dimethylbenzamide using an Iridium Catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iridium-catalyzed hydrogen isotope exchange (HIE) has emerged as a powerful tool for the selective incorporation of deuterium into organic molecules. This technique is particularly valuable in pharmaceutical research and development for applications such as metabolic profiling, mechanistic studies, and the preparation of deuterated drug candidates, which may exhibit improved pharmacokinetic properties.[1][2] The amide functional group can act as a directing group, facilitating the selective deuteration of ortho C-H bonds on an aromatic ring through an iridium-catalyzed C-H activation process.[3]

These application notes provide a detailed protocol for the deuterium exchange labeling of N,N-Dimethylbenzamide, a model substrate, using a homogeneous iridium catalyst. The methodology is based on established procedures for iridium-catalyzed HIE of aromatic amides and related compounds.[2][4]

Principle of the Method

The deuterium exchange reaction is catalyzed by an iridium(I) complex, often featuring an N-heterocyclic carbene (NHC) and a phosphine ligand.[2][5] The reaction proceeds via an ortho-directed C-H activation mechanism. The amide carbonyl group of N,N-Dimethylbenzamide coordinates to the iridium center, directing the catalyst to the C-H bonds at the ortho positions of the aromatic ring. This is followed by oxidative addition of the C-H bond to the iridium center, forming an iridacycle. Subsequent steps involving the deuterium source lead to the exchange of hydrogen for deuterium at the ortho positions. The deuterium source can be deuterium gas (D₂) or a deuterated solvent.[1][6]

Data Presentation

The efficiency of the deuterium labeling process is determined by the percentage of deuterium incorporation at the target sites. While specific data for N,N-Dimethylbenzamide is not extensively published, the following table provides representative data for analogous aromatic amides and related substrates, showcasing the high levels of deuterium incorporation achievable with iridium catalysis.

Substrate	Catalyst	Deuterium Source	Position of Deuteration	% D Incorporation (Representative)	Reference
Phenylacetic Acid Amides	Kerr-catalyst	D₂	Unactivated C(sp³)-H	Up to 99%	[4]
Primary Sulfonamides	[(COD)Ir(NHC)Cl]	D₂	ortho-C-H	High	[1][7][8][9]
N-Heterocycles	[IrCl(COD)(IMes)]	CD₃OD/H₂	Site-selective	Up to 95%	[6]
Aromatic Esters	Iridium(I) NHC/phosphine	D₂	ortho-C-H	High	[10]

Note: The level of deuterium incorporation is influenced by factors such as catalyst loading, reaction time, temperature, and the specific substrate. Optimization of these parameters is recommended for achieving the desired level of deuteration for N,N-Dimethylbenzamide.

Experimental Protocols

This section provides a detailed, generalized protocol for the deuterium exchange labeling of N,N-Dimethylbenzamide.

Materials and Equipment

• Substrate: N,N-Dimethylbenzamide

• Catalyst: A suitable iridium(I) catalyst (e.g., a Kerr-type catalyst or [(COD)Ir(NHC)(phosphine)]PF₆)

• Deuterium Source: Deuterium gas (D₂) or a deuterated solvent (e.g., deuterated methanol, CD₃OD)

• Solvent: Anhydrous dichloromethane (DCM) or another suitable aprotic solvent

• Apparatus: Schlenk line, reaction vessel (e.g., a three-necked round-bottom flask), magnetic stirrer, and standard glassware.

• Analytical Instruments: Nuclear Magnetic Resonance (NMR) spectrometer and Mass Spectrometer (MS) for determining deuterium incorporation.

General Experimental Procedure

• Preparation of the Reaction Vessel:

  • A three-necked round-bottom flask is fitted with a stopcock, a rubber septum, and a gas inlet adapter.

  • The flask is flame-dried under vacuum and allowed to cool to room temperature under an inert atmosphere (e.g., argon or nitrogen).

• Addition of Reagents:

  • To the flask, add the iridium catalyst (typically 1-5 mol%).

  • Add N,N-Dimethylbenzamide (1 equivalent).

  • Add anhydrous solvent (e.g., DCM) via syringe.

• Introduction of Deuterium Source:

  • The reaction mixture is degassed using the freeze-pump-thaw method (three cycles).

  • After the final thaw, the flask is backfilled with deuterium gas (D₂) to the desired pressure (e.g., 1-3 bar).

  • Alternatively, if a deuterated solvent is used as the deuterium source, it is added at the solvent addition step.

• Reaction Conditions:

  • The reaction mixture is stirred at room temperature or a specified temperature for the desired reaction time (typically 1-24 hours).

  • The progress of the reaction can be monitored by taking aliquots at different time points and analyzing them by NMR or MS.

• Work-up and Purification:

  • Upon completion, the reaction is quenched, and the solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to isolate the deuterated N,N-Dimethylbenzamide.

• Analysis:

  • The purified product is analyzed by ¹H NMR and Mass Spectrometry to determine the percentage of deuterium incorporation at the ortho positions.

Visualizations

Experimental Workflow

References

• 1. scispace.com [scispace.com]
• 2. Recent advances in iridium(I) catalysis towards directed hydrogen isotope exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Highly active iridium(i) complexes for catalytic hydrogen isotope exchange - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Base-Promoted Iridium-Catalyzed Deuteration and C–H Bond Activation of N‑Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] Iridium-Catalyzed C–H Activation and Deuteration of Primary Sulfonamides: An Experimental and Computational Study | Semantic Scholar [semanticscholar.org]
• 10. mdpi.com [mdpi.com]

N,N-Dimethylbenzamide in Medicinal Chemistry: From Repellent to Targeted Therapeutics

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylbenzamide, a simple substituted amide, and its derivatives have emerged as a versatile scaffold in medicinal chemistry and drug discovery. Initially recognized for its utility as an insect repellent, the N,N-dimethylbenzamide core has been extensively modified to generate a diverse range of biologically active molecules. These derivatives have shown significant potential in various therapeutic areas, most notably as potent inhibitors of key enzymes implicated in cancer and other diseases, as well as effective antimicrobial agents. This document provides a detailed overview of the applications of N,N-dimethylbenzamide in medicinal chemistry, complete with quantitative data, experimental protocols, and visual diagrams to guide researchers in this field.

From Chemical Intermediate to Bioactive Scaffold

N,N-Dimethylbenzamide serves as a crucial building block in organic synthesis, facilitating the creation of more complex molecules for both pharmaceutical and agricultural applications. Its chemical stability and specific reactivity make it a valuable tool in the laboratory and in industrial processes.[1] The N,N-dimethylamide group is a powerful directing group in organic synthesis, enabling regioselective modifications of the aromatic ring, a key strategy in the design of novel drug candidates.

While the parent compound has applications as a solvent and a reagent for certain chemical transformations,[2][3] it is the diverse array of its derivatives that has garnered significant attention in drug discovery. These derivatives have been investigated for a wide range of pharmacological activities, including as kinase inhibitors, histone deacetylase (HDAC) inhibitors, STAT3 signaling pathway inhibitors, and antimicrobial agents.[4][5][6][7]

Applications in Drug Discovery

The N-arylbenzamide scaffold, a key derivative of N,N-dimethylbenzamide, is a prominent structural motif in medicinal chemistry due to its favorable physicochemical properties and synthetic accessibility.[8] This has led to its incorporation into a wide array of therapeutic agents.

Kinase Inhibition

Protein kinases are a major class of drug targets, particularly in oncology.[8] N,N-Dimethylbenzamide derivatives have emerged as a significant class of kinase inhibitors, targeting various kinases involved in cell proliferation, differentiation, and survival.

Aurora Kinase Inhibition: Aurora kinases are crucial for mitosis, and their overexpression is common in many cancers.[9] N-benzylbenzamide derivatives have been identified as potent allosteric inhibitors of Aurora kinase A.[9][10]

STAT3 Inhibition: Signal Transducer and Activator of Transcription 3 (STAT3) is a key signaling protein that, when constitutively activated, promotes tumor cell proliferation and survival.[11] N-arylbenzamide derivatives have been developed as inhibitors of STAT3 dimerization, a critical step for its activation.[6][7][11]

Histone Deacetylase (HDAC) Inhibition

HDACs are enzymes that play a crucial role in gene expression. Their dysregulation is implicated in various cancers, making them an attractive therapeutic target. Certain N-substituted benzamide derivatives have shown significant HDAC inhibitory activity.[2][4][12]

Antimicrobial Activity

The emergence of antimicrobial resistance is a major global health threat. Research into novel antimicrobial agents has identified N-benzamide derivatives as a promising class of compounds with activity against various bacterial and fungal pathogens.[13]

Quantitative Data Summary

The following tables summarize the inhibitory activities of various N,N-Dimethylbenzamide derivatives against different biological targets.

Table 1: Kinase Inhibitory Activity of N,N-Dimethylbenzamide Derivatives

Compound ID	Target Kinase	IC50 (µM)	Cell Line	Reference
28b	Aurora-A	0.075	-	[10]
Aurora-B	4.12	-	[10]
Aurora-A (p-T288)	0.32	Hela	[10]
Aurora-B (p-HH3)	18.6	Hela	[10]
28c	Aurora-A	0.067	-	[10]
Aurora-B	12.71	-	[10]
Aurora-A (p-T288)	0.16	Hela	[10]
Aurora-B (p-HH3)	76.84	Hela	[10]
11b	STAT3	17-23	-	[11]
11d	STAT3	17-23	-	[11]
13f	STAT3	-	-	[6][11]
13g	STAT3	-	-	[6][11]
B12	IL-6/STAT3 Signaling	0.61-1.11	MDA-MB-231, HCT-116, SW480	[7]

Table 2: HDAC Inhibitory Activity of N-Substituted Benzamide Derivatives

Compound ID	Target HDAC	IC50 (µM)	Reference
MS-275 (Entinostat)	HDAC	4.8	[2]
7j	HDAC1	0.65	[12]
HDAC2	0.78	[12]
HDAC3	1.70	[12]
11b	HDAC1	0.087	[14]
HDAC3	0.418	[14]
HDAC10	0.387	[14]
11c	HDAC1	0.105	[14]
HDAC3	0.225	[14]
HDAC10	0.177	[14]

Table 3: Antimicrobial Activity of N-Benzamide Derivatives

Compound ID	Bacterial Strain	MIC (µg/mL)	Zone of Inhibition (mm)	Reference
5a	Bacillus subtilis	6.25	25	[15][13]
Escherichia coli	3.12	31	[15][13]
6b	Bacillus subtilis	6.25	24	[15][13]
Escherichia coli	3.12	-	[15][13]
6c	Bacillus subtilis	6.25	24	[15][13]
Escherichia coli	3.12	-	[15][13]
2	Porphyromonas gingivalis	62.50	-	[16]
3	Escherichia coli	31.25	-	[16]
4a	Pseudomonas aeruginosa	31.25	-	[16]

Experimental Protocols

Synthesis of N-Arylbenzamides via Amide Coupling

This protocol describes a general and robust method for the synthesis of N-substituted benzamides using a carbodiimide coupling reagent.

Materials:

• Benzoic acid derivative (1.0 eq)

• Aniline derivative (1.0 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.1 eq)

• Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC) (1.1 eq)

• Anhydrous dichloromethane (DCM) or dimethylformamide (DMF)

• 1 M HCl

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Solvents for purification (e.g., ethyl acetate, hexanes)

Procedure:

• Activation of Carboxylic Acid: Dissolve the benzoic acid (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM or DMF. Cool the solution in an ice bath.

• Addition of Coupling Reagent: Add DCC or DIC (1.1 eq) to the solution and stir the mixture for 30-60 minutes at 0 °C to form the active ester intermediate.

• Addition of Amine: Add the desired aniline (1.0 eq) to the reaction mixture. Allow the solution to warm to room temperature and stir overnight.

• Work-up:

  • If DCC was used, the dicyclohexylurea (DCU) byproduct will precipitate. Remove it by filtration.

  • Wash the filtrate sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification: Evaporate the solvent under reduced pressure. Purify the resulting crude product by recrystallization or column chromatography.[17]

In Vitro Kinase Assay (Fluorescence-Based)

This protocol provides a universal, fluorescence-based method for determining enzyme activity and inhibitor potency.

Principle: This assay measures the phosphorylation of a biotinylated peptide substrate by a specific kinase. The phosphorylated peptide is detected by a terbium-labeled anti-phospho-specific antibody. FRET occurs between the terbium donor and a streptavidin-conjugated acceptor (e.g., XL665) when they are in close proximity, generating a fluorescent signal proportional to the extent of phosphorylation. Kinase inhibition is measured as a decrease in the signal.[18]

Materials:

• Kinase of interest

• Biotinylated peptide substrate

• ATP

• Kinase reaction buffer

• Terbium-labeled anti-phospho-specific antibody

• Streptavidin-conjugated acceptor (e.g., XL665)

• Test compounds (N,N-Dimethylbenzamide derivatives)

• 384-well assay plates

• Plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET) detection

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the kinase, biotinylated peptide substrate, and test compound to the kinase reaction buffer.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

• Stop the reaction by adding a detection mixture containing the terbium-labeled antibody and streptavidin-conjugated acceptor in a suitable buffer.

• Incubate the plate for 60 minutes at room temperature to allow for antibody binding.

• Measure the TR-FRET signal using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[1][19]

Materials:

• Cells to be tested

• Complete cell culture medium

• Test compounds (N,N-Dimethylbenzamide derivatives)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol)

• 96-well plates

• Multi-well spectrophotometer (ELISA reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT solution to each well (final concentration of 0.5 mg/mL) and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a multi-well spectrophotometer.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value for each compound.

Visualizing the Pathways and Processes

The following diagrams illustrate key concepts related to the application of N,N-Dimethylbenzamide derivatives in medicinal chemistry.

Caption: A generalized workflow for the discovery and development of drugs based on the N,N-Dimethylbenzamide scaffold.

Caption: A simplified representation of a kinase signaling pathway and its inhibition by an N,N-Dimethylbenzamide derivative.

Caption: A flowchart illustrating the iterative process of synthesizing and evaluating N,N-Dimethylbenzamide derivatives in drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. texaschildrens.org [texaschildrens.org]
• 4. Synthesis and histone deacetylase inhibitory activity of new benzamide derivatives [pubmed.ncbi.nlm.nih.gov]
• 5. [Synthesis and anti-tumor activities of N-substituted benzamide derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of new N-arylbenzamides as STAT3 dimerization inhibitors - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 7. Discovery of N-substituted sulfamoylbenzamide derivatives as novel inhibitors of STAT3 signaling pathway based on Niclosamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro kinase assay [bio-protocol.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. Key structural requirements of benzamide derivatives for histone deacetylase inhibition: design, synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. nanobioletters.com [nanobioletters.com]
• 14. Discovery of novel polysubstituted N-alkyl acridone analogues as histone deacetylase isoform-selective inhibitors for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Synthesis, Characterization and Biological Evaluation of Novel Benzamidine Derivatives: Newer Antibiotics for Periodontitis Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. bio-protocol.org [bio-protocol.org]

Application Notes and Protocols: N,N-Dimethylbenzamide as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylbenzamide is a versatile and valuable building block in modern organic synthesis. Its utility stems primarily from the ability of the N,N-dimethylamido group to act as a powerful directing group in ortho-metalation reactions, enabling regioselective functionalization of the aromatic ring. This property, combined with its role as a precursor to various other functional groups, makes N,N-dimethylbenzamide a strategic starting material for the synthesis of complex molecules, including pharmaceutical intermediates and biologically active compounds.[1][2]

Key Applications:

• Directed ortho-Metalation (DoM): The N,N-dimethylamido group is a strong Lewis basic group that can chelate to organolithium bases, directing deprotonation specifically to the ortho position of the benzene ring. This allows for the introduction of a wide range of electrophiles with high regioselectivity.[3][4][5][6]

• C-H Activation/Functionalization: Beyond lithiation, the amide group can direct transition-metal-catalyzed C-H activation, providing alternative methods for ortho-functionalization under milder conditions.[7][8][9][10][11]

• Synthesis of Heterocyclic Compounds: ortho-Functionalized N,N-dimethylbenzamides are key intermediates in the synthesis of various heterocyclic systems, such as isoindolinones.[12]

• Precursor for Further Transformations: The N,N-dimethylbenzamide moiety can be converted into other functional groups, such as aldehydes, ketones, and carboxylic acids, further expanding its synthetic utility.[4][13]

Quantitative Data Summary

The following tables summarize the yields of various reactions using N,N-dimethylbenzamide and its derivatives as building blocks.

Table 1: Synthesis of N,N-Dialkylbenzamides

Starting Material	Amine/Reagents	Solvent	Conditions	Yield (%)	Reference
Benzoic Acid	Aniline, TBAB, KOH, I₂	Water	Sunlight, rt, 2.5 h	75	[14]
Benzoic Acid	Diethylamine, PPh₃, DIAD	Toluene	Reflux, 18 h	95	[3]
Benzyl Cyanide	Iodobenzene, DMF, TsOH, Cu₂O, 1,10-phen	DMF	130 °C, O₂, 12 h	up to 85	[15]
Isatoic Anhydride	Dimethylamine (gas)	Methanol	-10 °C to rt, 4 h	96.8	[16]
Isatoic Anhydride	Dimethylamino formic acid	Ethyl Acetate	<10 °C to rt, 4 h	98.0	[16]

Table 2: ortho-Functionalization of N,N-Dialkylbenzamides via Directed ortho-Metalation

Substrate	Base (equiv.)	Electrophile (equiv.)	Product	Yield (%)	Reference
N,N-Dimethyl- phenylsulfoximine	n-BuLi (1.2)	MeOD	2-[2H]-phenylsulfoximine derivative	95
N,N-Dimethyl- phenylsulfoximine	n-BuLi (1.2)	CH₃I	2-Methylphenylsulfoximine derivative	90
N,N-Dimethyl- phenylsulfoximine	sec-BuLi (3)	CH₃I	2-Methylphenylsulfoximine derivative	90
Aryl O-sulfamate	RLi	Various Electrophiles	Substituted Aryl O-sulfamates	—	[17]

Note: Quantitative yield data for a broad range of electrophiles with N,N-dimethylbenzamide specifically is dispersed in the literature. The table presents representative examples from related systems to illustrate the utility of the reaction.

Experimental Protocols

Protocol 1: Synthesis of N,N-Dimethylbenzamide from Benzoic Acid

This protocol is adapted from a general procedure for amide synthesis.[14]

Materials:

• Benzoic acid

• Aniline

• Tetrabutylammonium bromide (TBAB)

• Potassium hydroxide (KOH)

• Iodine (I₂)

• Water

• Ethyl acetate

• Silica gel

Procedure:

• To a 10 mL quartz tube, add aniline (0.70 mmol), benzoic acid (0.50 mmol), TBAB (0.5 mmol), KOH (1.0 mmol), I₂ (0.10 mmol), and water (2.5 mL).

• Stir the reaction mixture under sunlight irradiation at room temperature for 2.5 hours.

• After the reaction is complete, extract the organic layer with ethyl acetate.

• Concentrate the solution of the crude product in vacuo.

• Purify the residue by column chromatography on silica gel (petroleum ether/ethyl acetate = 5/1) to afford N,N-dimethylbenzamide.

Protocol 2: Directed ortho-Lithiation and Electrophilic Quench of N,N-Dimethylbenzamide

This is a general protocol based on established procedures for the directed ortho-metalation of N,N-dialkylbenzamides.[6][18][19]

Materials:

• N,N-Dimethylbenzamide

• Anhydrous tetrahydrofuran (THF)

• sec-Butyllithium (s-BuLi) or n-butyllithium (n-BuLi)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA) (optional, but recommended)

• Electrophile (e.g., iodomethane, benzaldehyde, trimethylsilyl chloride)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), add N,N-dimethylbenzamide (1.0 eq) to a flame-dried round-bottom flask containing a magnetic stir bar.

• Dissolve the starting material in anhydrous THF (to a concentration of approximately 0.2 M).

• If using, add TMEDA (1.1 eq) to the solution.

• Cool the mixture to -78 °C in a dry ice/acetone bath.

• Slowly add the alkyllithium base (1.1 eq) dropwise via syringe, ensuring the internal temperature remains below -70 °C.

• Stir the resulting solution at -78 °C for 1 hour. The formation of the ortho-lithiated species is often indicated by a color change.

• Add the desired electrophile (1.2 eq) dropwise at -78 °C.

• Stir the reaction mixture at -78 °C for an appropriate time (typically 1-3 hours), then allow it to warm to room temperature.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Reaction Mechanisms and Workflows

Caption: Mechanism of Directed ortho-Metalation of N,N-Dimethylbenzamide.

Caption: Experimental Workflow for ortho-Functionalization.

Caption: Synthetic Pathway to Isoindolinones via C-H Activation.

Spectroscopic Data

The following are representative ¹H and ¹³C NMR data for N,N-dimethylbenzamide and some of its ortho-substituted derivatives.[20]

N,N-Dimethylbenzamide:

• ¹H NMR (300 MHz, CDCl₃): δ 7.38 (s, 5H), 3.10 (s, 3H), 2.96 (s, 3H).

• ¹³C NMR (75 MHz, CDCl₃): δ 171.76, 136.34, 129.61, 128.54, 128.43, 127.11, 126.98, 39.5, 35.4.

2-Chloro-N,N-dimethylbenzamide:

• ¹H NMR (300 MHz, CDCl₃): δ 7.32 (dt, J = 6.6, 3.3 Hz, 1H), 7.28 – 7.15 (m, 3H), 3.07 (s, 3H), 2.80 (s, 3H).

• ¹³C NMR (75 MHz, CDCl₃): δ 168.56, 136.43, 130.37, 130.18, 129.67, 127.85, 127.29, 38.18, 34.76.

N,N-Dimethyl-2-nitrobenzamide:

• ¹H NMR (300 MHz, CDCl₃): δ 8.32 – 8.23 (m, 2H), 7.76 (dt, J = 7.6, 1.3 Hz, 1H), 7.65 – 7.57 (m, 1H), 3.14 (s, 3H), 3.00 (s, 3H).

• ¹³C NMR (75 MHz, CDCl₃): δ 168.13, 145.15, 134.71, 133.39, 129.86, 128.25, 124.85, 38.38, 35.05.

References

• 1. Directed Ortho Metalation | Chem-Station Int. Ed. [en.chem-station.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Synthesis of N,N-Diethylbenzamides via a Non-Classical Mitsunobu Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uwindsor.ca [uwindsor.ca]
• 5. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 6. grokipedia.com [grokipedia.com]
• 7. Transition-Metal-Catalyzed Directed C-H Functionalization in/on Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [PDF] Catalytic C–H functionalization by metal carbenoid and nitrenoid insertion | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Overlooked potential of N,N-bidentate directing-groups in Ni-catalyzed C–H functionalization of benzamides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. Isoindolinone synthesis [organic-chemistry.org]
• 13. researchgate.net [researchgate.net]
• 14. N,N-Dimethylbenzamide synthesis - chemicalbook [chemicalbook.com]
• 15. researchgate.net [researchgate.net]
• 16. CN101585781A - Preparing method of N, N-dimethylbenzamide - Google Patents [patents.google.com]
• 17. Directed ortho metalation methodology. The N,N-dialkyl aryl O-sulfamate as a new directed metalation group and cross-coupling partner for Grignard reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. rsc.org [rsc.org]

Application Notes and Protocols for N,N-Dimethylbenzamide in Laboratory Chemical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylbenzamide (DMBA) is a versatile aromatic amide with a range of applications in the modern research laboratory. Its chemical structure, featuring a polar amide group and a nonpolar benzene ring, imparts unique properties that are leveraged in organic synthesis, pharmaceutical sciences, and materials science.[1] This document provides detailed application notes and experimental protocols for the key laboratory uses of N,N-Dimethylbenzamide, focusing on its roles as a hydrotropic agent, a polar aprotic solvent, and a directing group in C-H bond functionalization.

Physicochemical Properties of N,N-Dimethylbenzamide

A summary of the key physical and chemical properties of N,N-Dimethylbenzamide is presented in Table 1. These properties are fundamental to its function in the applications described herein.

Property	Value	Reference
Molecular Formula	C₉H₁₁NO	[2][3][4]
Molecular Weight	149.19 g/mol	[2][3]
Appearance	White to off-white crystalline solid or colorless to pale yellow liquid	[1][2][4]
Melting Point	40-45 °C	[2][5]
Boiling Point	256 °C (at 760 mmHg); 132-133 °C (at 15 mmHg)	[2][5]
Solubility in Water	Slightly soluble	[1]
Solubility in Organic Solvents	Highly soluble in ethanol, acetone, and chloroform	[1]
Density	1.0253 g/cm³	[1]

Application 1: Hydrotropic Agent for Solubilization of Poorly Water-Soluble Drugs

Application Note:

Hydrotropy is a solubilization phenomenon whereby the addition of a large amount of a second solute (the hydrotrope) results in an increase in the aqueous solubility of a poorly soluble compound.[6][7] N,N-Dimethylbenzamide has been identified as an effective hydrotropic agent, particularly for enhancing the solubility of hydrophobic drugs.[1][2][3] This property is of significant interest to drug development professionals working with Biopharmaceutics Classification System (BCS) Class II and IV compounds, where poor aqueous solubility is a major barrier to bioavailability.

DMBA's hydrotropic mechanism is attributed to its amphiphilic nature, possessing both a hydrophilic amide moiety and a hydrophobic aromatic ring. This allows it to form molecular aggregates that can encapsulate nonpolar drug molecules, thereby increasing their apparent water solubility.[2][3] Studies have shown that N,N-Dimethylbenzamide can increase the aqueous solubility of certain drugs by several orders of magnitude.[2][3] For example, significant solubility enhancement has been observed for the anticancer drug paclitaxel.[2]

Quantitative Data:

The following table summarizes the remarkable effect of N,N-Dimethylbenzamide on the aqueous solubility of paclitaxel.

Concentration of N,N-Dimethylbenzamide (M)	Aqueous Solubility of Paclitaxel (mg/mL)	Fold Increase in Solubility	Reference
0 (Intrinsic Solubility)	0.0003	1	[8]
3.5	39	~130,000	[8]
5.95	512	~1,700,000	[8]

Experimental Protocol: Determination of Drug Solubility Enhancement by N,N-Dimethylbenzamide

This protocol describes a general method to quantify the hydrotropic effect of N,N-Dimethylbenzamide on a poorly water-soluble drug.

Materials:

• N,N-Dimethylbenzamide

• Poorly water-soluble drug (e.g., Paclitaxel)

• Deionized water

• Volumetric flasks

• Scintillation vials or sealed tubes

• Orbital shaker or rotator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector

• Syringe filters (0.22 µm)

Procedure:

• Preparation of Hydrotrope Solutions: Prepare a series of aqueous solutions of N,N-Dimethylbenzamide at various concentrations (e.g., 1 M, 2 M, 3 M, 4 M, 5 M) in deionized water.

• Equilibration: Add an excess amount of the poorly water-soluble drug to separate vials containing each of the N,N-Dimethylbenzamide solutions and a control vial with only deionized water.

• Shaking: Seal the vials and place them on an orbital shaker or rotator at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vials at a high speed (e.g., 10,000 rpm) for 15-20 minutes to separate the undissolved drug from the supernatant.

• Sample Preparation: Carefully withdraw an aliquot of the clear supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification: Dilute the filtered supernatant with a suitable mobile phase and analyze the concentration of the dissolved drug using a validated HPLC method.

• Data Analysis: Plot the solubility of the drug as a function of the N,N-Dimethylbenzamide concentration to determine the extent of hydrotropic solubilization.

Logical Relationship Diagram: Hydrotropic Solubilization

Figure 1. The process of hydrotropic solubilization by N,N-Dimethylbenzamide.

Application 2: Polar Aprotic Solvent in Organic Synthesis

Application Note:

N,N-Dimethylbenzamide serves as a high-boiling, polar aprotic solvent in various organic reactions. Its ability to dissolve a wide range of organic and inorganic compounds makes it a suitable medium for reactions requiring elevated temperatures.[1] Unlike protic solvents, it does not participate in hydrogen bonding as a donor, which can be advantageous in reactions involving strong bases or nucleophiles. Its high boiling point allows for a wide range of reaction temperatures to be explored.

Experimental Protocol: General Procedure for a Nucleophilic Aromatic Substitution (SNA r) Reaction using N,N-Dimethylbenzamide as a Solvent

This protocol outlines a general procedure where N,N-Dimethylbenzamide can be used as a solvent.

Materials:

• Activated aryl halide (e.g., 1-chloro-2,4-dinitrobenzene)

• Nucleophile (e.g., piperidine)

• N,N-Dimethylbenzamide (solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Inert atmosphere setup (e.g., nitrogen or argon)

• Work-up and purification reagents (e.g., water, ethyl acetate, brine, drying agent)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere, add the activated aryl halide (1.0 eq).

• Addition of Reagents: Add N,N-Dimethylbenzamide to dissolve the aryl halide. Then, add the nucleophile (1.1-1.5 eq) to the stirred solution.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Pour the mixture into water and extract the product with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Application 3: Directing Group in C-H Bond Functionalization

Application Note:

The amide functionality of N,N-Dimethylbenzamide can act as a powerful directing group in transition metal-catalyzed C-H bond functionalization reactions.[9] Specifically, the carbonyl oxygen can coordinate to a metal center, positioning the catalyst to selectively activate and functionalize the ortho-C-H bonds of the aromatic ring. This strategy, known as directed ortho-metalation (DoM), provides a highly regioselective method for the synthesis of substituted aromatic compounds.[10]

The ortho-lithiated species generated from N,N-Dimethylbenzamide is a versatile intermediate that can react with a wide range of electrophiles to introduce various functional groups at the ortho position.

Experimental Protocol: ortho-Lithiation of N,N-Dimethylbenzamide and Quenching with an Electrophile

This protocol describes the directed ortho-lithiation of N,N-Dimethylbenzamide followed by reaction with an electrophile (e.g., iodomethane).

Materials:

• N,N-Dimethylbenzamide

• Anhydrous tetrahydrofuran (THF)

• sec-Butyllithium (s-BuLi) in cyclohexane

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• Electrophile (e.g., iodomethane)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Standard work-up and purification reagents

Procedure:

• Reaction Setup: To an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and an argon inlet, add N,N-Dimethylbenzamide (1.0 eq).

• Solvent and Ligand Addition: Add anhydrous THF and TMEDA (1.2 eq). Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add s-BuLi (1.1 eq) dropwise to the stirred solution, maintaining the internal temperature below -70 °C. Stir the reaction mixture at -78 °C for 1-2 hours.

• Electrophilic Quench: Add the electrophile (e.g., iodomethane, 1.5 eq) dropwise to the reaction mixture at -78 °C.

• Warming and Quenching: Allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Work-up and Purification: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Experimental Workflow: Directed ortho-Lithiation of N,N-Dimethylbenzamide

Figure 2. Workflow for the directed ortho-lithiation and functionalization of N,N-Dimethylbenzamide.

Safety Information

N,N-Dimethylbenzamide is harmful if swallowed and causes skin and eye irritation.[3] It may also cause respiratory irritation.[3] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS).[11]

Conclusion

N,N-Dimethylbenzamide is a valuable and versatile reagent in the modern chemical laboratory. Its applications as a hydrotropic agent for enhancing the solubility of poorly water-soluble drugs, as a high-boiling polar aprotic solvent for organic synthesis, and as a directing group for regioselective C-H bond functionalization highlight its utility for researchers, scientists, and drug development professionals. The protocols and data presented in this document provide a comprehensive guide for the effective use of N,N-Dimethylbenzamide in these key applications.

References

• 1. scispace.com [scispace.com]
• 2. [PDF] Hydrotropic Solubilization of Paclitaxel: Analysis of Chemical Structures for Hydrotropic Property | Semantic Scholar [semanticscholar.org]
• 3. A new method for the deoxygenation of secondary alcohols - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. Highly Chemoselective Reduction of Amides (Primary, Secondary, Tertiary) to Alcohols using SmI2/Amine/H2O under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Barton-McCombie Reaction: Mechanism & Examples| NROChemistry [nrochemistry.com]
• 6. Overlooked potential of N,N-bidentate directing-groups in Ni-catalyzed C–H functionalization of benzamides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Deoxygenation [organic-chemistry.org]
• 8. Hydrotropic solubilization of paclitaxel: analysis of chemical structures for hydrotropic property - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Barton–McCombie deoxygenation - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. uwindsor.ca [uwindsor.ca]

Application Note: One-Pot Synthesis of N,N-Dimethylbenzamide

Audience: Researchers, scientists, and drug development professionals.

Introduction

N,N-Dimethylbenzamide is a versatile chemical compound widely used as an intermediate in the synthesis of pharmaceuticals and agrochemicals. It also serves as a hydrotropic agent to enhance the solubility of poorly water-soluble drugs[1]. Traditional multi-step methods for its synthesis can be time-consuming and may lead to lower overall yields. One-pot reactions offer a more efficient, economical, and streamlined alternative by combining multiple reaction steps into a single procedure, thereby minimizing solvent usage and purification steps. This application note details various one-pot protocols for the synthesis of N,N-Dimethylbenzamide from common starting materials.

Experimental Protocols

Several one-pot methodologies have been developed for the synthesis of N,N-Dimethylbenzamide. Below are detailed protocols for three distinct approaches.

Protocol 1: Synthesis from Benzoic Acid via Titanium(IV) Chloride Mediation

This protocol describes the direct condensation of benzoic acid and an amine in the presence of Titanium(IV) chloride (TiCl₄)[2][3]. The reaction is performed in pyridine at an elevated temperature.

Methodology:

• Dissolve benzoic acid (1 mmol) in pyridine (10 mL) in a screw-capped vial.

• Heat the resulting solution to 85 °C.

• Add TiCl₄ (3 mmol) to the heated solution, followed by the addition of dimethylamine (1 mmol).

• Allow the reaction to proceed for approximately 2 hours at 85 °C.

• Upon completion, cool the reaction mixture to room temperature.

• Acidify the mixture with a 1 N HCl aqueous solution.

• Extract the product with methylene chloride.

• The combined organic phases contain the N,N-Dimethylbenzamide product, which can be further purified if necessary.

Protocol 2: Synthesis from Benzoyl Chloride and Dimethylamine

This classic method involves the nucleophilic acyl substitution of benzoyl chloride with dimethylamine. A base is used to neutralize the HCl byproduct.[4][5]

Methodology:

• Prepare a solution of dimethylamine (2.5 g) and triethylamine (3.5 g) in methylene chloride (30 ml).

• Cool the solution in an ice bath.

• Add benzoyl chloride (4.9 g) dropwise to the cooled, stirred solution.

• After the addition is complete, remove the cooling bath and continue stirring the mixture at ambient temperature for 18 hours.

• Remove insoluble materials by filtration, washing the filter cake with methylene chloride.

• Combine the filtrates and wash with water and then brine.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and evaporate the solvent in vacuo to yield the crude product.

• Purify the resulting oil by distillation to obtain pure N,N-Dimethylbenzamide.

Protocol 3: Sunlight-Irradiated Synthesis from Benzoic Acid in Water

This protocol presents an environmentally friendly approach using water as the solvent and sunlight as an energy source, catalyzed by iodine.[6]

Methodology:

• To a 10 mL quartz tube, add benzoic acid (0.50 mmol), dimethylamine (0.70 mmol, assuming substitution for aniline from the source), tetrabutylammonium bromide (TBAB, 0.5 mmol), potassium hydroxide (KOH, 1.0 mmol), and iodine (I₂, 0.10 mmol).

• Add water (2.5 mL) to the tube.

• Stir the reaction mixture under sunlight irradiation at room temperature (approx. 20 °C) for 2.5 hours.[6]

• After the reaction is complete, extract the organic layer with ethyl acetate.

• Concentrate the solution of the crude product in vacuo.

• Purify the residue by column chromatography on silica gel (petroleum ether/ethyl acetate = 5/1) to afford the final product.[6]

Data Presentation: Comparison of Synthesis Protocols

The following table summarizes the quantitative data for the described one-pot synthesis protocols.

Parameter	Protocol 1: TiCl₄ Mediation	Protocol 2: Benzoyl Chloride	Protocol 3: Sunlight-Irradiated
Starting Material	Benzoic Acid	Benzoyl Chloride	Benzoic Acid
Amine Source	Dimethylamine	Dimethylamine	Dimethylamine
Key Reagents	TiCl₄, Pyridine	Triethylamine	TBAB, KOH, I₂
Solvent	Pyridine	Methylene Chloride	Water
Temperature	85 °C	0 °C to Room Temp.	Room Temperature (~20 °C)
Reaction Time	2 hours	18 hours	2.5 hours
Reported Yield	~98% (for N-phenylbenzamide)[2]	High (Specific yield not stated)	~75%[6]

Mandatory Visualization

The following diagrams illustrate the generalized workflow for the one-pot synthesis of N,N-Dimethylbenzamide.

Caption: Generalized workflow for a one-pot synthesis reaction.

Caption: Logical relationships of starting materials to product.

References

• 1. N,N-二甲基苯甲酰胺 99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. homework.study.com [homework.study.com]
• 5. prepchem.com [prepchem.com]
• 6. N,N-Dimethylbenzamide synthesis - chemicalbook [chemicalbook.com]

Application Note &amp; Protocol: Reduction of N,N-Dimethylbenzamide with Lithium Aluminum Hydride (LiAlH₄)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed overview of the mechanism, experimental protocol, and critical parameters for the reduction of the tertiary amide, N,N-Dimethylbenzamide, to its corresponding tertiary amine, N,N-dimethylbenzylamine, using lithium aluminum hydride (LiAlH₄). This transformation is a fundamental tool in organic synthesis for the preparation of amines, which are prevalent in pharmaceuticals and other bioactive molecules.

Reaction Mechanism

The reduction of amides with LiAlH₄ is a robust and high-yielding transformation. Unlike the reduction of other carbonyl-containing functional groups like esters or ketones which yield alcohols, the reduction of amides proceeds via the complete removal of the carbonyl oxygen to form an amine.[1][2] The mechanism for a tertiary amide, such as N,N-Dimethylbenzamide, is distinct because it lacks the acidic N-H proton found in primary and secondary amides.[3]

The reaction proceeds through the following key steps:

• Nucleophilic Attack: A hydride ion (H⁻) from LiAlH₄ acts as a nucleophile, attacking the electrophilic carbonyl carbon of the N,N-Dimethylbenzamide. This breaks the C=O pi bond, and the electrons move to the oxygen atom, forming a tetrahedral intermediate.[2][4]

• Coordination and Elimination: The negatively charged oxygen atom coordinates to the electron-deficient aluminum species. The tetrahedral intermediate then collapses. Facilitated by the lone pair of electrons on the nitrogen atom, the aluminum-oxygen species is eliminated as a leaving group. This step is a key differentiator from ester reduction; the nitrogen is a better electron donor than the oxygen of an alkoxy group, which favors the expulsion of the oxygen atom over the nitrogen group.[1][5] This elimination results in the formation of a transient, electrophilic iminium ion.[2][4]

• Second Hydride Attack: A second hydride ion from another molecule of LiAlH₄ rapidly attacks the carbon of the iminium ion.[2][4] This nucleophilic addition neutralizes the positive charge on the nitrogen and forms the final tertiary amine product.

• Workup: An aqueous workup step is performed to quench any excess LiAlH₄ and to hydrolyze the aluminum-nitrogen and aluminum-oxygen salts, liberating the final amine product.[4]

Caption: Mechanism of LiAlH₄ reduction of a tertiary amide.

Application Notes

• Reagent and Solvent Selection: LiAlH₄ is a powerful, non-selective reducing agent and must be used in anhydrous aprotic solvents, typically diethyl ether or tetrahydrofuran (THF).[4] THF is often preferred due to its higher boiling point, allowing for reactions at reflux, and its better ability to dissolve LiAlH₄.[4] The less reactive sodium borohydride (NaBH₄) is generally not capable of reducing amides.[2]

• Safety Precautions: Lithium aluminum hydride is a pyrophoric solid that reacts violently with water and other protic solvents to produce flammable hydrogen gas. All glassware must be thoroughly oven-dried before use, and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon).[6] Personnel should wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves. The reaction should be performed in a chemical fume hood.

• Reaction Workup: The workup procedure is critical for quenching the reactive excess LiAlH₄ and for breaking up the gelatinous aluminum salt byproducts to allow for efficient extraction of the amine product. A common and effective method is the Fieser workup, which involves the careful, sequential, and dropwise addition of:

  • 'n' mL of H₂O for every 'n' g of LiAlH₄ used.

  • 'n' mL of 15% aqueous NaOH for every 'n' g of LiAlH₄ used.

  • '3n' mL of H₂O for every 'n' g of LiAlH₄ used. This procedure typically produces a granular, easily filterable precipitate of aluminum salts.[2] An alternative is to quench with water followed by acidification with dilute sulfuric acid and subsequent extraction.[6]

Experimental Protocols

The following protocol is a representative procedure adapted from established methods for the reduction of tertiary amides.[3]

3.1. Materials and Equipment

• N,N-Dimethylbenzamide

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• 15% aqueous sodium hydroxide (NaOH) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Three-neck round-bottom flask, oven-dried

• Reflux condenser and nitrogen/argon inlet

• Addition funnel, oven-dried

• Magnetic stirrer and stir bar

• Ice-water bath

• Rotary evaporator

3.2. Reaction Workflow

Caption: Experimental workflow for LiAlH₄ reduction.

3.3. Step-by-Step Procedure

• Setup: Assemble a dry three-neck flask equipped with a magnetic stir bar, reflux condenser, and an addition funnel under a nitrogen atmosphere.

• Reagent Preparation: In the flask, prepare a suspension of LiAlH₄ (e.g., 1.5 molar equivalents relative to the amide) in anhydrous THF (approx. 10 mL per gram of amide).

• Amide Addition: Dissolve N,N-Dimethylbenzamide (1.0 eq) in a minimal amount of anhydrous THF and add it to the addition funnel. Add the amide solution dropwise to the stirred LiAlH₄ suspension. The addition may be exothermic, and an ice bath can be used to control the initial reaction rate if necessary.

• Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain it for 15-24 hours.[3] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup (Quenching): Cool the reaction flask to 0°C in an ice-water bath. Very carefully and slowly, add water dropwise to quench the excess LiAlH₄. Follow this with the dropwise addition of 15% aqueous NaOH, and then a final portion of water (Fieser workup). Vigorous hydrogen evolution will occur.

• Isolation: Allow the mixture to stir until a white, granular precipitate forms. Filter the solid aluminum salts through a pad of Celite® and wash the filter cake thoroughly with several portions of THF or diethyl ether.

• Purification: Combine the organic filtrates, dry over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator. The crude N,N-dimethylbenzylamine can then be purified by vacuum distillation.

Data Presentation

Substrate	Molar Eq. LiAlH₄	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
N-Methylbenzanilide	~2.1	Ether	25	24	30-73*
N,N-Dimethylcyclohexyl-methylcarboxamide	~2.0	Ether	35 (Reflux)	15	71-77	[3]

*Yield range is dependent on substituents on the benzanilide rings.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. adichemistry.com [adichemistry.com]
• 5. echemi.com [echemi.com]
• 6. ch.ic.ac.uk [ch.ic.ac.uk]

Technical Notes & Optimization

Optimizing reaction conditions for synthesizing benzamides

Welcome to the technical support center for benzamide synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during the synthesis of benzamide and its derivatives.

Troubleshooting Guide

This section addresses specific problems that may be encountered during benzamide synthesis, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low or No Product Yield

Q: My benzamide synthesis is resulting in a low yield. What are the common causes and how can I improve it?

A: Low yields in benzamide synthesis can stem from several factors. A systematic approach to troubleshooting is often the most effective way to identify and resolve the issue.[1]

• Inefficient Amide Coupling: The choice of coupling reagent and reaction conditions is critical for efficient amide bond formation.[1]

• Poor Quality of Starting Materials: Ensure reagents are pure and dry. For instance, moisture can hydrolyze acyl chlorides.[2]

• Suboptimal Reaction Temperature: Temperature influences the rate of the reaction and the prevalence of side reactions.[1][3] Overheating can lead to decomposition.[3]

• Incorrect Stoichiometry: Using a slight excess (1.1-1.2 equivalents) of the amine can help ensure the complete consumption of the activated carboxylic acid.[1]

• Side Reactions: Unwanted side reactions can consume starting materials or the desired product.[1] Common side reactions include the hydrolysis of the activated carboxylic acid intermediate.[1]

• Incomplete Reaction: The reaction may not have proceeded to completion due to insufficient reaction time or inadequate mixing.[4]

• Product Loss During Workup and Purification: Product can be lost during extraction, filtration, and recrystallization steps.[2][4]

Issue 2: Presence of Impurities

Q: My final product is impure. What are the likely sources of contamination and how can I minimize them?

A: Impurities can arise from unreacted starting materials, byproducts of the reaction, or side reactions.

• Unreacted Starting Materials: If the reaction is incomplete, unreacted carboxylic acid or amine will contaminate the product.[2]

• Byproducts from Coupling Reagents:

  • For reactions using dicyclohexylcarbodiimide (DCC), the dicyclohexylurea (DCU) byproduct is often insoluble and can be removed by filtration.[2]

  • Water-soluble byproducts from reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) can be removed by aqueous extraction.[2]

• Side Products:

  • Hydrolysis of Acyl Chloride: In methods like the Schotten-Baumann reaction, the benzoyl chloride can hydrolyze to benzoic acid if exposed to water.[4][5]

  • N-acylurea Formation: When using carbodiimide coupling agents, a common side reaction is the formation of an N-acylurea byproduct. Adding 1-hydroxybenzotriazole (HOBt) can help suppress this.[5]

Issue 3: Difficult Purification

Q: I'm having trouble purifying my benzamide product. What strategies can I employ?

A: Purification challenges often arise when the product and impurities have similar physical properties.

• Oily Product: If the product oils out instead of crystallizing, it could be due to impurities or a low melting point.[2][5]

  • Try trituration with a non-polar solvent like hexane to induce crystallization.[2]

  • Seeding with a small crystal of the pure product can also initiate crystallization.[2]

  • Scratching the inside of the flask with a glass rod can sometimes induce crystallization.[5]

• Similar Polarity of Product and Impurities: If column chromatography is ineffective, consider recrystallization from a different solvent system.[2]

• Column Chromatography Issues:

  • Poor Separation: If there is inadequate separation, systematically test different mobile phase polarities using Thin Layer Chromatography (TLC) first. A hexane/ethyl acetate mixture is a good starting point for N-substituted benzamides.[6]

  • Streaking or Tailing: This can be caused by compound insolubility in the mobile phase or interactions with the silica gel due to acidic or basic functional groups.[6] Consider a different solvent system or deactivating the silica gel with a small amount of triethylamine.[6]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing benzamides?

A1: The most prevalent methods for synthesizing benzamides include:

• The Schotten-Baumann reaction: This method involves reacting an amine with an acid chloride under basic conditions.[2][4] It is particularly useful for reacting primary and secondary amines with benzoyl chloride.[2]

• Amide coupling agent-mediated synthesis: This approach uses reagents like DCC or EDC to facilitate the formation of an amide bond directly from a carboxylic acid and an amine.[2][5]

• Direct amidation of benzoic acid: This can be achieved with or without a catalyst. For example, heating benzoic acid with urea, sometimes with a boric acid catalyst, can produce benzamide.[3][5]

Q2: How do I choose the right coupling agent for my reaction?

A2: The choice of coupling agent is critical and depends on the specific substrates.

• Carbodiimides (DCC, EDC): These are widely used, but can lead to racemization of chiral centers and may require additives like HOBt to suppress side reactions.[7] EDC is often preferred for solution-phase synthesis due to the water-solubility of its urea byproduct, making purification easier.[2][7]

• Phosphonium Salts (e.g., PyBOP): These are generally more reactive than carbodiimides and are useful for more challenging couplings.[7]

• Uronium/Aminium Salts (e.g., HATU, HBTU): These are also highly reactive and effective for difficult couplings, including sterically hindered substrates.[7][8]

Q3: What are the key considerations for the Schotten-Baumann reaction?

A3: Key factors for a successful Schotten-Baumann reaction include:

• Vigorous Stirring: In a biphasic system, efficient mixing is essential to bring the reactants into contact.[2][5]

• Slow Addition of Acyl Chloride: Benzoyl chloride should be added slowly to control the exothermic reaction and minimize hydrolysis.[2][5]

• Presence of a Base: A base, such as aqueous sodium hydroxide, is crucial to neutralize the hydrochloric acid byproduct, which would otherwise protonate the amine and render it non-nucleophilic.[2][5]

Q4: How can I minimize side reactions in my benzamide synthesis?

A4: Minimizing side reactions often involves careful control of reaction conditions.

• Ensure Anhydrous Conditions: Use dry solvents and reagents to prevent hydrolysis of activated intermediates or acyl chlorides.[1][4]

• Control Temperature: Exothermic reactions may require cooling to prevent the formation of byproducts.[3] Conversely, some reactions may require heating to proceed at a reasonable rate.[3]

• Use Additives: In carbodiimide couplings, additives like HOBt can suppress the formation of N-acylurea byproducts and may reduce racemization.[5][7]

Data Presentation

Table 1: Comparison of Common Benzamide Synthesis Methods

Method	Starting Materials	Reagents/Catalysts	Typical Yield	Advantages	Disadvantages
Schotten-Baumann	Benzoyl Chloride, Amine	NaOH or Pyridine	70-95%	High yield, fast reaction.[5]	Benzoyl chloride is lachrymatory and moisture-sensitive.[5][9]
DCC Coupling	Benzoic Acid, Amine	DCC, often with HOBt	60-90%	Good yields, versatile.	DCU byproduct can be difficult to remove; potential for N-acylurea formation.[2][5]
EDC Coupling	Benzoic Acid, Amine	EDC, often with HOBt	60-90%	Water-soluble urea byproduct simplifies purification.[2]	More expensive than DCC.
Boric Acid Catalysis	Benzoic Acid, Urea	Boric Acid	50-70%	Uses readily available and less hazardous materials.[5]	Requires heating, may have lower yields than other methods.[3][5]

Table 2: Troubleshooting Low Yields in Benzamide Synthesis

Potential Cause	Recommended Action
Hydrolysis of Acyl Chloride	Use anhydrous solvents and reagents; add acyl chloride slowly to a cooled solution.[4][5]
Incomplete Reaction	Increase reaction time; ensure adequate mixing/stirring; optimize temperature.[3][4]
Protonation of Amine	Ensure a sufficient amount of base is present to neutralize acidic byproducts.[2][5]
Side Product Formation	Control temperature; use additives like HOBt with carbodiimides.[3][5]
Product Loss During Workup	Optimize extraction and recrystallization procedures to minimize loss.[2]

Experimental Protocols

Protocol 1: Synthesis of Benzamide via Schotten-Baumann Reaction

This protocol describes the synthesis of benzamide from benzoyl chloride and ammonia.

• In a conical flask, place 10 mL of concentrated aqueous ammonia.[10]

• While vigorously stirring or shaking the ammonia solution, slowly add 2 mL of benzoyl chloride dropwise. The reaction is exothermic, and a white precipitate of benzamide will form.[2] It is important to control the temperature, if necessary, by cooling the flask.[10]

• Continue to stir or shake the mixture for an additional 10-15 minutes after the addition is complete to ensure the reaction goes to completion.[2]

• Collect the crude benzamide by vacuum filtration using a Büchner funnel.[2]

• Wash the solid with a small amount of cold water to remove soluble impurities like ammonium chloride.[2][11]

• Recrystallize the crude product from hot water to obtain pure benzamide crystals.[2]

• Dry the purified crystals in a desiccator or a low-temperature oven.[2]

Protocol 2: Synthesis of a Benzamide using EDC/HOBt Coupling

This protocol outlines the synthesis of a benzamide from a carboxylic acid and an amine using EDC and HOBt.

• Dissolve the carboxylic acid (1 equivalent) in a suitable anhydrous solvent (e.g., dichloromethane or DMF).[1]

• Add HOBt (1.0 - 1.2 equivalents) to the solution and stir until it dissolves.[1]

• Add the amine (1.0 - 1.2 equivalents). If the amine is a salt, add a non-nucleophilic base like diisopropylethylamine (DIPEA) (2-3 equivalents).[1]

• Cool the reaction mixture to 0 °C in an ice bath.[1]

• Slowly add EDC hydrochloride (1.1 - 1.5 equivalents) portion-wise to the stirred reaction mixture.[1]

• Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.[1]

• Once the reaction is complete, dilute the mixture with an organic solvent like ethyl acetate.[1]

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution, water, and brine.[1]

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by column chromatography or recrystallization.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 9. Synthesis and analysis of amides – Chemistry Education [chem.hbcse.tifr.res.in]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]

Technical Support Center: Mitsunobu Reaction for Benzamide Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively removing by-products from Mitsunobu reactions used for benzamide synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common by-products in a Mitsunobu reaction for benzamide synthesis, and why are they difficult to remove?

A1: The two main by-products generated in a Mitsunobu reaction are triphenylphosphine oxide (TPPO) and a reduced dialkyl azodicarboxylate, such as diethyl hydrazodicarboxylate when using DEAD (diethyl azodicarboxylate).[1] The primary challenge in removing these by-products lies in their physical properties. TPPO is a highly polar and often crystalline compound that can co-purify with the desired benzamide product, especially during column chromatography.[2] Similarly, the reduced azodicarboxylate by-product can also have moderate polarity, complicating its separation from the product.[3]

Q2: My primary purification method, column chromatography, is not effectively separating my benzamide from triphenylphosphine oxide (TPPO). What are my options?

A2: When standard silica gel chromatography fails to provide pure benzamide, several alternative strategies can be employed for TPPO removal:

• Precipitation/Crystallization: This is often the simplest and most scalable method. TPPO has poor solubility in non-polar solvents like hexanes or diethyl ether.[4] You can attempt to crystallize the TPPO from your crude reaction mixture by dissolving it in a minimal amount of a polar solvent and then adding a non-polar solvent to induce precipitation.[4]

• Metal Salt Complexation: TPPO can form insoluble complexes with certain metal salts, which can then be easily filtered off. Commonly used salts include zinc chloride (ZnCl₂) and calcium bromide (CaBr₂).[5][6] This method is often effective in various polar organic solvents like ethanol, ethyl acetate, and THF.[5][6]

• Solvent Extraction: Depending on the properties of your benzamide, an acidic or basic wash can be used. If your benzamide is not sensitive to acid, washing the organic layer with dilute HCl can remove basic impurities. Conversely, a wash with a base like sodium bicarbonate can remove acidic impurities.[7]

• Scavenger Resins: Polymer-bound reagents, such as resin-bound triphenylphosphine, can be used in the reaction.[8] The resulting polymer-bound TPPO can then be removed by simple filtration.[8] Alternatively, scavenger resins like Merrifield resin can be added to the crude reaction mixture to bind and remove TPPO.[2]

Q3: How can I remove the reduced azodicarboxylate by-product?

A3: The reduced azodicarboxylate by-product can often be removed through the following methods:

• Aqueous Extraction: The reduced hydrazine by-product often has increased water solubility compared to the starting azodicarboxylate and can sometimes be removed with aqueous washes during the workup.[9]

• Precipitation: In some cases, particularly with modified azodicarboxylates like di-p-chlorobenzyl azodicarboxylate (DCAD), the hydrazine by-product can be precipitated from the reaction mixture by the addition of a suitable solvent like dichloromethane and removed by filtration.[10][11]

• Column Chromatography: While sometimes challenging, careful selection of the eluent system can allow for the separation of the reduced azodicarboxylate from the desired benzamide product on a silica gel column.[3]

Q4: Are there any modifications to the standard Mitsunobu protocol that can simplify by-product removal?

A4: Yes, several modifications have been developed to facilitate easier purification:

• Use of Modified Phosphines: Employing phosphines with basic functionalities, such as diphenyl(2-pyridyl)phosphine or (4-dimethylaminophenyl)diphenylphosphine, allows for the corresponding phosphine oxide by-product to be removed by a simple acid wash.[12]

• Use of Modified Azodicarboxylates: As mentioned, reagents like di-p-chlorobenzyl azodicarboxylate (DCAD) are designed so that their reduced by-product is easily precipitated and removed by filtration.[10][11]

• Polymer-Supported Reagents: Using polymer-bound triphenylphosphine or a resin-bound azodicarboxylate allows for the by-products to be removed by filtration at the end of the reaction.[8][13]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Persistent TPPO contamination after chromatography	High polarity of the benzamide product leading to co-elution with TPPO.	1. Optimize Chromatography: Use a less polar eluent system. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent may improve separation.[14] 2. Precipitation: Attempt to precipitate TPPO from a concentrated solution of the crude product using a non-polar solvent like hexanes or diethyl ether.[4] 3. Metal Salt Complexation: Treat the crude product with ZnCl₂ or CaBr₂ to precipitate the TPPO complex.[5][6]
Low yield after purification	Product loss during aqueous workup or precipitation steps.	1. Minimize Aqueous Washes: If your benzamide has some water solubility, reduce the number and volume of aqueous washes. 2. Back-Extraction: Back-extract the aqueous layers with an organic solvent to recover any dissolved product.[15] 3. Optimize Precipitation: If precipitating by-products, ensure the chosen solvent system does not also cause the product to precipitate. Conversely, if precipitating the product, ensure the by-products remain in solution.
Presence of both TPPO and reduced azodicarboxylate by-products	Incomplete reaction or complex mixture preventing effective separation by a single method.	1. Sequential Purification: Employ a multi-step purification strategy. For example, first, use metal salt precipitation to remove the bulk of the TPPO, followed by column chromatography to separate the benzamide from the reduced azodicarboxylate. 2. Modified Reagents: For future reactions, consider using modified phosphines or azodicarboxylates designed for easier by-product removal.[10][12]

Experimental Protocols

Protocol 1: Removal of Triphenylphosphine Oxide (TPPO) using Zinc Chloride

This protocol is adapted from a procedure for precipitating TPPO from a reaction mixture.[6]

• Solvent Evaporation: After the Mitsunobu reaction is complete, remove the reaction solvent under reduced pressure.

• Dissolution: Dissolve the crude residue in ethanol.

• Precipitation: Prepare a 1.8 M solution of ZnCl₂ in warm ethanol. Add this solution (typically 2 equivalents relative to the triphenylphosphine used) to the ethanolic solution of the crude product at room temperature.

• Stirring: Stir the mixture. Scraping the sides of the flask can help induce precipitation of the ZnCl₂(TPPO)₂ complex.

• Filtration: Filter the solution to remove the precipitated white solid.

• Concentration: Concentrate the filtrate to remove the ethanol.

• Final Purification: The remaining residue can be further purified by slurrying with a solvent in which the product is soluble but excess zinc salts are not (e.g., acetone), followed by filtration and concentration of the filtrate.

Protocol 2: General Workup and Purification by Precipitation

This is a general procedure that can be effective for removing both TPPO and the reduced azodicarboxylate by-product.[15]

• Dilution: Upon completion of the reaction, dilute the reaction mixture with an appropriate organic solvent such as diethyl ether or ethyl acetate.

• Aqueous Wash: Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (to remove any unreacted acidic starting material) and brine.[7][15]

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

• By-product Precipitation: Suspend the resulting crude semi-solid in a minimal amount of a solvent in which the desired benzamide is soluble but the by-products are not (e.g., diethyl ether). Stirring or sonication can aid in the precipitation of TPPO and the reduced azodicarboxylate.

• Addition of Anti-Solvent: Slowly add a non-polar "anti-solvent" such as hexanes to further induce precipitation of the by-products.

• Filtration: Filter the mixture and wash the collected solid with a mixture of the two solvents used for precipitation.

• Product Isolation: The desired benzamide should be in the filtrate. Concentrate the filtrate under reduced pressure to obtain the purified product.

Data Presentation

Table 1: Comparison of TPPO Removal Efficiency with Different Metal Salts

Metal Salt	Solvent	TPPO Removal Efficiency (%)	Reference
MgCl₂	Ethyl Acetate	≥95	[5]
MgCl₂	Toluene	≥95	[5]
MgCl₂	Acetonitrile	82-90	[5]
MgCl₂	MTBE	82-90	[5]
CaBr₂	THF	High	[5]
CaBr₂	Toluene	High	[5]
ZnCl₂	Ethanol	>99 (with 3:1 ZnCl₂:TPPO)	[6]

Visualizations

Caption: General workflow for Mitsunobu reaction and subsequent purification.

Caption: Decision tree for selecting a purification method.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 9. Synthesis of N,N-Diethylbenzamides via a Non-Classical Mitsunobu Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Mitsunobu Reaction - Common Conditions [commonorganicchemistry.com]
• 14. rtong.people.ust.hk [rtong.people.ust.hk]
• 15. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of Crude N,N-Dimethylbenzamide by Column Chromatography

This technical support center provides guidance for researchers, scientists, and drug development professionals on the purification of crude N,N-Dimethylbenzamide using column chromatography. Below you will find troubleshooting advice, frequently asked questions (FAQs), a detailed experimental protocol, and expected performance data.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Product is not eluting from the column.	1. Mobile phase is not polar enough. 2. Compound has decomposed on the silica gel.	1. Gradually increase the polarity of the mobile phase. For example, if you are using a hexane/ethyl acetate mixture, increase the percentage of ethyl acetate.2. Test for compound stability on silica. Spot the crude material on a TLC plate, let it sit for an hour, then elute to check for degradation.[1] If unstable, consider using a less acidic stationary phase like alumina or deactivating the silica gel with a small amount of triethylamine in the mobile phase.
Poor separation of N,N-Dimethylbenzamide from impurities.	1. Inappropriate mobile phase. 2. Column overloading. 3. Improperly packed column.	1. Optimize the solvent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of 0.2-0.4 for N,N-Dimethylbenzamide for the best separation.[1] A mixture of petroleum ether and ethyl acetate is a good starting point.[2]2. Use an appropriate ratio of silica gel to crude material. A general guideline is a 30:1 to 50:1 ratio (w/w) of silica to crude product.[1]3. Ensure the column is packed uniformly as a slurry to avoid channeling. The packing should be free of air bubbles and cracks.[3]
Product elutes as a streak or with a tail.	1. Compound is not fully soluble in the mobile phase. 2. Presence of acidic impurities.	1. Select a mobile phase that ensures good solubility of N,N-Dimethylbenzamide. 2. Wash the crude product with a dilute base (e.g., sodium bicarbonate solution) during the workup to remove acidic impurities like benzoic acid. [4]
The crude product is an oil and difficult to load.	Presence of residual solvent or low-melting impurities.	Attempt to remove volatile components under high vacuum. If it remains an oil, dissolve it in a minimal amount of a non-polar solvent (like dichloromethane or the initial mobile phase) before loading onto the column.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude N,N-Dimethylbenzamide synthesized from benzoyl chloride and dimethylamine?

A1: Common impurities include unreacted starting materials such as benzoyl chloride and benzoic acid (from the hydrolysis of benzoyl chloride), as well as potential byproducts from side reactions.[4][5]

Q2: What is a good starting mobile phase for the column chromatography of N,N-Dimethylbenzamide?

A2: A mixture of petroleum ether and ethyl acetate is a commonly used mobile phase.[2][6] It is recommended to first determine the optimal ratio using TLC to achieve an Rf value of approximately 0.2-0.4 for N,N-Dimethylbenzamide.[1]

Q3: How can I monitor the progress of the column chromatography?

A3: The separation can be monitored by collecting fractions and analyzing them by Thin Layer Chromatography (TLC).[1] This will allow you to identify the fractions containing the pure product.

Q4: My N,N-Dimethylbenzamide seems to be degrading on the silica gel column. What can I do?

A4: If you suspect degradation on the acidic silica gel, you can use a deactivated stationary phase. This can be achieved by pre-rinsing the column with a mobile phase containing a small amount of a base like triethylamine, or by using an alternative stationary phase such as neutral alumina.[1]

Experimental Protocol: Gradient Column Chromatography of N,N-Dimethylbenzamide

This protocol outlines a general procedure for the purification of crude N,N-Dimethylbenzamide using gradient column chromatography.

Materials:

• Crude N,N-Dimethylbenzamide

• Silica gel (60-120 mesh)

• Petroleum ether (or hexanes)

• Ethyl acetate

• Glass chromatography column

• Sand

• Collection tubes

• Rotary evaporator

• TLC plates and developing chamber

Procedure:

• Preparation of the Column:

  • Securely clamp a glass chromatography column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand over the plug.

  • Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 95:5 petroleum ether:ethyl acetate).

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and to remove any air bubbles.[3]

  • Allow the silica to settle, and then add another thin layer of sand on top of the silica bed.

• Sample Loading:

  • Dissolve the crude N,N-Dimethylbenzamide in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial mobile phase).

  • Carefully apply the sample solution to the top of the silica gel bed.[1]

• Elution and Fraction Collection:

  • Begin elution with the initial, low-polarity mobile phase (e.g., 95:5 petroleum ether:ethyl acetate).

  • Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate. A suggested gradient is outlined in the table below.

  • Collect fractions of a consistent volume in test tubes.

• Monitoring and Product Isolation:

  • Monitor the collected fractions by TLC to identify those containing the pure N,N-Dimethylbenzamide.

  • Combine the pure fractions.

  • Remove the solvent from the combined fractions using a rotary evaporator to yield the purified N,N-Dimethylbenzamide.

Quantitative Data Summary

The following table provides representative data for a gradient column chromatography purification of crude N,N-Dimethylbenzamide.

Parameter	Value	Notes
Stationary Phase	Silica Gel (60-120 mesh)	Standard stationary phase for this type of compound.
Mobile Phase	Petroleum Ether / Ethyl Acetate	A common and effective solvent system.[2][6]
Gradient Profile	5% to 20% Ethyl Acetate in Petroleum Ether	A gradual increase in polarity is generally effective.
Typical Rf of N,N-Dimethylbenzamide	~0.3 in 80:20 Petroleum Ether:Ethyl Acetate	This is an estimated value; should be confirmed by TLC.
Expected Purity Post-Chromatography	>98%	Dependent on the nature and quantity of impurities.
Typical Recovery	80-95%	Can vary based on the scale and complexity of the mixture.[7]

Experimental Workflow Diagram

Caption: Workflow for the purification of crude N,N-Dimethylbenzamide.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. web.uvic.ca [web.uvic.ca]
• 4. benchchem.com [benchchem.com]
• 5. homework.study.com [homework.study.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: N,N-Dimethylbenzamide Synthesis

Welcome to the technical support center for the synthesis of N,N-Dimethylbenzamide. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare N,N-Dimethylbenzamide?

A1: Common laboratory methods for synthesizing N,N-Dimethylbenzamide include:

• From an activated carboxylic acid derivative: The most traditional method involves reacting benzoyl chloride (an activated form of benzoic acid) with dimethylamine. This is often performed under Schotten-Baumann conditions.

• From benzoic acid: Direct amidation of benzoic acid with dimethylamine using coupling reagents.

• Reductive amination of benzaldehyde: This involves the reaction of benzaldehyde with dimethylamine in the presence of a reducing agent.

• From Isatoic Anhydride: Reaction of isatoic anhydride with dimethylamine or a dimethylamine source can produce N,N-dimethylanthranilamide, a related compound.[1]

• Copper-Catalyzed Reactions: Modern methods include copper-catalyzed reactions using N,N-dimethylformamide (DMF) as both a solvent and a source of the dimethylamino group.[2]

Q2: My yield of N,N-Dimethylbenzamide is consistently low. What are the likely causes?

A2: Low yields can stem from several factors:

• Hydrolysis of Starting Materials: If using an acid chloride like benzoyl chloride, it is highly susceptible to hydrolysis back to benzoic acid if moisture is present.[3][4][5]

• Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time, inadequate temperature, or poor mixing, especially in biphasic reactions.[4][5]

• Side Reactions: The formation of byproducts can consume starting materials or the desired product.[3][4]

• Protonation of the Amine: In reactions starting from an amine, the generation of acidic byproducts (like HCl) can protonate the amine, rendering it non-nucleophilic.[3]

• Product Loss During Workup: The product may be lost during extraction or purification steps.[3]

Q3: I am observing significant benzoic acid impurity in my final product. How can I prevent this?

A3: Benzoic acid is a common impurity, often resulting from the hydrolysis of benzoyl chloride. To minimize its formation:

• Ensure Anhydrous Conditions: Use thoroughly dried glassware and anhydrous solvents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[4]

• Control Reagent Addition: Add the benzoyl chloride slowly and with vigorous stirring to promote reaction with the amine over hydrolysis.[3][4]

• Temperature Control: Exothermic reactions may require cooling to prevent side reactions.[3]

• Purification: Benzoic acid can often be removed by washing the organic layer with a mild aqueous base, such as sodium bicarbonate solution, during the workup.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	Hydrolysis of benzoyl chloride.	Use anhydrous solvents and reagents. Add benzoyl chloride slowly with efficient stirring.[3][4]
Incomplete reaction.	Increase reaction time, optimize temperature, or improve mixing.[4][5]
Protonation of dimethylamine.	Use a base to neutralize acidic byproducts as they form.
Presence of Benzoic Acid Impurity	Hydrolysis of benzoyl chloride.	Ensure anhydrous conditions. Wash the crude product with a basic aqueous solution during workup.[4]
Formation of Other Byproducts	Side reactions due to excess reagents.	Use appropriate stoichiometry of reactants.[3][4]
Reaction temperature is too high.	Control the reaction temperature, potentially using an ice bath for exothermic reactions.[3]
Difficulty in Purification	Incomplete removal of coupling agents or their byproducts.	For DCC coupling, the DCU byproduct is often insoluble and can be filtered off. For water-soluble reagents like EDC, perform aqueous extractions.[3]
Product is an oil and difficult to crystallize.	Purify by column chromatography.[2]

Experimental Protocols

Protocol 1: Synthesis from Benzoyl Chloride and Dimethylamine (Schotten-Baumann Conditions)

• In a well-ventilated fume hood, dissolve dimethylamine in a suitable solvent (e.g., dichloromethane or diethyl ether) in a flask equipped with a magnetic stirrer and an addition funnel.

• Cool the flask in an ice bath.

• Slowly add benzoyl chloride dropwise from the addition funnel to the stirred dimethylamine solution.

• After the addition is complete, allow the reaction to stir for an additional 30 minutes at room temperature.

• Quench the reaction by adding water.

• Separate the organic layer and wash it sequentially with a dilute acid (e.g., 1M HCl), a dilute base (e.g., 1M NaOH or saturated NaHCO₃), and finally with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and remove the solvent under reduced pressure to yield the crude N,N-Dimethylbenzamide.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Copper-Catalyzed Synthesis from Benzyl Cyanide and Iodobenzene[2]

• To a 10 mL Schlenk tube, add benzyl cyanide (1 mmol), iodobenzene (1 mmol), N,N-dimethylformamide (DMF) (2 mL), p-toluenesulfonic acid (TsOH) (1 mmol), copper(I) oxide (Cu₂O) (0.2 mmol), and 1,10-phenanthroline (0.4 mmol).

• Stir the mixture at 130 °C under an oxygen atmosphere for 12 hours.

• Cool the reaction mixture to room temperature.

• Quench the reaction with water and extract with ethyl acetate.

• Dry the combined organic layers over anhydrous MgSO₄.

• Remove the solvent in vacuo.

• Purify the residue by column chromatography on silica gel using a petroleum ether-ethyl acetate mixture as the eluent to obtain N,N-Dimethylbenzamide.

Data Summary

The following table summarizes the reaction conditions and yields for the synthesis of a substituted N,N-Dimethylbenzamide from isatoic anhydride, demonstrating the impact of different solvents and dimethylamine sources.[1]

Solvent	Dimethylamine Source	Reaction Time (hours)	Purity (%)	Yield (%)
Methanol	Dimethylamine gas	4	98.8	96.8
Ethyl Acetate	Dimethylamino formic acid	4	99.0	98.0
Acetonitrile	Dimethylamine aqueous solution	4	-	-
N,N-Dimethylformamide	Dimethylamino formic acid	4	-	-
Toluene	Dimethylamino formic acid	6	93.6	81.3
Ethylene Dichloride	Dimethylamine aqueous solution	5	94.0	85.0

Visual Guides

Caption: General experimental workflow for N,N-Dimethylbenzamide synthesis.

References

• 1. CN101585781A - Preparing method of N, N-dimethylbenzamide - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reactions with N,N-Dimethylbenzamide

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing solvent choice and troubleshooting common issues encountered in reactions involving N,N-Dimethylbenzamide.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis and use of N,N-Dimethylbenzamide and its derivatives.

Q1: I am getting a low yield in my synthesis of o-amino-N,N-dimethylbenzamide from isatoic anhydride and dimethylamine. What are the potential causes and solutions related to my choice of solvent?

A1: Low yields in this reaction can be attributed to several factors, with solvent choice playing a critical role. Here are some common issues and troubleshooting steps:

• Incomplete Reaction: The reaction between isatoic anhydride and dimethylamine may not go to completion if the solvent does not adequately dissolve the starting materials. While isatoic anhydride has broad solubility, ensuring both reactants are fully solvated is key.

  • Solution: Consider switching to a solvent with higher reported yields, such as ethyl acetate or methanol.[1][2] Ensure vigorous stirring to maximize the interaction between reactants.

• Side Reactions: The formation of byproducts can consume your starting materials and reduce the yield of the desired product.

  • Solution: The choice of solvent can influence the rate of side reactions. Running the reaction at a lower temperature (e.g., below 10°C) can help minimize the formation of unwanted byproducts.[1][2]

• Product Precipitation: In some solvents, the product may precipitate out of the solution as it forms, which can sometimes hinder the reaction from proceeding to completion.

  • Solution: While product precipitation can be a method of purification, if it occurs prematurely, you might need to select a solvent in which the product has higher solubility at the reaction temperature.

Q2: My final product has a lower than expected purity. How can the solvent choice during the reaction and workup affect this?

A2: The purity of your N,N-Dimethylbenzamide derivative is significantly influenced by the solvent used in the reaction and subsequent purification steps.

• Byproduct Solubility: The solvent used in the reaction will also solvate any byproducts formed. If these byproducts have similar solubility profiles to your desired product, they can co-precipitate or be carried through the workup.

  • Solution: Solvents like ethyl acetate have shown to produce high purity o-amino-N,N-dimethylbenzamide.[1][2] During workup, washing the organic layer with water or brine can help remove water-soluble impurities.

• Recrystallization Solvent: The choice of solvent for recrystallization is crucial for achieving high purity.

  • Solution: An ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures, while impurities should remain soluble at low temperatures. For benzamides, mixtures of ethanol and water or hexanes and ethyl acetate are often effective.

Q3: The reaction seems to have stalled and is not proceeding to completion. What solvent-related factors could be causing this?

A3: A stalled reaction can be frustrating. Here are some solvent-related aspects to consider:

• Poor Solubility of Reactants: As mentioned, if one or both of your starting materials are not sufficiently soluble in the chosen solvent, the reaction rate will be very slow or may stop altogether.

  • Solution: N,N-Dimethylbenzamide itself is highly soluble in many organic solvents like ethanol, acetone, and chloroform.[3] However, for a specific reaction, you must consider the solubility of all reactants. You may need to screen a few solvents to find the optimal one for your specific substrate.

• Reaction Temperature: The reaction may require a specific temperature to proceed at a reasonable rate, and the solvent's boiling point will dictate the maximum temperature you can achieve at atmospheric pressure.

  • Solution: If a higher temperature is required, select a solvent with a higher boiling point, such as toluene or N,N-dimethylformamide (DMF).[1] Conversely, for exothermic reactions, a lower boiling point solvent might be easier to cool.

Data Presentation: Solvent Effects on o-amino-N,N-dimethylbenzamide Synthesis

The following table summarizes the impact of different organic solvents on the yield and purity of o-amino-N,N-dimethylbenzamide synthesized from isatoic anhydride and dimethylamine, based on data from patent CN101585781A.[1][2]

Solvent	Reagent for Dimethylamine Source	Reaction Time (hours)	Yield (%)	Purity (%)
Methanol	Dimethylamine gas	4	96.8	98.8
Acetonitrile	40% Dimethylamine aqueous solution	4	91.6	96.5
Ethyl Acetate	Dimethylamino formic acid	4	98.0	99.0
Toluene	Dimethylamino formic acid	6	81.3	93.6
Ethylene Dichloride	40% Dimethylamine aqueous solution	5	85.0	94.0
N,N-Dimethylformamide	Dimethylamino formic acid	4	92.4	98.2

Experimental Protocols

Detailed Methodology for the Synthesis of o-amino-N,N-dimethylbenzamide in Ethyl Acetate [1][2]

This protocol is adapted from the examples provided in patent CN101585781A.

Materials:

• Isatoic anhydride (0.5 mol, 82.3g, 99.0% purity)

• Dimethylamino formic acid (0.65 mol, 58.5g, 99% purity)

• Ethyl acetate (320 mL + 80 mL)

• Reaction flask

• Stirrer

• Cooling bath (chilled brine)

Procedure:

• Place 82.3g (0.5 mol) of isatoic anhydride into a reaction flask and add 320 mL of ethyl acetate.

• Begin stirring the mixture and cool the flask to below 10°C using a chilled brine bath.

• In a separate container, prepare a solution of 58.5g (0.65 mol) of dimethylamino formic acid in 80 mL of ethyl acetate.

• Slowly add the dimethylamino formic acid solution to the cooled and stirred reaction mixture.

• After the addition is complete, allow the reaction mixture to return to room temperature.

• Continue stirring the reaction for 4 hours.

• Upon completion, the target compound, o-amino-N,N-dimethylbenzamide, can be obtained by negative pressure precipitation.

• The resulting product is reported to have a yield of 98.0% and a purity of 99.0%.

Visualization

The following diagram illustrates a logical workflow for troubleshooting common issues in the synthesis of N,N-Dimethylbenzamide derivatives.

Caption: Troubleshooting workflow for N,N-Dimethylbenzamide synthesis.

References

• 1. CN101585781A - Preparing method of N, N-dimethylbenzamide - Google Patents [patents.google.com]
• 2. CN101585781B - Preparing method of N, N-dimethylbenzamide - Google Patents [patents.google.com]
• 3. solubilityofthings.com [solubilityofthings.com]

Technical Support Center: Monitoring N,N-Dimethylbenzamide Synthesis

Welcome to the technical support center for monitoring the synthesis of N,N-Dimethylbenzamide. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) for tracking your reaction's progress using Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

I. Thin-Layer Chromatography (TLC) Monitoring

Thin-Layer Chromatography is a rapid and cost-effective qualitative technique used to assess the progress of a reaction by separating components of a mixture based on polarity. It allows for the visualization of the consumption of starting materials and the formation of the product.

Frequently Asked Questions (FAQs) for TLC Monitoring

Q1: What is a good starting solvent system (eluent) for monitoring my N,N-Dimethylbenzamide reaction?

A good starting point for most neutral organic molecules is a binary mixture of a non-polar and a polar solvent. A 1:1 mixture of Hexane and Ethyl Acetate (EtOAc) is a common initial choice. You can then adjust the ratio to achieve optimal separation. If your starting materials are very polar (e.g., a carboxylic acid or an amine), you may need a more polar system, such as Dichloromethane (DCM) with a small percentage of Methanol (MeOH).

Q2: How can I visualize the spots on the TLC plate?

N,N-Dimethylbenzamide contains a benzene ring, which should make it visible under a UV lamp (254 nm), appearing as a dark spot on a fluorescent green plate. If spots are not UV-active or for better visualization, you can use chemical stains. Common stains include:

• Potassium Permanganate (KMnO₄): A general stain for compounds that can be oxidized.

• p-Anisaldehyde: Effective for a wide range of compounds, often giving varied colors.

• Iodine: A simple method where the plate is placed in a chamber with iodine crystals; spots will appear as brown areas.

Q3: My starting material and product spots are not separating well. What should I do?

Poor separation is typically due to an inappropriate solvent system.

• If spots are too high on the plate (high Rf values): The eluent is too polar. Decrease the proportion of the polar solvent (e.g., use more hexane in a hexane/EtOAc mixture).

• If spots are too low on the plate (low Rf values): The eluent is not polar enough. Increase the proportion of the polar solvent (e.g., use more EtOAc). A desirable Rf value is generally between 0.3 and 0.7.

Q4: The spots on my TLC plate are streaking. How can I fix this?

Streaking can be caused by several factors:

• Sample Overloading: The sample is too concentrated. Dilute the sample before spotting it on the plate.

• Acidic or Basic Compounds: Starting materials like benzoic acid or dimethylamine can interact strongly with the silica gel. Adding a small amount (0.1-1%) of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to your eluent can resolve this.

• Insoluble Sample: The sample may not be fully dissolved in the spotting solvent. Ensure complete dissolution before application.

Experimental Protocol: TLC Monitoring

• Plate Preparation: Using a pencil, gently draw a starting line (origin) about 1 cm from the bottom of a silica gel TLC plate.

• Spotting:

  • Dissolve a tiny amount of your starting materials and a small aliquot of your reaction mixture in a volatile solvent like ethyl acetate or DCM.

  • Using separate capillary tubes, spot each sample on the origin. It is good practice to spot the limiting reactant (SM), the reaction mixture (Rxn), and a "co-spot" containing both the starting material and the reaction mixture in the same lane.

• Development:

  • Place a small amount (approx. 0.5 cm depth) of your chosen eluent into a developing chamber with a lid and a piece of filter paper to ensure the atmosphere is saturated.

  • Carefully place the TLC plate in the chamber, ensuring the origin line is above the solvent level. Close the chamber.

  • Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualization & Analysis:

  • Remove the plate and immediately mark the solvent front with a pencil.

  • Visualize the spots using a UV lamp and/or an appropriate stain.

  • Calculate the Retention Factor (Rf) for each spot using the formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

  • Reaction completion is indicated by the disappearance of the starting material spot in the reaction mixture lane and the appearance of a new product spot.

Troubleshooting Guide for TLC

Problem	Potential Cause(s)	Recommended Solution(s)
No spots are visible	Sample is too dilute. Compound is not UV-active. Sample dissolved in the solvent reservoir. Compound is volatile and evaporated.	Spot the sample multiple times in the same location, allowing it to dry in between. Use a chemical stain (e.g., KMnO₄, iodine). Ensure the origin line is above the eluent level in the chamber. This technique may be unsuitable for highly volatile compounds.
Spots are streaked or elongated	Sample is too concentrated (overloaded). Compound is strongly acidic or basic. Inappropriate spotting solvent.	Dilute the sample solution. Add a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the eluent. Use a less polar spotting solvent and ensure spots are small and tight.
All spots remain at the origin	Eluent is not polar enough.	Increase the polarity of the eluent by increasing the proportion of the polar solvent.
All spots run to the solvent front	Eluent is too polar.	Decrease the polarity of the eluent by increasing the proportion of the non-polar solvent.
Uneven or slanted solvent front	The edge of the TLC plate is touching the chamber wall or filter paper. The plate is damaged at the bottom edge.	Reposition the plate in the center of the chamber. Use an undamaged plate or cut away the damaged section.

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Caption: Standard workflow for monitoring a chemical reaction using TLC.

II. Liquid Chromatography-Mass Spectrometry (LC-MS) Monitoring

LC-MS is a powerful analytical technique that combines the separation capabilities of liquid chromatography with the detection power of mass spectrometry. It provides quantitative data on the concentration of reactants and products and confirms their identity by their mass-to-charge ratio (m/z).

Frequently Asked Questions (FAQs) for LC-MS Monitoring

Q1: What mass-to-charge ratio (m/z) should I look for to identify N,N-Dimethylbenzamide?

The molecular weight of N,N-Dimethylbenzamide (C₉H₁₁NO) is approximately 149.19 g/mol . When using electrospray ionization (ESI) in positive mode, you will typically observe the protonated molecule, [M+H]⁺. Therefore, you should look for an m/z of approximately 150.2 .

Q2: What are typical LC conditions for analyzing this reaction?

A common setup is reverse-phase chromatography.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile (ACN) or Methanol (MeOH) with 0.1% formic acid.

• Flow Rate: 0.2-0.5 mL/min.

• Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the compounds, followed by a re-equilibration step.

Q3: I don't see the peak for my product. What could be wrong?

Several factors could be at play:

• Reaction Has Not Progressed: The reaction may not have started or is proceeding very slowly. Confirm with a TLC.

• Incorrect MS Settings: Ensure the mass spectrometer is set to scan the correct m/z range (e.g., 100-300 amu) and is in the correct ionization mode (positive ESI is a good starting point).

• Sample Preparation: Your sample may be too concentrated, leading to ion suppression, or too dilute. The product may have precipitated. Ensure it is fully dissolved and filtered.

• Compound Instability: The product might be unstable under the LC-MS conditions (e.g., degrading in the acidic mobile phase).

Q4: My retention times are shifting between injections. What is the cause?

Retention time instability can compromise data quality. Common causes include:

• Insufficient Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions between runs. At least 10 column volumes are recommended.

• Mobile Phase Changes: The composition of your mobile phase may be changing due to evaporation of the more volatile solvent. Prepare fresh mobile phases regularly.

• Column Degradation: The column's stationary phase may be degrading over time, especially under harsh pH or high temperatures.

• Temperature Fluctuations: Ensure the column oven is maintaining a stable temperature.

Experimental Protocol: LC-MS Monitoring

• Sample Preparation:

  • Take a small, measured aliquot from the reaction mixture.

  • Quench the reaction if necessary (e.g., by adding to a cold solvent).

  • Dilute the sample significantly with the initial mobile phase (e.g., 1:1000 dilution).

  • Filter the diluted sample through a 0.22 µm syringe filter to remove any particulate matter that could block the column.

• Instrument Setup:

  • Equilibrate the LC system with the C18 column at the initial mobile phase composition until a stable baseline is achieved.

  • Set up the MS with appropriate parameters: Electrospray Ionization (ESI) in positive mode, a scan range that includes the m/z of your reactants and product (e.g., m/z 100-400), and appropriate source temperatures and gas flows.

• Data Acquisition:

  • Inject a small volume (e.g., 1-5 µL) of the prepared sample.

  • Run the gradient method to separate the components.

  • Acquire the data, recording both the chromatogram (signal vs. retention time) and the mass spectra.

• Data Analysis:

  • Integrate the peaks in the chromatogram to determine their area.

  • Extract the mass spectrum for each peak to confirm the identity of the compounds by their m/z.

  • Monitor the reaction by observing the decrease in the peak area of the starting material and the increase in the peak area of the product over time.

Troubleshooting Guide for LC-MS

Problem	Potential Cause(s)	Recommended Solution(s)
No or very low signal	Sample is too dilute. Incorrect MS settings (polarity, m/z range). Ion source is dirty or not optimized. Sample is not ionizing well.	Prepare a more concentrated sample. Verify MS parameters are appropriate for the analyte. Clean the ion source. Try a different mobile phase additive (e.g., ammonium formate) or ionization mode (e.g., APCI).
High system backpressure	Blockage in the system (e.g., tubing, in-line filter, or column frit). Sample precipitation on the column. Mobile phase incompatibility.	Systematically disconnect components to locate the blockage. Filter all samples and mobile phases. Ensure sample is fully dissolved in the mobile phase. Ensure mobile phase solvents are miscible.
Poor peak shape (tailing, fronting, or splitting)	Column contamination or degradation. Injection solvent is much stronger than the mobile phase. Extra-column volume (e.g., long tubing).	Flush or replace the column. Dilute the sample in the initial mobile phase. Use tubing with a smaller internal diameter and minimize its length.
Retention time shifts	Inadequate column equilibration. Fluctuations in temperature or mobile phase composition. Column aging.	Increase equilibration time between runs. Use a column oven and prepare fresh mobile phases daily. Replace the column.
High background noise or carryover	Contaminated mobile phase, solvent lines, or ion source. Carryover from a previous injection.	Use high-purity LC-MS grade solvents. Flush the system and clean the ion source. Run blank injections between samples and optimize the needle wash method.

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Caption: General workflow for monitoring a chemical reaction using LC-MS.

III. General Troubleshooting Logic

When an analytical result suggests a problem with the reaction, it is important to determine whether the issue is with the chemistry itself or the analytical method.

Caption: A decision-making workflow for troubleshooting reaction monitoring.

Safe handling and storage procedures for N,N-Dimethylbenzamide in the lab

This guide provides essential safety information, handling procedures, and troubleshooting for the laboratory use of N,N-Dimethylbenzamide, targeting researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with N,N-Dimethylbenzamide?

A1: N,N-Dimethylbenzamide is harmful if swallowed, causes skin irritation, and can lead to serious eye irritation.[1][2][3] It may also cause respiratory irritation.[1][2][4] It is crucial to handle this chemical with appropriate safety precautions to minimize exposure.

Q2: What personal protective equipment (PPE) is mandatory when working with N,N-Dimethylbenzamide?

A2: To ensure safety, the following PPE should be worn:

• Eye and Face Protection: Safety glasses with side-shields or chemical safety goggles are required.[4] A face shield may be necessary if there is a splash hazard.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat or chemical-resistant apron are necessary to prevent skin contact.[5][6]

• Respiratory Protection: Work should be conducted in a well-ventilated area, such as a chemical fume hood.[5][6] If ventilation is inadequate or dust is generated, a NIOSH-approved respirator should be used.[5][6]

Q3: How should I properly store N,N-Dimethylbenzamide in the lab?

A3: Store N,N-Dimethylbenzamide in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6] It should be kept away from incompatible materials, particularly strong oxidizing agents.[4][5][6]

Q4: What should I do in case of accidental exposure?

A4: Immediate action is critical in the event of exposure:

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek medical attention.[4][5]

• Skin Contact: Immediately wash the affected area with plenty of soap and water while removing contaminated clothing.[4][5] Seek medical attention if irritation occurs.[1]

• Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present, remove them if it is easy to do so and continue rinsing for at least 15 minutes.[1][4] Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water and have them drink plenty of water.[4] Seek immediate medical attention.[4]

Troubleshooting Guide

Issue	Possible Cause	Solution
Crystallization in container	Storage temperature is too low.	N,N-Dimethylbenzamide is a solid with a melting point between 41-45°C.[4] Gentle warming may be required to return it to a liquid state if needed for your experiment. Ensure the container is properly sealed to prevent moisture absorption.
Skin or eye irritation during handling	Inadequate PPE or accidental exposure.	Immediately follow the first aid procedures for skin or eye contact. Review and reinforce the proper use of PPE, including gloves and safety goggles. Ensure work is being performed in a well-ventilated area or fume hood to minimize vapor exposure.
Chemical incompatibility reaction	Improper storage or mixing with incompatible substances.	N,N-Dimethylbenzamide is incompatible with strong oxidizing agents.[4][6] Always store it separately from such chemicals. Before mixing with other reagents, consult chemical compatibility charts and the relevant Safety Data Sheets (SDS).

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₉H₁₁NO	[6]
Molecular Weight	149.19 g/mol	[2][6]
Appearance	White to off-white solid	[4]
Melting Point	41 - 45 °C (105.8 - 113 °F)	[4]
Boiling Point	132-133 °C at 15 mmHg	[7]
Flash Point	113 °C (235.4 °F) - closed cup	[7]

Experimental Workflow

Below is a diagram illustrating the standard workflow for the safe handling of N,N-Dimethylbenzamide in a laboratory setting.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. N,N-Dimethylbenzamide | C9H11NO | CID 11916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. file1.lookchem.com [file1.lookchem.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. N,N-Dimethylbenzamide(611-74-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. N,N-Dimethylbenzamide 99 611-74-5 [sigmaaldrich.com]

Incompatible materials with N,N-Dimethylbenzamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N,N-Dimethylbenzamide.

Troubleshooting Guide: Material Incompatibility

This guide addresses common issues arising from the use of incompatible materials with N,N-Dimethylbenzamide during experimental procedures.

Issue	Potential Cause	Recommended Action
Degradation of N,N-Dimethylbenzamide	Contact with strong oxidizing agents (e.g., potassium permanganate, nitric acid).	Immediately cease use of the oxidizing agent. Store N,N-Dimethylbenzamide in a separate, well-ventilated area away from all oxidizing agents. Use alternative, non-oxidizing reagents if possible.
Discoloration or unexpected reaction in acidic media	Hydrolysis of the amide bond due to the presence of strong acids (e.g., concentrated sulfuric acid, hydrochloric acid).[1]	Neutralize the solution with a suitable base. For future experiments, consider using a less acidic environment or protecting the amide group. Buffer the reaction mixture if the process allows.
Formation of precipitates or unexpected byproducts in basic media	Base-catalyzed hydrolysis of the amide bond (saponification) in the presence of strong bases (e.g., sodium hydroxide, potassium hydroxide).[2][3][4]	Acidify the mixture to quench the reaction. Isolate and identify the precipitate. For future work, avoid strongly basic conditions or use a suitable protecting group for the amide.
Swelling, cracking, or dissolution of plastic containers or tubing	Incompatibility of N,N-Dimethylbenzamide with certain plastics and elastomers.	Immediately transfer the N,N-Dimethylbenzamide to a compatible container (e.g., glass, PTFE). Consult chemical resistance charts for compatible materials. It is recommended to test new plastic materials for compatibility before long-term use.
Corrosion of metal apparatus	Reaction with certain metals, especially in the presence of moisture or impurities.	Use glass or other inert material for apparatus. If metal is unavoidable, ensure it is a resistant alloy and that the N,N-Dimethylbenzamide is anhydrous.

Frequently Asked Questions (FAQs)

Q1: What are the primary materials to avoid when working with N,N-Dimethylbenzamide?

A1: The primary materials to avoid are strong oxidizing agents, strong acids, and strong bases.[5] These substances can react with N,N-Dimethylbenzamide, leading to degradation, hydrolysis, or other hazardous reactions.

Q2: Can I store N,N-Dimethylbenzamide in plastic containers?

A2: The compatibility of N,N-Dimethylbenzamide with plastics varies. While some plastics like Polytetrafluoroethylene (PTFE) and High-Density Polyethylene (HDPE) generally exhibit good chemical resistance, it is crucial to verify compatibility.[6][7][8][9][10][11][12] Materials like polycarbonate, polystyrene, and PVC may be unsuitable.[13] Always perform a small-scale compatibility test before committing to long-term storage in any plastic container.

Q3: What happens if N,N-Dimethylbenzamide is mixed with a strong acid?

A3: Strong acids can catalyze the hydrolysis of the amide bond in N,N-Dimethylbenzamide, leading to the formation of benzoic acid and dimethylamine.[1] The reaction rate can be significant, especially at elevated temperatures.[1]

Q4: What are the products of the reaction between N,N-Dimethylbenzamide and a strong base?

A4: In the presence of a strong base and heat, N,N-Dimethylbenzamide can undergo hydrolysis (saponification) to yield a salt of benzoic acid (e.g., sodium benzoate) and dimethylamine.[2][3]

Q5: Are there any specific oxidizing agents that are particularly hazardous with N,N-Dimethylbenzamide?

A5: While data on specific reaction kinetics is limited, strong oxidizing agents such as potassium permanganate and concentrated nitric acid should be considered highly hazardous. Reactions with these agents can be vigorous and may produce toxic nitrogen oxides upon decomposition.[5]

Experimental Protocols

Protocol for Determining Chemical Compatibility of Plastics with N,N-Dimethylbenzamide

This protocol is adapted from ASTM D543 - Standard Practices for Evaluating the Resistance of Plastics to Chemical Reagents.[14][15]

1. Objective: To determine the effect of N,N-Dimethylbenzamide on the physical properties of plastic materials.

2. Materials:

• Test specimens of the plastic material (e.g., tensile bars, disks).
• N,N-Dimethylbenzamide.
• Immersion containers with tight-fitting lids (glass or other inert material).
• Analytical balance.
• Micrometer or caliper.
• Mechanical property testing apparatus (e.g., tensile tester).

3. Procedure:

• Measure and record the initial weight, dimensions, and any relevant mechanical properties (e.g., tensile strength) of the plastic test specimens.
• Completely immerse the test specimens in N,N-Dimethylbenzamide in the immersion containers.
• Seal the containers to prevent evaporation.
• Store the containers at the desired test temperature for a specified period (e.g., 7 days).
• After the exposure period, carefully remove the specimens from the N,N-Dimethylbenzamide.
• Thoroughly clean the specimens with a suitable solvent that does not affect the plastic and allow them to dry.
• Measure and record the final weight and dimensions of the specimens.
• Conduct the same mechanical property tests as in step 1 to determine any changes.
• Visually inspect the specimens for any changes in appearance, such as discoloration, swelling, or cracking.

4. Data Analysis:

• Calculate the percentage change in weight and dimensions.
• Calculate the percentage change in mechanical properties.
• Summarize the visual observations.

Protocol for Environmental Stress Cracking (ESC) of Plastics in N,N-Dimethylbenzamide

This protocol is based on the ISO 22088-3 bent strip method.[16][17][18][19][20]

1. Objective: To assess the susceptibility of a plastic material to environmental stress cracking when exposed to N,N-Dimethylbenzamide under a fixed strain.

2. Materials:

• Rectangular test specimens of the plastic material.
• A test jig or frame that can hold the specimens in a bent configuration to apply a specific strain.
• N,N-Dimethylbenzamide.
• A controlled environment chamber.

3. Procedure:

• Secure the test specimens in the test jigs to apply the desired level of strain.
• Apply N,N-Dimethylbenzamide to the surface of the strained specimens. This can be done by immersion or by applying a saturated cloth.
• Place the loaded and exposed specimens in a controlled environment chamber at a specified temperature and humidity.
• Periodically inspect the specimens for the appearance of cracks.
• Record the time to the first appearance of cracks for each specimen.

6. Data Analysis:

• Determine the mean time to failure (cracking) for the set of specimens.
• Compare the results to control specimens tested in the absence of N,N-Dimethylbenzamide.

Visualizations

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Hydrolysis of Benzamide The reaction is as follows: \text{Benzamide (CO.. [askfilo.com]
• 3. Solved 14. The reaction of N, N-diethylbenzamide with | Chegg.com [chegg.com]
• 4. quora.com [quora.com]
• 5. Page loading... [wap.guidechem.com]
• 6. menda.descoindustries.com [menda.descoindustries.com]
• 7. Chemical Resistance Guide of PTFE, PTFE Products, India [mail.hindustan-nylons.com]
• 8. Which Categories Of Chemicals Show Excellent Compatibility With Ptfe? Unmatched Chemical Resistance For Demanding Applications - Kintek [kintek-solution.com]
• 9. labdepotinc.com [labdepotinc.com]
• 10. slpipe.com [slpipe.com]
• 11. calpaclab.com [calpaclab.com]
• 12. astisensor.com [astisensor.com]
• 13. jrhessco.com [jrhessco.com]
• 14. infinitalab.com [infinitalab.com]
• 15. webstore.ansi.org [webstore.ansi.org]
• 16. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 17. standards.iteh.ai [standards.iteh.ai]
• 18. BS EN ISO 22088-3:2006 | 29 Sep 2006 | BSI Knowledge [knowledge.bsigroup.com]
• 19. Standard DIN EN ISO 22088-3 [boutique.afnor.org]
• 20. webstore.ansi.org [webstore.ansi.org]

Reference Data & Comparative Studies

Comparative analysis of N,N,4-trimethyl- and N,N-dimethylbenzamide

A Comparative Analysis of N,N,4-trimethylbenzamide and N,N-dimethylbenzamide for Researchers and Drug Development Professionals

This guide provides an objective comparison between N,N,4-trimethylbenzamide and N,N-dimethylbenzamide, focusing on their physicochemical properties, synthesis, and known or potential biological activities. The information is intended to assist researchers, scientists, and drug development professionals in evaluating these compounds for their specific applications.

Physicochemical and Thermochemical Properties

A summary of the key physicochemical and thermochemical properties for N,N,4-trimethylbenzamide and N,N-dimethylbenzamide is presented below. This data is crucial for understanding the behavior of these compounds in various experimental settings.

Property	N,N,4-trimethylbenzamide	N,N-dimethylbenzamide
CAS Number	14062-78-3[1][2]	611-74-5[3]
Molecular Formula	C₁₀H₁₃NO[1][2]	C₉H₁₁NO[3]
Molecular Weight	163.22 g/mol [1][2]	149.19 g/mol [3]
Appearance	White crystalline solid[1]	White to slightly yellow crystalline solid[4][5]
Melting Point	41 °C[2]	43-45 °C[3][4]
Boiling Point	Not available	132-133 °C at 15 mmHg[3][4]
Solubility	Expected to be soluble in organic solvents[6]	Soluble in water and organic solvents[3][7]
Enthalpy of Sublimation (ΔsubH°)	82.4 ± 6.3 kJ/mol[8]	Not available
Gas Phase Enthalpy of Formation (ΔfH°gas)	-113 ± 10. kJ/mol[9]	Not available

Synthesis Protocols

The synthesis of both N,N,4-trimethylbenzamide and N,N-dimethylbenzamide can be achieved through standard amidation reactions. The most common approach involves the reaction of a corresponding benzoyl chloride with dimethylamine.

Experimental Protocol: Synthesis of N,N,4-trimethylbenzamide from 4-Methylbenzoyl Chloride

This protocol describes the synthesis of N,N,4-trimethylbenzamide via nucleophilic acyl substitution.[1]

Materials:

• 4-Methylbenzoyl chloride

• Dimethylamine (2.0 M solution in THF)

• Triethylamine

• Anhydrous dichloromethane (DCM)

• 1 M HCl

• Saturated NaHCO₃ solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 4-methylbenzoyl chloride (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add dimethylamine solution (1.1 eq) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress using TLC.

• Upon completion, quench the reaction with water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by flash column chromatography or recrystallization to yield pure N,N,4-trimethylbenzamide.[1]

Caption: Synthesis workflow for N,N,4-trimethylbenzamide.

Experimental Protocol: Synthesis of N,N-dimethylbenzamide from Benzoic Acid

This protocol outlines a one-pot synthesis of N,N-dimethylbenzamide.

Materials:

• Aniline

• Benzoic acid

• Tetrabutylammonium bromide (TBAB)

• Potassium hydroxide (KOH)

• Iodine (I₂)

• Water

• Ethyl acetate

Procedure:

• In a 10 mL quartz tube, combine aniline (0.70 mmol), benzoic acid (0.50 mmol), TBAB (0.5 mmol), KOH (1.0 mmol), and I₂ (0.10 mmol) in 2.5 mL of water.[10]

• Stir the reaction mixture at room temperature for 2.5 hours under sunlight irradiation.[10]

• After the reaction is complete, extract the organic layer with ethyl acetate.[10]

• Concentrate the crude product solution in vacuo.[10]

• Purify the residue by column chromatography on silica gel (petroleum ether/ethyl acetate = 5/1) to obtain N,N-dimethylbenzamide as a white solid.[10]

Biological Activity and Applications

While direct comparative biological data is limited, the activities of these compounds can be inferred from their structural analogs.

• N,N,4-trimethylbenzamide : There is a notable lack of in-depth studies on the specific biological activity of this compound.[11] However, its structural similarity to other biologically active benzamides suggests it may exhibit activities such as:

  • Insect Repellency : The well-known insect repellent DEET (N,N-diethyl-m-toluamide) is a benzamide derivative, indicating potential for N,N,4-trimethylbenzamide in this area.[11][12]

  • Central Nervous System (CNS) Activity : Many benzamide analogs act as anticonvulsants, antipsychotics, and antiemetics, often by interacting with dopamine and serotonin receptors.[11]

  • Enzyme Inhibition and Antimicrobial Properties : Some benzamides are known to be enzyme inhibitors (e.g., HDACs) or have antibacterial and antifungal properties.[11]

  • Anticancer Activity : While not for N,N,4-trimethylbenzamide itself, new derivatives of 4-methylbenzamide have shown high activity against some cancer cell lines.[13]

• N,N-dimethylbenzamide : This compound has more documented applications:

  • Insect Repellent : It is used as an active ingredient in insect repellent products.[14][15]

  • Chemical Reagent : It serves as a reagent for the deoxygenation of secondary alcohols.[4][16]

  • Hydrotropic Agent : It has been investigated for its ability to solubilize drugs with low aqueous solubility.[4]

  • Intermediate in Synthesis : It is a crucial intermediate in the production of agrochemicals and pharmaceuticals.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chembk.com [chembk.com]
• 4. N,N-Dimethylbenzamide | 611-74-5 [chemicalbook.com]
• 5. N,N-Dimethylbenzamide | C9H11NO | CID 11916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. benchchem.com [benchchem.com]
• 9. N,N,4-Trimethyl benzamide [webbook.nist.gov]
• 10. N,N-Dimethylbenzamide synthesis - chemicalbook [chemicalbook.com]
• 11. benchchem.com [benchchem.com]
• 12. DEET | US EPA [epa.gov]
• 13. Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Page loading... [guidechem.com]
• 15. US2408389A - Nu, nu-diethylbenzamide as an insect repellent - Google Patents [patents.google.com]
• 16. scbt.com [scbt.com]

A Comparative Guide to N,N-Dimethylbenzamide and N,N-Dimethylformamide (DMF) as Solvents for Researchers and Drug Development Professionals

In the landscape of organic synthesis and pharmaceutical development, the choice of solvent is a critical parameter that can dictate reaction efficiency, product purity, and overall process safety. For decades, N,N-Dimethylformamide (DMF) has been a ubiquitous polar aprotic solvent, prized for its exceptional solvating power for a wide array of organic and inorganic compounds. However, growing concerns over its reproductive toxicity and environmental impact have spurred the search for safer, more sustainable alternatives. This guide provides an objective comparison of N,N-Dimethylbenzamide and DMF, offering available data to assist researchers, scientists, and drug development professionals in making informed solvent selections.

Executive Summary

While direct comparative experimental data between N,N-Dimethylbenzamide and DMF is limited in publicly available literature, this guide compiles their known physicochemical properties, general applications, and safety profiles to draw inferences on their relative performance. DMF is a well-characterized, powerful solvent with a significant body of research supporting its use across numerous applications. N,N-Dimethylbenzamide, a structurally related amide, presents as a potentially viable alternative, though it is less characterized as a bulk solvent. The key trade-offs revolve around solvency, reaction performance, and toxicological profiles.

Physicochemical Properties: A Side-by-Side Comparison

A fundamental understanding of the physical and chemical properties of a solvent is paramount for its effective application in research and development. The following table summarizes the key properties of N,N-Dimethylbenzamide and DMF based on available data.

Property	N,N-Dimethylbenzamide	N,N-Dimethylformamide (DMF)
Molecular Formula	C₉H₁₁NO	C₃H₇NO
Molecular Weight	149.19 g/mol [1]	73.09 g/mol
Appearance	White to off-white crystalline solid or colorless to pale yellow liquid[2]	Colorless, water-white liquid[3][4]
Boiling Point	272-273 °C	153 °C
Melting Point	42-43 °C	-61 °C
Density	~1.04 g/cm³	0.944 g/cm³
Solubility in Water	Slightly soluble[2]	Miscible
Solubility in Organic Solvents	Soluble in many organic solvents[2]	Miscible with most organic solvents

Performance as a Solvent: Inferences and Applications

Solubility

N,N-Dimethylformamide is renowned for its broad solvency, capable of dissolving a wide range of polar and nonpolar compounds, including many polymers and inorganic salts. This versatility has established it as a solvent of choice in numerous applications.[5]

Applications in Organic Synthesis

DMF is a staple in many organic reactions, including nucleophilic substitutions, couplings, and formylations.[6] It is known to facilitate reactions by solvating cations, thereby activating anionic nucleophiles.

N,N-Dimethylbenzamide is utilized as an intermediate in the synthesis of agrochemicals and pharmaceuticals.[2] While less documented as a general-purpose reaction solvent compared to DMF, its amide functionality suggests it would be a polar, aprotic solvent capable of supporting similar reaction classes. Its higher boiling point could be advantageous for reactions requiring elevated temperatures. A patent indicates the use of DMF in the synthesis of an N,N-Dimethylbenzamide derivative, highlighting the industrial relevance of both compounds.[7]

Safety and Environmental Profile

The impetus for seeking alternatives to DMF largely stems from its significant health and environmental concerns.

Hazard Category	N,N-Dimethylbenzamide	N,N-Dimethylformamide (DMF)
Acute Toxicity	Harmful if swallowed.[1]	Toxic by inhalation or skin absorption.[8]
Skin/Eye Irritation	Causes skin and serious eye irritation.[1]	May irritate eyes.
Reproductive Toxicity	Data not widely available	Classified as a substance of very high concern (SVHC) due to reproductive toxicity.[1]
Environmental Fate	Data not widely available	Readily biodegradable, but its miscibility with water poses a contamination risk.[9]

The significant reproductive toxicity of DMF is a major driver for its substitution.[1] While comprehensive toxicological data for N,N-Dimethylbenzamide is less available, the absence of a "reprotoxic" classification may position it as a potentially safer alternative, pending further investigation.

Experimental Protocols

To facilitate a direct and quantitative comparison between N,N-Dimethylbenzamide and DMF, the following experimental protocols are provided.

Determination of Solute Solubility

Objective: To quantitatively determine and compare the solubility of a specific solute (e.g., an active pharmaceutical ingredient or a polymer) in N,N-Dimethylbenzamide and DMF at various temperatures.

Methodology:

• Preparation of Saturated Solutions: Add an excess amount of the solute to a known volume of each solvent in separate sealed vials.

• Equilibration: Agitate the vials at a constant temperature using a shaker bath for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Analysis: Carefully withdraw a known volume of the supernatant from each vial, ensuring no solid particles are transferred. The concentration of the dissolved solute can be determined using a suitable analytical technique such as High-Performance Liquid Chromatography (HPLC), UV-Vis spectroscopy, or gravimetric analysis after solvent evaporation.

• Data Analysis: Plot solubility (e.g., in mg/mL or mol/L) as a function of temperature for both solvents to generate solubility curves for comparison.

Comparative Reaction Kinetics Study

Objective: To compare the rate of a specific chemical reaction in N,N-Dimethylbenzamide and DMF.

Methodology:

• Reaction Setup: Assemble two identical reaction setups, one with N,N-Dimethylbenzamide and the other with DMF as the solvent. Ensure all other reaction parameters (reactant concentrations, temperature, catalyst loading) are identical.

• Initiation and Sampling: Initiate the reactions simultaneously. At regular time intervals, withdraw aliquots from each reaction mixture.

• Quenching and Analysis: Quench the reaction in the aliquots immediately (e.g., by rapid cooling or addition of a quenching agent). Analyze the composition of each aliquot using Gas Chromatography (GC) or HPLC to determine the concentration of a key reactant or product.

• Data Analysis: Plot the concentration of the monitored species as a function of time for both solvents. The initial reaction rates can be determined from the initial slope of these plots. The overall reaction rate constants can be calculated by fitting the data to the appropriate rate law.

Visualizing Logical Relationships

The following diagrams illustrate key conceptual frameworks relevant to the comparison of these solvents.

Caption: A logical workflow for solvent selection in research and development.

Caption: Interrelated green chemistry metrics for evaluating solvent sustainability.

Conclusion

The choice between N,N-Dimethylbenzamide and DMF requires a careful evaluation of multiple factors. DMF remains a highly effective and well-understood solvent, but its significant health risks are a major drawback. N,N-Dimethylbenzamide presents as a potential alternative with a seemingly more favorable safety profile, although comprehensive data is lacking. Its higher boiling point and different solubility characteristics may offer advantages in specific applications.

For researchers and drug development professionals, the path forward involves a case-by-case assessment. The experimental protocols outlined in this guide provide a framework for generating the direct comparative data needed to make an informed and responsible solvent choice, balancing performance with safety and environmental stewardship. As the push for greener chemistry intensifies, further research into the properties and applications of less hazardous solvents like N,N-Dimethylbenzamide will be crucial.

References

• 1. N,N-Dimethylbenzamide | C9H11NO | CID 11916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Spectroscopy of N,N-dimethylformamide in the VUV and IR regions: Experimental and computational studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. increase drug solubility: Topics by Science.gov [science.gov]
• 7. CN101585781A - Preparing method of N, N-dimethylbenzamide - Google Patents [patents.google.com]
• 8. Assessment of ecological hazards and environmental fate of disinfectant quaternary ammonium compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to Catalytic Systems for the Reduction of N,N-Dimethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

The reduction of amides to amines is a fundamental transformation in organic synthesis, crucial for the preparation of a wide array of pharmaceuticals and fine chemicals. N,N-dimethylbenzamide is a common substrate used to evaluate the efficacy of new reductive methodologies. This guide provides an objective comparison of various catalytic systems for the reduction of N,N-dimethylbenzamide to N,N-dimethylbenzylamine, supported by experimental data to aid in the selection of the most suitable method for a given research and development context.

Data Presentation: Performance Comparison of Catalytic Systems

The following table summarizes the quantitative data for different catalytic systems used in the reduction of N,N-dimethylbenzamide. Direct comparison is facilitated by presenting key reaction parameters and outcomes.

Catalytic System	Catalyst/Reagent Loading	Reducing Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes
Iron-Catalyzed Hydrosilylation	1 mol% Fe(OAc)₂, 1.1 mol% [Ph-HEMIM][OTf], 2 mol% nBuLi, 1 mol% LiCl	Polymethylhydrosiloxane (PMHS)	Not specified	65	Not specified	High	LiCl is crucial for selectivity, preventing the formation of benzaldehyde and benzyl alcohol.[1]
Iron-Catalyzed Hydrosilylation	0.5 mol% [Fe₂(μ-IPr*-py)₂(CO)₆]	Polymethylhydrosiloxane (PMHS)	Not specified	Not specified	72	62% conversion	Product is a 3:2 mixture of N,N-dimethylbenzylamine and benzaldehyde.
Catalytic Hydrogenation	1 mol% Pt/C	Hydrogen (H₂)	Methanol	120	0.5	99%	General conditions for reductive alkylation, adaptable for amide reduction.[2]
Borane Reduction	Stoichiometric	Borane-dimethyl sulfide complex (BH₃·SMe₂)	Tetrahydrofuran (THF)	0 to RT	3+	Generally high	General protocol for amide reduction.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates a generalized experimental workflow for the catalytic reduction of N,N-dimethylbenzamide.

General experimental workflow for the reduction of N,N-dimethylbenzamide.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Iron-Catalyzed Hydrosilylation of N,N-Dimethylbenzamide

This protocol is based on the use of an in situ generated iron/N-heterocyclic carbene complex.[1]

• Materials:

  • N,N-dimethylbenzamide

  • Iron(II) acetate (Fe(OAc)₂)

  • 1-(2-hydroxy-2-phenylethyl)-3-methylimidazolium triflate ([Ph-HEMIM][OTf])

  • n-Butyllithium (nBuLi)

  • Lithium chloride (LiCl)

  • Polymethylhydrosiloxane (PMHS)

  • Anhydrous solvent (e.g., THF)

  • Standard glassware for inert atmosphere reactions

• Procedure:

  • To a dry reaction vessel under an inert atmosphere (N₂ or Ar), add Fe(OAc)₂ (1 mol%), [Ph-HEMIM][OTf] (1.1 mol%), and LiCl (1 mol%).

  • Add anhydrous solvent and stir the mixture.

  • Add nBuLi (2 mol%) to generate the active catalyst in situ.

  • Add N,N-dimethylbenzamide to the reaction mixture.

  • Add PMHS as the reducing agent.

  • Heat the reaction mixture to 65°C and monitor the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature.

  • Carefully quench the reaction with an appropriate reagent.

  • Perform an aqueous workup and extract the product with a suitable organic solvent.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by distillation or column chromatography to yield N,N-dimethylbenzylamine.

Catalytic Hydrogenation of N,N-Dimethylbenzamide

The following is a general procedure for reductive amination that can be adapted for the reduction of N,N-dimethylbenzamide.[2]

• Materials:

  • N,N-dimethylbenzamide

  • Platinum on carbon (Pt/C, 5-10 wt%)

  • Hydrogen gas (H₂)

  • Methanol

  • High-pressure autoclave

• Procedure:

  • In a high-pressure autoclave, suspend N,N-dimethylbenzamide and Pt/C (1 mol%) in methanol.

  • Seal the autoclave and purge with hydrogen gas.

  • Pressurize the autoclave with hydrogen to the desired pressure (e.g., 40 bar).

  • Heat the reaction mixture to the desired temperature (e.g., 120°C) with stirring.

  • Monitor the reaction by observing the hydrogen uptake.

  • After the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen gas.

  • Filter the reaction mixture to remove the catalyst.

  • Remove the solvent under reduced pressure.

  • Purify the residue by distillation or chromatography to obtain N,N-dimethylbenzylamine.

Borane Reduction of N,N-Dimethylbenzamide

This is a general procedure for the reduction of amides using borane-dimethyl sulfide complex.

• Materials:

  • N,N-dimethylbenzamide

  • Borane-dimethyl sulfide complex (BH₃·SMe₂)

  • Anhydrous tetrahydrofuran (THF)

  • Methanol (for quenching)

  • Standard glassware for inert atmosphere reactions

• Procedure:

  • Dissolve N,N-dimethylbenzamide in anhydrous THF in a round-bottom flask under an inert atmosphere.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add the borane-dimethyl sulfide complex to the stirred solution.

  • After the addition is complete, allow the reaction to warm to room temperature and stir until the reaction is complete as monitored by TLC.

  • Cool the reaction mixture back to 0°C and carefully quench the excess borane by the slow addition of methanol.

  • Remove the solvent under reduced pressure.

  • Perform a standard aqueous workup and extract the product with an organic solvent.

  • Dry the organic layer, filter, and concentrate to give the crude product.

  • Purify by distillation or column chromatography to afford N,N-dimethylbenzylamine.

References

• 1. researchgate.net [researchgate.net]
• 2. N,N-Dimethylbenzylamine synthesis - chemicalbook [chemicalbook.com]

A Comparative Guide to the Validation of Analytical Methods for N,N-Dimethylbenzamide Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of validated analytical methods for the detection and quantification of N,N-Dimethylbenzamide (DMBA), a versatile synthetic intermediate. The following sections present objective performance comparisons, supporting experimental data, and detailed methodologies for key analytical techniques, namely High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Method Performance Comparison

The selection of an appropriate analytical method for the determination of N,N-Dimethylbenzamide depends on various factors, including the sample matrix, required sensitivity, and the nature of the analysis (e.g., impurity testing, pharmacokinetic studies). Below is a summary of the performance characteristics of commonly employed HPLC and GC-MS methods.

Parameter	HPLC-UV/MS	GC-MS
Linearity	Broad concentration range (e.g., 0.25-20 µg/mL for a similar compound)[1][2]	Correlation coefficient >0.99[3][4]
Accuracy	~95% for a similar compound[1][2]	80-98% recovery[3][4]
Precision	Intra/inter-day variation <10% for a similar compound[1][2]	System Suitability %CV: 1.1%, Method Precision %CV: 1.9%, Intermediate Precision %CV: 1.2%[3][4]
Limit of Detection (LOD)	0.1 ng for a similar compound[1][2]	Not explicitly stated for DMBA, but GC-MS is known for high sensitivity.
Limit of Quantification (LOQ)	0.2 ng for a similar compound[1][2]	Not explicitly stated for DMBA.
Selectivity/Specificity	High, especially with MS detection.	High, with characteristic mass fragmentation patterns.
Typical Application	Pharmacokinetics, impurity isolation.[5]	Impurity determination, analysis of volatile and semi-volatile compounds.[3][6]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods and can be adapted for specific research needs.

High-Performance Liquid Chromatography (HPLC)

A sensitive and straightforward HPLC method can be employed for the determination of N,N-Dimethylbenzamide.[1] This reverse-phase (RP) HPLC method offers simple conditions for analysis.[5]

• Chromatographic Conditions:

  • Column: C18 column[1] or Newcrom R1 for reverse-phase separation.[5]

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v) containing 0.1% formic acid.[1] For Mass-Spec (MS) compatible applications, phosphoric acid should be replaced with formic acid.[5]

  • Detection: UV absorbance at a suitable wavelength (e.g., 320 nm for a similar compound) or Mass Spectrometry (MS) for enhanced selectivity and confirmation.[1]

• Sample Preparation:

  • For biological samples like plasma or tissue homogenates, liquid-liquid extraction with a solvent such as methylene chloride can be used to achieve high recovery (70-80%).[1][2]

• Validation Parameters:

  • Linearity: A calibration curve is typically established over a broad concentration range.

  • Accuracy and Precision: Determined by analyzing quality control samples at different concentration levels on the same day (intra-day) and on different days (inter-day).

  • Limits of Detection (LOD) and Quantification (LOQ): Established based on the signal-to-noise ratio.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of DMBA, particularly for identifying and quantifying it as an impurity in solvents like N,N-dimethylformamide.[3] The method often involves derivatization of a precursor to form N,N-Dimethylbenzamide.[3][4]

• Chromatographic Conditions:

  • Column: Rtx-5 amine (30 m × 0.32 mm × 1.50 μm) is a suitable stationary phase.[3][4]

  • Carrier Gas: Helium at a constant flow rate (e.g., 2 mL/min).[3][4]

  • Injector and Detector Temperatures: Optimized to ensure efficient volatilization and detection of the analyte.

  • Oven Temperature Program: A temperature gradient is typically used to achieve good separation.

  • Retention Time: The retention time for N,N-Dimethylbenzamide has been reported to be approximately 8.5 minutes under specific conditions.[3][4]

• Mass Spectrometry Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Mass Analyzer: Quadrupole or other suitable mass analyzers.

  • Acquisition Mode: Full scan for qualitative analysis and selected ion monitoring (SIM) for quantitative analysis.

• Derivatization (for impurity analysis):

  • In the case of determining dimethylamine impurity, it can be derivatized using benzoyl chloride at room temperature to produce N,N-Dimethylbenzamide.[3][4]

• Validation:

  • The method is validated according to ICH Q2 (R2) and USP <1225> guidelines, assessing parameters such as precision, linearity, and accuracy.[3][4]

Visualizing the Validation Process

To better understand the workflow and interdependencies in analytical method validation, the following diagrams are provided.

Caption: A general workflow for the validation of an analytical method.

References

• 1. A HPLC method for the quantitative determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl)-3,5-dimethylbenzamide in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Gas chromatography mass spectrometer determination of dimethylamine impurity in N,N-dimethylformamide solvent by derivatization of N,N-dimethylbenzamide with benzoyl chloride agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Benzamide, N,N-dimethyl- | SIELC Technologies [sielc.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Structure-Activity Relationship of N,N-Dimethylbenzamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of N,N-Dimethylbenzamide derivatives, focusing on their structure-activity relationships (SAR) as inhibitors of histone deacetylases (HDACs) and cholinesterases. The information presented is intended to facilitate the rational design of more potent and selective therapeutic agents.

Comparative Analysis of Biological Activity

The biological activity of N,N-Dimethylbenzamide derivatives is significantly influenced by the nature and position of substituents on the benzamide scaffold. This section compares the inhibitory potency of various derivatives against two important classes of enzymes: histone deacetylases and cholinesterases.

Histone Deacetylase (HDAC) Inhibition

HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression, making them a key target in cancer therapy.[1] Benzamide derivatives have shown considerable promise as HDAC inhibitors.[1][2] The inhibitory activity of these compounds is largely dependent on three structural features: a zinc-binding group (ZBG) that chelates the zinc ion in the enzyme's active site, a "cap" group that interacts with the surface of the active site channel, and a linker that connects these two moieties.

Table 1: Inhibitory Activity of Benzamide Derivatives against Class I HDACs

Compound ID	R1	R2	n	HDAC1 IC50 (µM)	HDAC2 IC50 (µM)	HDAC3 IC50 (µM)	HDAC8 IC50 (µM)
7g	CH3	NH2	0	>10	>10	>10	>10
7j	CH3	NH2	1	0.65	0.78	1.70	>10
Entinostat	-	-	-	0.93	0.95	1.80	>10

Data sourced from a 2024 study on novel benzamide-based derivatives.[2]

Key Structure-Activity Relationship Insights for HDAC Inhibition:

• Linker Length: The introduction of a methylene spacer (n=1) in compound 7j dramatically increases its inhibitory potency against HDAC1, HDAC2, and HDAC3 compared to compound 7g which has no spacer (n=0).[2] This suggests an optimal linker length is crucial for proper orientation of the molecule within the active site.

• Cap Group: While not a direct N,N-dimethylbenzamide, the data on related benzamides indicates that the nature of the R1 and R2 substituents on the "cap" group significantly impacts potency.[2]

• Isoform Selectivity: All tested benzamide derivatives, including the reference drug Entinostat, were inactive against HDAC8, indicating a degree of selectivity for other Class I HDACs.[2] The 2'-amino group on the benzanilide moiety has been shown to be indispensable for inhibitory activity, likely acting as a hydrogen-bonding or electrostatic interaction site.[3]

Cholinesterase Inhibition

Cholinesterase inhibitors are a class of drugs that block the normal breakdown of the neurotransmitter acetylcholine. They are used to treat conditions such as Alzheimer's disease. The inhibitory activity of benzamide derivatives against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) is presented below.

Table 2: Inhibitory Activity of Benzamide and Picolinamide Derivatives against Cholinesterases

Compound ID	Scaffold	R	AChE IC50 (µM)	BChE IC50 (µM)	Selectivity (BChE/AChE)
4a	Benzamide	p-N(CH3)2	10.32 ± 1.15	248.5 ± 2.51	24.08
4b	Benzamide	m-N(CH3)2	15.21 ± 1.33	310.7 ± 3.12	20.43
4c	Benzamide	o-N(CH3)2	21.35 ± 1.54	421.3 ± 3.54	19.73
7a	Picolinamide	p-N(CH3)2	2.49 ± 0.19	247.5 ± 2.11	99.40

Data from a study on benzamide and picolinamide derivatives containing a dimethylamine side chain.[4][5]

Key Structure-Activity Relationship Insights for Cholinesterase Inhibition:

• Substituent Position: The position of the dimethylamine side chain on the phenyl ring significantly influences inhibitory activity and selectivity. A para-substitution (4a ) results in the most potent AChE inhibition among the benzamide derivatives.[4][5]

• Scaffold Variation: Picolinamide derivatives, such as compound 7a , exhibit stronger AChE inhibitory activity compared to their benzamide counterparts.[4][5]

• Selectivity: Compound 7a demonstrates high selectivity for AChE over BChE.[4][5]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro HDAC Inhibition Assay

This fluorometric assay is a standard method for determining the half-maximal inhibitory concentration (IC50) values of potential HDAC inhibitors.[2]

• Enzymes and Substrate: Recombinant human HDAC1, HDAC2, and HDAC3/NCOR1 are used. The fluorogenic substrate is a peptide derived from p53 (Ac-RHKK[acetyl]-AMC).[2]

• Assay Buffer: The experiments are conducted in an assay buffer containing 50 mM HEPES, 150 mM NaCl, 5 mM MgCl2, 1 mM TCEP, and 0.2 mg/ml BSA, with the pH adjusted to 7.4.[2]

• Procedure:

  • Incubation: The test compounds, at various concentrations, are pre-incubated with the respective HDAC enzymes (10 nM HDAC1, 3 nM HDAC2, or 3 nM HDAC3) for a minimum of 5 minutes at 37°C.[2]

  • Reaction Initiation: The enzymatic reaction is initiated by the addition of the fluorogenic substrate to a final concentration of 20 µM. The reaction mixture is incubated for 90 minutes for HDAC1 and 30 minutes for HDAC2 and HDAC3.[2]

  • Reaction Termination and Signal Development: The reaction is stopped by adding a solution of 1 mg/ml trypsin and 20 µM SAHA (a potent HDAC inhibitor, used here to halt further deacetylation) in 1 mM HCl.[2]

• Data Analysis: The fluorescence intensity is measured, and the IC50 value is calculated as the concentration of the compound that inhibits 50% of the enzyme activity.

Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) Inhibition Assay (Ellman Method)

This method is widely used to screen for cholinesterase inhibitors.[6]

• Materials: Acetylcholinesterase (AChE), butyrylcholinesterase (BChE), acetylthiocholine iodide (ATCI), S-butyrylthiocholine iodide (BTCI), and 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).

• Procedure:

  • The test compounds are dissolved and diluted to various concentrations.

  • An assay solution is prepared containing Na2HPO4/NaH2PO4 buffer (pH 8.0, 0.1 M), the test compound solution, and the respective enzyme (AChE or BChE).

  • The mixture is incubated at 30°C for 25 minutes.

  • The substrate (ATCI for AChE or BTCI for BChE) is added to initiate the reaction.

  • The absorbance is measured at a specific wavelength to determine the enzyme activity.

• Data Analysis: The IC50 value is determined as the concentration of the compound that inhibits 50% of the enzyme activity.

Visualizations

The following diagrams illustrate a key signaling pathway and a general experimental workflow relevant to the study of N,N-Dimethylbenzamide derivatives.

Caption: Signaling pathway of HDAC inhibition by N,N-Dimethylbenzamide derivatives.

Caption: General experimental workflow for SAR studies of N,N-Dimethylbenzamide derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structure-activity relationship investigation of benzamide and picolinamide derivatives containing dimethylamine side chain as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Structure–activity relationship investigation of benzamide and picolinamide derivatives containing dimethylamine side chain as acetylcholinesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of N,N-Diethylbenzamide and DEET as Mosquito Repellents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of N,N-Diethylbenzamide (DEB) and N,N-Diethyl-meta-toluamide (DEET), two prominent active ingredients in insect repellent formulations. The following sections present quantitative data from laboratory and field studies, detailed experimental protocols, and a visualization of the underlying biological pathways and experimental workflows.

Quantitative Efficacy Comparison

The repellent efficacy of DEB and DEET has been evaluated against several medically important mosquito species. The following tables summarize the key performance indicators from comparative studies.

Table 1: Laboratory Efficacy against Anopheles gambiae and Aedes aegypti

Repellent Formulation	Active Ingredient Concentration	Mosquito Species	Application Amount (g) for 100% Protection	Complete Protection Time (CPT) at Highest Tested Dose (hours)
TRIG	15% N,N-Diethylbenzamide	Anopheles gambiae	1.25	>5
DEET	20% N,N-Diethyl-3-methylbenzamide	Anopheles gambiae	0.75	>5
TRIG	15% N,N-Diethylbenzamide	Aedes aegypti	1.0	>5
DEET	20% N,N-Diethyl-3-methylbenzamide	Aedes aegypti	0.5	>5

Data extracted from a study comparing TRIG (a commercial repellent containing DEB) and a DEET-based repellent. The differences in protection were not found to be statistically significant (P > 0.05)[1].

Table 2: Field Efficacy against Anopheles arabiensis and Culex quinquefasciatus

Repellent Formulation	Active Ingredient Concentration	Mosquito Species	Percent Protection (%)	Complete Protection Time (CPT) (hours)
TRIG	15% N,N-Diethylbenzamide	Anopheles arabiensis	>90	~6
DEET	20% N,N-Diethyl-3-methylbenzamide	Anopheles arabiensis	>90	~6
TRIG	15% N,N-Diethylbenzamide	Culex quinquefasciatus	>90	~6
DEET	20% N,N-Diethyl-3-methylbenzamide	Culex quinquefasciatus	>90	~6

Field trial results using the Human Landing Catch technique. The performance of the two repellents was found to be comparable[1].

Table 3: Efficacy of Cream Formulations against Anopheles stephensi and Aedes aegypti

Repellent Cream	Active Ingredient	Mosquito Species	Application Dose (mg/cm²) for 100% Protection	Protection Time at 10 mg/cm² (hours)
Advanced Odomos	12% N,N-Diethylbenzamide	Anopheles stephensi	10	11
DEET Cream	Not Specified	Anopheles stephensi	10	11
Advanced Odomos	12% N,N-Diethylbenzamide	Aedes aegypti	12	~6
DEET Cream	Not Specified	Aedes aegypti	12	~6.75

Results from a study evaluating cream formulations. No statistically significant difference in percent protection was observed between the two creams at respective doses (P>0.05)[2].

Experimental Protocols

The efficacy data presented above were generated using standardized and widely accepted methodologies in the field of insect repellent testing.

Laboratory Evaluation: Arm-in-Cage Test

This method assesses the complete protection time (CPT) of a topical repellent in a controlled laboratory setting.

• Test Subjects: Human volunteers.

• Test Insects: Laboratory-reared, host-seeking female mosquitoes (e.g., Aedes aegypti, Anopheles gambiae)[1]. Cages are typically stocked with 200 females[3].

• Procedure:

  • A specific area of a volunteer's forearm is treated with a precise amount of the repellent formulation. The other arm may serve as a control or be treated with a standard repellent like DEET for comparison[1].

  • The treated arm is inserted into a cage containing starved female mosquitoes for a fixed period (e.g., 3 minutes) at regular intervals (e.g., every 30 or 60 minutes)[1][3].

  • The number of mosquito landings and/or probing attempts are recorded during each exposure period[1].

• Endpoint: The Complete Protection Time (CPT) is defined as the time from the application of the repellent until the first confirmed mosquito bite or landing[3][4].

Arm-in-Cage Experimental Workflow

Field Evaluation: Human Landing Catch (HLC)

The HLC method is the "gold standard" for assessing the real-world efficacy of insect repellents against wild mosquito populations[5][6].

• Test Subjects: Human volunteers trained to collect mosquitoes.

• Test Insects: Wild, host-seeking mosquito populations in their natural habitat.

• Procedure:

  • Volunteers apply a specified dose of the repellent to their exposed skin, typically the lower legs and arms[1].

  • Collectors sit in a designated outdoor location during peak mosquito activity hours (e.g., evening and night)[1].

  • Using a mouth aspirator, they collect any mosquitoes that land on their exposed, treated skin before they have a chance to bite[6][7].

  • Collected mosquitoes are kept in labeled containers for later species identification and counting[7].

  • Collections are performed for set durations over several hours, often with a control subject (no repellent) nearby for comparison[1].

• Endpoint: Efficacy is determined by comparing the number of mosquitoes collected on the repellent-treated volunteer to the number collected on the untreated control, allowing for the calculation of percent protection[1].

Mechanism of Action and Signaling Pathways

Both DEET and N,N-Diethylbenzamide are thought to exert their repellent effects primarily through interaction with the insect's olfactory system. The precise mechanisms are complex and still under investigation, but generally involve the modulation of odorant receptor (OR) function.

DEET is believed to work through multiple modes of action[8]:

• Receptor Agonist: It can directly activate specific olfactory sensory neurons (OSNs) that trigger an avoidance response in insects[9].

• Receptor Antagonist/Inhibitor: DEET can inhibit the response of OSNs to attractant odors, effectively "masking" the host's chemical signature[10]. It has been shown to inhibit odor-evoked currents from the insect odorant receptor complex, which requires the co-receptor Orco (previously known as OR83b)[10].

• Contact Irritant: Upon landing, DEET can also act as a contact irritant, deterring feeding through gustatory (taste) receptors[9].

While less is known specifically about N,N-Diethylbenzamide's molecular targets, as a structurally similar benzamide, it is presumed to function through similar olfactory and gustatory pathways. The general mechanism involves the binding of the repellent molecule to odorant receptors on the dendrites of OSNs located in the insect's antennae and maxillary palps. This interaction modulates the ion channel activity of the receptor complex, leading to either activation or inhibition of the neuron and ultimately influencing the insect's host-seeking behavior.

Generalized Insect Olfactory Pathway

References

• 1. Repellent Activity of TRIG (N-N Diethyl Benzamide) against Man-Biting Mosquitoes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy of Advanced Odomos repellent cream (N, N-diethyl-benzamide) against mosquito vectors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Arm-In-Cage test – Biogents AG [eu.biogents.com]
• 4. microbe-investigations.com [microbe-investigations.com]
• 5. Human landing catches provide a useful measure of protective efficacy for the evaluation of volatile pyrethroid spatial repellents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A semi-field evaluation in Thailand of the use of human landing catches (HLC) versus human-baited double net trap (HDN) for assessing the impact of a volatile pyrethroid spatial repellent and pyrethroid-treated clothing on Anopheles minimus landing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. moskout-scientific.com [moskout-scientific.com]
• 9. Odour receptors and neurons for detection of DEET and new insect repellents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemconnections.org [chemconnections.org]

The Shift Towards Greener Solvents in Organic Synthesis: A Comparative Guide to Alternatives for N,N-Dimethylbenzamide

For researchers, scientists, and drug development professionals, the choice of solvent is a critical decision that impacts not only the success of a reaction but also its environmental footprint and safety profile. N,N-Dimethylbenzamide, a polar aprotic solvent, and its close relatives N,N-dimethylformamide (DMF) and N,N-dimethylacetamide (DMAc), have long been staples in organic synthesis, particularly for amide bond formation and peptide chemistry. However, growing concerns over their toxicity and environmental impact have spurred the search for safer, more sustainable alternatives. This guide provides an objective comparison of the performance of viable alternatives to N,N-Dimethylbenzamide, supported by experimental data and detailed protocols to aid in the transition to greener synthetic practices.

The ideal replacement for N,N-Dimethylbenzamide should not only match its excellent solubilizing power and performance in promoting reactions but also offer a superior safety and environmental profile. Research has identified several promising candidates, ranging from bio-derived solvents to innovative solvent systems like deep eutectic solvents and ionic liquids. This guide will delve into the performance of these alternatives in the context of amide bond formation, a cornerstone of pharmaceutical and materials chemistry.

Performance Comparison of Alternative Solvents

The efficacy of a solvent is highly dependent on the specific reaction conditions, substrates, and coupling agents employed. Below is a summary of quantitative data from various studies, comparing the performance of several alternatives to traditional amide solvents like DMF, which is considered a benchmark for N,N-Dimethylbenzamide's performance.

Amide Coupling Reactions

A study evaluating alternatives to dichloromethane (DCM) and DMF in common amide coupling reactions found that several greener solvents performed comparably or even outperformed the traditional choices.[1] The following table summarizes the conversion rates for the coupling of various acid and amine types using different coupling agents in a selection of solvents.

Solvent	Reaction Type	Coupling Agent	Conversion (%)
DMF (Control)	Aryl acid - Aryl amine	HATU	>70
Aryl acid - Alkyl amine	HATU	>70
Alkyl acid - Aryl amine	HATU	>70
Alkyl acid - Alkyl amine	HATU	>70
2-MeTHF	Aryl acid - Aryl amine	HATU	>70
Aryl acid - Alkyl amine	HATU	>70
Alkyl acid - Aryl amine	HATU	>70
Alkyl acid - Alkyl amine	HATU	>70
Ethyl Acetate	Aryl acid - Aryl amine	HATU	>70
Aryl acid - Alkyl amine	HATU	>70
Alkyl acid - Aryl amine	HATU	50-70
Alkyl acid - Alkyl amine	HATU	>70
Dimethyl Carbonate	Aryl acid - Aryl amine	HATU	>70
Aryl acid - Alkyl amine	HATU	>70
Alkyl acid - Aryl amine	HATU	50-70
Alkyl acid - Alkyl amine	HATU	>70

Conversion rates are generalized from a color-coded table where green indicates >70%, orange 50-70%, and red <50% conversion.[1]

Solid-Phase Peptide Synthesis (SPPS)

In the demanding field of solid-phase peptide synthesis, greener solvents have also shown great promise. N-Butylpyrrolidinone (NBP) has emerged as a strong contender to replace DMF, demonstrating comparable performance and, in some cases, advantages in reducing side reactions.[2][3]

Solvent	Peptide Model	Purity (%)	Racemization (%)	Aspartimide Formation (%)
DMF	Model Peptide 1	High	Higher	Higher
NBP	Model Peptide 1	High	Lower or Equal	Lower
DMF	Model Peptide 2	High	Higher	Higher
NBP	Model Peptide 2	High	Lower or Equal	Lower

Data synthesized from findings that NBP provides lower or equal levels of racemization and clearly lower aspartimide formation compared to DMF.[2][3]

Tetrahydrofuran (THF) and acetonitrile (ACN) have also been identified as excellent and friendlier alternatives to DMF in peptide synthesis, in some cases yielding products with higher purity.[4]

Solvent	Coupling Additive	Yield (%)	Racemization (%)
DMF	DIC/HOBt	96.7	12.9
THF	DIC/HOBt	92.6	4.6
ACN	DIC/HOBt	96.8	9.5
DMF	DIC/OxymaPure	92.4	7.2
THF	DIC/OxymaPure	91.9	1.8
ACN	DIC/OxymaPure	96.2	0.7

Neoteric Solvents: Ionic Liquids and Deep Eutectic Solvents

Ionic liquids (ILs) and deep eutectic solvents (DESs) represent a paradigm shift in solvent technology. Their negligible volatility, high thermal stability, and tunable properties make them attractive for a range of applications, including amide synthesis.[5][6]

A study on the synthesis of PROTACs identified an ionic liquid as a valid replacement for DMF in HATU-mediated amidation, leading to very high yields under mild conditions.[5]

Solvent	Reaction Time (h)	Yield (%)
DMF	-	17-32
[OMIM][ClO4]	1	68-77
[OMIM][PF6]	1.5-2	68-77
[BMIM][BF4]	1.5-2	68-77
[BMIM][PF6]	1.5-2	68-77

Reactive Deep Eutectic Solvents (RDESs) can act as both the reaction medium and the reactants, further enhancing the green credentials of the process by avoiding hazardous solvents and simplifying product recovery.[6]

Experimental Protocols

Adopting a new solvent requires validated experimental procedures. Below are detailed methodologies for key experiments cited in this guide.

General Procedure for Amide Synthesis in Cyrene™

This protocol describes the synthesis of amides from acid chlorides and primary amines in the bio-based solvent Cyrene™.[7]

• To a stirred solution of an acid chloride (1.0 equivalent) in Cyrene™ (1 M) at 0 °C, add triethylamine (1.1 equivalents) and a primary amine (1.0 equivalent).

• Allow the resulting mixture to warm to room temperature over 1 hour.

• Add water and stir the mixture until the product precipitates.

• Filter the precipitate and wash with water to yield the pure amide.

General Procedure for EDC-Mediated Amide Synthesis in a Reactive Deep Eutectic Solvent (RDES)

This procedure utilizes an RDES as both the solvent and a reactant.[6]

• Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.5 equivalents) to a solution of the carboxylic acid (1.0 equivalent) in the RDES.

• After stirring at 50 °C for 10–15 minutes, add the amine (1.0 equivalent).

• Vigorously stir the resulting mixture at the same temperature for an additional 30–60 minutes.

• Upon completion, add water to the reaction mixture.

• Extract the aqueous suspension with ethyl acetate.

• Dry the combined organic phases over sodium sulfate and evaporate the solvent under reduced pressure to obtain the corresponding amide.

Solvent-Free Amide Synthesis

This green chemistry approach eliminates the need for a solvent altogether.[8]

• Thoroughly mix and triturate the carboxylic acid, urea, and boric acid in a mortar and pestle for 2–5 minutes.

• Transfer the triturated mixture to a beaker and heat directly without solvent at 160–180 °C for 10–30 minutes.

• Once the reaction is complete (the mixture melts and then the product reappears), remove the heat and allow it to cool to room temperature.

• Add aqueous ammonia solution to the crude product and heat with stirring to remove any unreacted acid.

Visualization of Concepts

To better illustrate the relationships and workflows discussed, the following diagrams have been generated using Graphviz.

Caption: Workflow for selecting a greener solvent alternative.

Caption: Comparison of solvent classes for amide synthesis.

Conclusion

The transition away from hazardous solvents like N,N-Dimethylbenzamide is not only an ethical imperative but also a practical necessity driven by increasing regulatory pressure. The data presented here demonstrates that a range of greener alternatives can effectively replace traditional amide solvents, often with comparable or even superior performance. Solvents such as 2-MeTHF, N-butylpyrrolidinone, and Cyrene™, as well as innovative systems like ionic liquids and deep eutectic solvents, offer viable pathways to more sustainable organic synthesis. By carefully considering the specific requirements of their reactions and utilizing the provided protocols, researchers can make informed decisions to embrace greener chemistry without compromising on results.

References

• 1. Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N , N -dimethylformamide - Green Chemistry (RSC Publishing) DOI:10.1039/C2GC36900A [pubs.rsc.org]
• 2. N-Butylpyrrolidinone for Solid-Phase Peptide Synthesis is Environmentally Friendlier and Synthetically Better than DMF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Use of ionic liquids in amidation reactions for proteolysis targeting chimera synthesis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00304G [pubs.rsc.org]
• 6. Reactive deep eutectic solvents for EDC-mediated amide synthesis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01673K [pubs.rsc.org]
• 7. pure.hud.ac.uk [pure.hud.ac.uk]
• 8. scispace.com [scispace.com]

A Comparative Guide to Hydroxamic Acids in Asymmetric Epoxidation

For researchers, scientists, and drug development professionals, the quest for efficient and highly selective catalysts is paramount in the synthesis of chiral molecules. Asymmetric epoxidation stands as a cornerstone reaction in this endeavor, providing access to valuable chiral building blocks. Among the diverse array of ligands developed for this transformation, hydroxamic acids have emerged as a versatile and powerful class. Their ability to form stable complexes with various metals, coupled with their tunable steric and electronic properties, allows for fine control over reactivity and enantioselectivity.

This guide provides a comparative analysis of different hydroxamic acids used in metal-catalyzed asymmetric epoxidation, with a focus on vanadium-based systems. We will delve into the performance of C2-symmetric and C1-symmetric ligands, presenting key experimental data in a clear, comparative format. Detailed experimental protocols and visualizations of the underlying principles are also provided to aid in the practical application and further development of these catalytic systems.

Performance Comparison of Hydroxamic Acid Ligands

The efficacy of a chiral ligand in asymmetric catalysis is typically evaluated by the enantiomeric excess (ee) and conversion percentage achieved in a given reaction. A recent comparative study systematically evaluated a series of C2-symmetric and C1-symmetric hydroxamic acid ligands in the vanadium-catalyzed asymmetric epoxidation of allylic alcohols.[1][2][3][4][5]

The results highlight a crucial trade-off between the high organization of C2-symmetric ligands, which can lead to high enantioselectivity but lower conversion rates, and the flexibility of C1-symmetric ligands, which can offer a balance of good conversion and notable enantioselectivity.[1][2][3][4][5] This phenomenon can be understood through the Sabatier principle, which posits that an effective catalyst's interaction with the substrate should be neither too strong nor too weak.[2][4]

Below are tabulated results from the comparative study of various hydroxamic acid ligands in the vanadium-catalyzed epoxidation of an allylic alcohol.

Table 1: Comparison of C2- and C1-Symmetric Hydroxamic Acids in Vanadium-Catalyzed Epoxidation

Ligand	Symmetry	Catalyst System	Solvent	Temp (°C)	Conversion (%)	ee (%)
BHA1	C2	VO(OiPr)3	CH2Cl2	-20	14	9
BHA2	C2	VO(OiPr)3	CH2Cl2	-20	11	7
HA1	C1	VO(OiPr)3	CH2Cl2	RT	>99	23
HA2	C1	VO(OiPr)3	CH2Cl2	RT	>99	23
HA3	C1	VO(OiPr)3	CH2Cl2	RT	>99	71
HA4	C1	VO(OiPr)3	Toluene	RT	>99	11
HA5	C1	VO(OiPr)3	Toluene	RT	>99	30
HA6	C1	VO(OiPr)3	Toluene	RT	>99	25
HA7	C1	VO(OiPr)3	Toluene	RT	>99	49

Data sourced from a comparative study on C2- and C1-symmetric hydroxamic acids.[1][2][3][4][5]

From the data, it is evident that the C1-symmetric ligand HA3 provides the most promising results under the tested conditions, achieving excellent conversion and the highest enantiomeric excess.[1][2][4][5] The study also explored the effect of different vanadium sources and solvents, further underscoring the importance of reaction optimization.

Mechanistic Insights and Stereochemical Model

The stereochemical outcome of the epoxidation is dictated by the chiral environment created by the hydroxamic acid ligand around the metal center. A proposed quadrant-based stereochemical model helps to rationalize the observed differences in enantioselectivity between different ligands.

Caption: A generalized catalytic cycle for the vanadium-hydroxamic acid catalyzed asymmetric epoxidation of allylic alcohols.

Experimental Workflow for Comparative Analysis

A systematic approach is crucial when comparing the performance of different catalysts. The following diagram outlines a typical experimental workflow for a comparative study of hydroxamic acids in asymmetric epoxidation.

Caption: A standard workflow for the synthesis, reaction, and analysis in a comparative study of hydroxamic acid ligands.

Detailed Experimental Protocols

Reproducibility is a cornerstone of scientific research. The following are generalized experimental protocols based on the referenced literature for the synthesis of hydroxamic acid ligands and the subsequent asymmetric epoxidation.

General Procedure for the Synthesis of Chiral Hydroxamic Acids

The synthesis of the chiral hydroxamic acids often involves the coupling of a chiral amine with a suitable carboxylic acid derivative, followed by a deprotection or conversion step. A typical procedure is as follows:

• N-Benzoylation of Chiral Amines: The enantiopure amine is reacted with an oxidizing agent like benzoyl peroxide in the presence of a base such as potassium phosphate to yield the corresponding N-O-benzoyl amine.[1]

• Synthesis of Hydroxamic Acids: The N-O-benzoyl amine is then reacted with a desired acyl chloride or anhydride in the presence of a base like pyridine or triethylamine. Subsequent removal of the benzoyl group, often under basic conditions, yields the final hydroxamic acid ligand. The products are typically purified by column chromatography.[1]

General Procedure for Vanadium-Catalyzed Asymmetric Epoxidation

The epoxidation reactions are generally carried out under an inert atmosphere.

• Catalyst Preparation: To a solution of the chiral hydroxamic acid ligand in a suitable solvent (e.g., CH2Cl2 or toluene) at the desired temperature (e.g., room temperature or -20 °C), the vanadium source (e.g., VO(OiPr)3 or VO(acac)2) is added. The mixture is stirred for a specified time to allow for the in-situ formation of the chiral catalyst complex.

• Epoxidation: The allylic alcohol substrate is added to the catalyst solution, followed by the dropwise addition of the oxidant (e.g., tert-butyl hydroperoxide (TBHP) or cumene hydroperoxide (CHP)).

• Reaction Monitoring and Work-up: The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the reaction is quenched, typically with a saturated aqueous solution of Na2S2O3. The organic layer is separated, and the aqueous layer is extracted with an organic solvent. The combined organic layers are dried over an anhydrous salt (e.g., Na2SO4), filtered, and concentrated under reduced pressure.

• Analysis: The conversion is determined by 1H NMR or GC analysis of the crude product. The enantiomeric excess of the epoxide product is determined by chiral high-performance liquid chromatography (HPLC) or chiral GC.

Conclusion

Hydroxamic acids represent a highly versatile class of ligands for asymmetric epoxidation. The comparative data presented herein demonstrates the significant influence of ligand symmetry on catalytic performance. While C2-symmetric ligands can provide highly organized chiral environments leading to high enantioselectivity, C1-symmetric ligands may offer a more practical balance of high conversion and good to excellent enantioselectivity. The continued design and development of novel hydroxamic acid ligands, guided by mechanistic understanding and systematic screening, will undoubtedly lead to even more efficient and selective catalysts for the synthesis of valuable chiral epoxides.

References

• 1. researchgate.net [researchgate.net]
• 2. preprints.org [preprints.org]
• 3. A Comparative Study of C2-Symmetric and C1-Symmetric Hydroxamic Acids in Vanadium-Catalyzed Asymmetric Epoxidation of Allylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Comparative Study of C2-symmetric and C1-Symmetric Hydroxamic Acids in Vanadium-Catalyzed Asymmetric Epoxidation of Allylic Alcohols[v1] | Preprints.org [preprints.org]
• 5. mdpi.com [mdpi.com]

Confirming N,N-Dimethylbenzamide structure by 1H and 13C NMR spectroscopy

A Comparative Guide to Confirming the Structure of N,N-Dimethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

The unequivocal structural confirmation of synthesized compounds is a cornerstone of chemical research and drug development. N,N-Dimethylbenzamide, a common amide, serves as an excellent case study for comparing the utility of various spectroscopic methods. This guide provides a detailed comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other widely used analytical techniques, supported by experimental data and protocols.

Structural Elucidation Using ¹H and ¹³C NMR Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the carbon-hydrogen framework of a molecule. For N,N-Dimethylbenzamide, both ¹H and ¹³C NMR are instrumental in confirming its structure.

Expected ¹H and ¹³C NMR Data for N,N-Dimethylbenzamide

The following tables summarize the expected chemical shifts for N,N-Dimethylbenzamide. The numbering convention used for the assignments is shown in Figure 1.

Figure 1. Structure of N,N-Dimethylbenzamide with atom numbering for NMR assignments.

Table 1: ¹H NMR Spectral Data of N,N-Dimethylbenzamide (CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.4	Multiplet	5H	C2-H, C3-H, C4-H, C5-H, C6-H (Aromatic protons)
~3.1	Singlet	3H	N-CH₃
~2.9	Singlet	3H	N-CH₃

Note: The two N-methyl groups may appear as a single broad singlet or two distinct singlets due to restricted rotation around the C-N amide bond.

Table 2: ¹³C NMR Spectral Data of N,N-Dimethylbenzamide (CDCl₃)

Chemical Shift (δ) ppm	Assignment
~171.7	C7 (C=O)
~136.3	C1
~129.6	C3/C5
~128.4	C2/C6
~127.0	C4
~39.5	N-CH₃
~35.4	N-CH₃

Comparison with Alternative Analytical Techniques

While NMR is highly informative, a comprehensive structural confirmation often involves complementary techniques such as Mass Spectrometry (MS) and Infrared (IR) Spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to deduce its structure.

Table 3: Key Mass Spectrometry Data for N,N-Dimethylbenzamide

m/z	Interpretation
149	Molecular ion [M]⁺
105	Loss of dimethylamino radical (•N(CH₃)₂)
77	Loss of carbonyl group (CO) from the m/z 105 fragment, corresponding to the phenyl cation

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Table 4: Characteristic IR Absorption Bands for N,N-Dimethylbenzamide

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3060	C-H stretch	Aromatic
~2930	C-H stretch	Aliphatic (CH₃)
~1630	C=O stretch	Amide
~1495, 1450	C=C stretch	Aromatic ring
~1260	C-N stretch	Amide

Experimental Protocols

Protocol for Acquiring ¹H and ¹³C NMR Spectra

• Sample Preparation:

  • Weigh approximately 10-20 mg of the N,N-Dimethylbenzamide sample for ¹H NMR, and 50-100 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.8 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Set the spectral width to approximately 15 ppm.

  • Use a 30-degree pulse angle.

  • Set the relaxation delay to 1-2 seconds.

  • Acquire 16-32 scans.

• ¹³C NMR Acquisition:

  • Set the spectral width to approximately 220 ppm.

  • Use a 45-degree pulse angle.

  • Set the relaxation delay to 2-5 seconds.

  • Acquire 1024 or more scans, depending on the sample concentration.

  • Employ proton decoupling to simplify the spectrum.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum.

  • Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

  • Integrate the peaks in the ¹H spectrum.

Workflow for Structural Confirmation

The following diagram illustrates the logical workflow for confirming the structure of a synthesized compound like N,N-Dimethylbenzamide using a combination of analytical techniques.

Caption: Workflow for structural confirmation.

A Comparative Guide to Purity Analysis of N,N-Dimethylbenzamide: GC-MS and Alternative Methods

For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a critical step. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of N,N-Dimethylbenzamide purity against alternative methods such as High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR). Supporting experimental data and detailed protocols are provided to aid in method selection and implementation.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like N,N-Dimethylbenzamide. It offers high separation efficiency and definitive identification based on mass spectra.

Experimental Protocol: GC-MS

This protocol is adapted from established methods for N,N-Dimethylbenzamide and structurally similar compounds.[1]

1. Sample Preparation:

• Standard Solution: Prepare a stock solution of N,N-Dimethylbenzamide in a suitable solvent such as methanol or acetonitrile at a concentration of 1 mg/mL.

• Calibration Standards: Serially dilute the stock solution with the same solvent to prepare a series of calibration standards.

• Sample Solution: Accurately weigh and dissolve the N,N-Dimethylbenzamide sample in the chosen solvent to a known concentration (e.g., 1 mg/mL).

2. GC-MS Instrumentation and Conditions:

Parameter	Condition
Gas Chromatograph
Column	Rtx-5 amine (30 m x 0.32 mm x 1.50 µm) or equivalent 5% phenyl-methylpolysiloxane capillary column.[2]
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250 °C
Carrier Gas	Helium
Flow Rate	2 mL/min[2]
Oven Program	Initial: 100 °C, hold for 2 min. Ramp: 15 °C/min to 280 °C. Final Hold: 5 min.[1]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Mass Range	40-400 amu
Scan Mode	Full Scan for qualitative analysis, Selected Ion Monitoring (SIM) for quantitative analysis.

3. Data Analysis:

• Qualitative Analysis: Identify N,N-Dimethylbenzamide by comparing its retention time (expected around 8.5 minutes) and mass spectrum with a reference standard.[2] The mass spectrum should show characteristic fragments.

• Quantitative Analysis: For purity assessment, construct a calibration curve by plotting the peak area of a characteristic ion (e.g., m/z 105, the base peak) against the concentration of the calibration standards. Determine the purity of the sample by comparing its peak area to the calibration curve.

GC-MS Experimental Workflow

Caption: Workflow for N,N-Dimethylbenzamide Purity Analysis by GC-MS.

Alternative Analytical Techniques

While GC-MS is a robust method, other techniques like HPLC and qNMR offer distinct advantages and can be used for orthogonal testing to provide a comprehensive purity profile.

High-Performance Liquid Chromatography (HPLC)

HPLC is particularly suitable for the analysis of non-volatile or thermally labile impurities that may not be amenable to GC analysis.

Proposed HPLC Methodology:

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and water gradient
Detector	UV at a suitable wavelength (e.g., 225 nm)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	Ambient

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the determination of purity without the need for a specific reference standard for the analyte. The purity is determined relative to a certified internal standard.

Proposed qNMR Methodology:

• Sample Preparation: Accurately weigh the N,N-Dimethylbenzamide sample and a certified internal standard (e.g., maleic acid, dimethyl sulfone) into an NMR tube. Add a deuterated solvent (e.g., DMSO-d6).

• NMR Acquisition: Acquire a proton (¹H) NMR spectrum with appropriate parameters to ensure accurate integration (e.g., sufficient relaxation delay).

• Data Analysis: Calculate the purity of N,N-Dimethylbenzamide by comparing the integral of a characteristic proton signal from the analyte to the integral of a known signal from the internal standard, taking into account the molar masses and number of protons.

Comparison of Analytical Methods

The following table summarizes the key performance parameters of GC-MS, HPLC, and qNMR for the purity analysis of N,N-Dimethylbenzamide.

Parameter	GC-MS	HPLC-UV	qNMR
Principle	Separation by volatility and polarity, detection by mass-to-charge ratio.	Separation by polarity, detection by UV absorbance.	Quantitative determination based on nuclear magnetic resonance signals.
Linearity (r²)	> 0.99[2]	Typically > 0.99	Not applicable (direct ratio)
Limit of Detection (LOD)	Low (ng to pg range)	Low (ng range)	Higher than chromatographic methods (µg range)
Limit of Quantitation (LOQ)	Low (ng to pg range)	Low (ng range)	Higher than chromatographic methods (µg range)
Accuracy (Recovery)	80-98%[2]	Typically 98-102%	High, as it's a primary method.
Precision (%RSD)	< 2%[2]	Typically < 2%	Typically < 1%
Specificity	High (based on retention time and mass spectrum)	Moderate (based on retention time and UV spectrum)	High (based on unique chemical shifts)
Impurity Identification	Excellent (mass spectral libraries)	Limited (requires reference standards or LC-MS)	Good (structural information from spectrum)

Potential Impurities in N,N-Dimethylbenzamide

A thorough purity analysis requires consideration of potential process-related impurities and degradation products. Based on common synthetic routes, potential impurities may include:

• Starting Materials: Benzoic acid, Benzoyl chloride, Dimethylamine.

• By-products: N,N-dibenzoylamine.[3]

• Residual Solvents: Toluene, Ethyl acetate, Methanol, Dichloromethane.

Logical Framework for Method Selection

The choice of analytical technique depends on the specific requirements of the analysis.

Caption: Decision tree for selecting an analytical method.

Conclusion

For the routine purity analysis of N,N-Dimethylbenzamide, particularly for identifying and quantifying volatile impurities, GC-MS is a highly effective and specific method. For a more comprehensive purity assessment that includes non-volatile impurities, a combination of GC-MS and HPLC is recommended. qNMR serves as an excellent primary method for the accurate determination of absolute purity and for the qualification of reference standards. The choice of methodology should be guided by the specific analytical requirements, available instrumentation, and the stage of drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Biological activity comparison of substituted benzamides

A Comparative Guide to the Biological Activity of Substituted Benzamides

For researchers and professionals in drug development, the benzamide scaffold represents a privileged structure due to its prevalence in a wide array of therapeutic agents. The biological activity of these compounds can be significantly modulated by the nature and position of substituents on the benzamide core. This guide provides a comparative analysis of substituted benzamides, focusing on their anticancer and antimicrobial activities, supported by experimental data and detailed protocols.

Anticancer Activity of Substituted Benzamides

Substituted benzamides have emerged as a promising class of anticancer agents, with their efficacy often linked to the inhibition of key cellular processes like cell proliferation and survival. The structure-activity relationship (SAR) is critical, where different substituents on the phenyl ring and the amide nitrogen dictate the compound's potency and mechanism of action.[1]

Comparative Anti-proliferative Activity

The in-vitro anti-proliferative activity of various N-substituted benzamide derivatives has been evaluated against multiple cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of a compound's potency, is a key metric for comparison.

Compound	Cancer Cell Line	IC50 (μM)	Reference Compound	IC50 (μM)
BJ-13	MGC-803 (Gastric)	0.017	-	-
HCT-116 (Colon)	0.044	-	-
KYSE450 (Esophageal)	0.030	-	-
I-33 (MY-875)	MGC-803 (Gastric)	0.027	-	-
HCT-116 (Colon)	0.055	-	-
KYSE450 (Esophageal)	0.067	-	-
Compound 17	MGC-803 (Gastric)	1.02	-	-
HGC-27 (Gastric)	1.61	-	-
SGC-7901 (Gastric)	2.30	-	-
10f	Daoy (Medulloblastoma)	Potent Inhibition	GDC-0449	-

Data compiled from multiple studies for a comparative overview.[2][3][4][5]

Mechanism of Action: ROS-Mediated Apoptosis

One of the key mechanisms through which substituted benzamides exert their anticancer effects is by inducing oxidative stress. For instance, the compound BJ-13 has been shown to significantly increase intracellular reactive oxygen species (ROS), which leads to the collapse of the mitochondrial membrane potential and subsequent activation of caspase-dependent apoptosis.[3] This pathway involves the modulation of key apoptotic proteins, with an upregulation of Bax and Cleaved Caspase-3 and a downregulation of Bcl-2.[3]

ROS-mediated apoptotic pathway induced by certain substituted benzamides.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method to assess cell viability and proliferation.

• Cell Seeding : Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for attachment.

• Compound Treatment : Cells are treated with various concentrations of the substituted benzamide compounds and incubated for 48-72 hours. A vehicle control (e.g., DMSO) is included.

• MTT Addition : 20 μL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C. The MTT is reduced by metabolically active cells to form purple formazan crystals.

• Solubilization : The medium is removed, and 150 μL of a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement : The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis : The percentage of cell viability is calculated relative to the control, and the IC50 value is determined by plotting the cell viability against the compound concentration.

Antimicrobial Activity of Substituted Benzamides

Benzamide derivatives have also been extensively studied for their potential as antimicrobial agents, demonstrating activity against a range of Gram-positive and Gram-negative bacteria as well as fungi.[6] The substitutions on the benzamide core are crucial for determining the spectrum and potency of antimicrobial action.[1]

Comparative Antibacterial Activity

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It is a critical parameter for comparing the efficacy of different compounds.

Compound	Bacillus subtilis (Gram-positive) MIC (μg/mL)	Escherichia coli (Gram-negative) MIC (μg/mL)
5a	6.25	3.12
6b	>25 (not specified)	3.12
6c	6.25	>25 (not specified)
Standard (e.g., Ciprofloxacin)	≤0.25	≤0.25

Data from a study on N-benzamide derivatives, highlighting potent activity against specific bacterial strains.[7][8]

Structure-Activity Relationship (SAR) Insights

For antibacterial activity, SAR studies have provided valuable insights:

• Against Gram-positive bacteria : Some studies suggest that compounds with a fluorine substitution on the phenyl ring exhibit enhanced activity.[9]

• Against M. tuberculosis : For activity against Mycobacterium tuberculosis QcrB, substitutions at the C-5 position of the benzamide core are critical, with smaller, electron-rich substituents being favored. Larger N-substituents on the amide nitrogen generally lead to decreased activity.[1]

• General Trends : The presence of electron-withdrawing groups on the benzimidazole ring (when part of the benzamide derivative) has been shown to increase antimicrobial activity, while electron-releasing groups tend to decrease it.[8]

General experimental workflow for determining Minimum Inhibitory Concentration (MIC).

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standardized technique used to determine the MIC of an antimicrobial agent.

• Preparation : A two-fold serial dilution of each substituted benzamide compound is prepared in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation : Each well is inoculated with a standardized suspension of the test microorganism (e.g., E. coli or B. subtilis) to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Controls : A positive control well (medium with inoculum, no compound) and a negative control well (medium only) are included on each plate.

• Incubation : The plate is incubated at 37°C for 18-24 hours.

• MIC Determination : After incubation, the plate is visually inspected. The MIC is recorded as the lowest concentration of the compound at which there is no visible turbidity or growth of the microorganism.

Conclusion

Substituted benzamides are a versatile class of compounds with significant potential in drug discovery, demonstrating a broad range of biological activities including potent anticancer and antimicrobial effects. The data presented highlights the critical role of the substitution pattern in determining the potency and mechanism of action. For drug development professionals, understanding these structure-activity relationships is paramount for designing novel benzamide derivatives with enhanced efficacy and selectivity. Further preclinical investigations into promising candidates like BJ-13 for gastric cancer are warranted.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and biological evaluation of novel benzamide derivatives as potent smoothened antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of benzamide derivatives as novel anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, antimicrobial, and QSAR studies of substituted benzamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nanobioletters.com [nanobioletters.com]
• 8. Design and Synthesis of Anti-MRSA Benzimidazolylbenzene-sulfonamides. QSAR Studies for Prediction of Antibacterial Activity [mdpi.com]
• 9. Synthesis and antibacterial activity of 3-benzylamide derivatives as FtsZ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of N,N-Dimethylbenzamide: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is paramount to ensuring a safe laboratory environment and maintaining regulatory compliance. This guide provides detailed, step-by-step procedures for the safe disposal of N,N-Dimethylbenzamide, a compound commonly used in various research and development applications. Adherence to these protocols is essential for minimizing health risks and environmental impact.

Hazard Profile and Safety Precautions

N,N-Dimethylbenzamide is classified as a hazardous substance with several key risks.[1][2][3][4] It is harmful if swallowed, causes significant skin and eye irritation, and may lead to respiratory irritation.[1][2][3][4][5] Therefore, strict adherence to safety protocols is mandatory when handling this chemical.

Personal Protective Equipment (PPE) is the first line of defense. Before initiating any disposal procedures, all personnel must be equipped with the following:

• Chemical-resistant gloves: Nitrile or neoprene gloves are recommended.

• Safety goggles or a face shield: To protect against accidental splashes.

• Laboratory coat: To prevent skin contact.

Step-by-Step Disposal Protocol

The disposal of N,N-Dimethylbenzamide must be managed as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash.[1][6][7]

• Waste Segregation and Collection:

  • Collect waste N,N-Dimethylbenzamide in a designated, leak-proof container.[1][6] The container should be made of a compatible material, such as glass or polyethylene.[1][8]

  • Do not mix N,N-Dimethylbenzamide waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) office.[6][9] Incompatible materials can react violently or produce toxic gases.[9]

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "N,N-Dimethylbenzamide".[1][6] The label should also include the date of accumulation.

• Storage:

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[1][9]

  • The SAA should be a well-ventilated area, away from heat sources and incompatible materials.[1][8]

  • Ensure the container is securely capped at all times, except when adding waste.[6][9]

  • Secondary containment should be used for all liquid hazardous waste to prevent spills.[6][8]

• Disposal Procedure:

  • The recommended method for the final disposal of N,N-Dimethylbenzamide is through a licensed hazardous waste disposal company.[1][5]

  • Contact your institution's EHS office to arrange for the pickup and disposal of the chemical waste.[1] They will have established procedures and contracts with certified waste management vendors.

• Decontamination:

  • Thoroughly decontaminate any laboratory equipment or surfaces that have come into contact with N,N-Dimethylbenzamide.

  • Use a suitable solvent, such as ethanol or acetone, followed by a thorough wash with soap and water.[1]

  • The rinsate from the initial cleaning must be collected and disposed of as hazardous waste.[6][10]

• Empty Container Disposal:

  • A container that has held N,N-Dimethylbenzamide must be triple-rinsed with a suitable solvent before being discarded as regular trash.[10]

  • The rinsate from all three rinses must be collected and managed as hazardous waste.[10]

  • After rinsing, deface or remove the original label before disposal.[6][10]

Quantitative Hazard Data

Hazard Classification	GHS Codes	Signal Word
Acute toxicity, Oral (Category 4)	H302	Warning
Skin irritation (Category 2)	H315	Warning
Serious eye irritation (Category 2)	H319	Warning
Specific target organ toxicity — single exposure (Category 3), Respiratory system	H335	Warning

Data sourced from multiple safety data sheets.[4]

Experimental Protocols

The disposal procedures outlined above are based on standard laboratory safety protocols and regulatory guidelines. The primary "experiment" in this context is the safe and compliant disposal of a hazardous chemical. The methodology involves a series of procedural steps designed to mitigate risk to personnel and the environment.

The federal framework for hazardous waste management is established by the Resource Conservation and Recovery Act (RCRA), implemented by the U.S. Environmental Protection Agency (EPA).[8][11][12] State and local regulations may also apply and are often more stringent than federal laws.[11][13] It is crucial to consult your institution's specific Chemical Hygiene Plan and EHS guidelines for any additional requirements.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N,N-Dimethylbenzamide.

Caption: Disposal workflow for N,N-Dimethylbenzamide.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. N,N-Dimethylbenzamide | C9H11NO | CID 11916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. file1.lookchem.com [file1.lookchem.com]
• 5. fishersci.com [fishersci.com]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. Hazardous Waste and Disposal - American Chemical Society [acs.org]
• 8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. vumc.org [vumc.org]
• 11. m.youtube.com [m.youtube.com]
• 12. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 13. Hazardous Waste Management - NYSDEC [dec.ny.gov]

Essential Safety and Logistical Information for Handling N,N-Dimethylbenzamide

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemicals are paramount. This document provides crucial safety protocols and logistical plans for N,N-Dimethylbenzamide, ensuring operational integrity and personnel safety in the laboratory.

N,N-Dimethylbenzamide is a compound that requires careful handling due to its potential health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to the following guidelines is essential to minimize risks.

Personal Protective Equipment (PPE) and Hazard Mitigation

A multi-layered approach to personal protection is necessary to prevent exposure. The following table summarizes the required engineering controls and personal protective equipment when handling N,N-Dimethylbenzamide.

Category	Requirement	Specification
Engineering Controls	Ventilation	Handle in a well-ventilated area. A chemical fume hood is recommended.[2][4]
Eyewash & Safety Shower	An eyewash station and emergency shower must be readily accessible.[2][5]
Personal Protective Equipment	Eye & Face Protection	Chemical safety goggles or a face shield are mandatory.[2][6]
Skin Protection	Chemical-resistant gloves (e.g., nitrile or neoprene) and a laboratory coat must be worn.[2][6]
Respiratory Protection	In case of insufficient ventilation or dust formation, use a NIOSH-approved respirator with an organic vapor cartridge or an N95 dust mask.[2][7]
Hygiene Measures	General Practices	Do not eat, drink, or smoke in the handling area.[2][8] Wash hands thoroughly after handling the material.[2][4]

Operational Plan: From Handling to Disposal

A systematic workflow ensures that N,N-Dimethylbenzamide is managed safely throughout its lifecycle in the laboratory.

Operational Workflow for N,N-Dimethylbenzamide

Step-by-Step Handling Protocol:

• Preparation: Designate a well-ventilated workspace, preferably a chemical fume hood.[2][4] Assemble all necessary PPE as outlined in the table above.

• Handling: Wear all required PPE before handling the chemical. Avoid creating dust and keep the container tightly closed when not in use.[2][4] Prevent contact with skin, eyes, and clothing.[2]

• Post-Handling: After handling, decontaminate all surfaces that may have come into contact with the chemical. Remove PPE carefully to avoid skin contamination.[9]

• Waste Collection: Collect any waste material in a designated, properly labeled, and sealed container.[6] Do not mix with other waste streams.[6]

• Storage and Disposal: Store the sealed waste container in a designated hazardous waste storage area.[6] Never dispose of N,N-Dimethylbenzamide down the drain or in regular trash.[6] The recommended disposal method is incineration by a licensed professional waste disposal service.[1][6] Contact your institution's Environmental Health and Safety (EHS) office for disposal procedures.[6]

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Emergency First-Aid for N,N-Dimethylbenzamide Exposure

• Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[1][2][7]

• Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[2][7] If skin irritation occurs, get medical advice.[2]

• Eye Contact: If the chemical comes into contact with the eyes, rinse cautiously with water for at least 15 minutes, making sure to flush under the eyelids.[2][7] Remove contact lenses if present and easy to do.[2] If eye irritation persists, seek medical attention.[2]

• Ingestion: If swallowed, rinse the mouth with water.[2][8] Do not induce vomiting. Never give anything by mouth to an unconscious person.[7] Call a physician or poison control center immediately.[2][8]

References

• 1. file1.lookchem.com [file1.lookchem.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. N,N-Dimethylbenzamide | C9H11NO | CID 11916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. tousimis.com [tousimis.com]
• 6. benchchem.com [benchchem.com]
• 7. N,N-Dimethylbenzamide(611-74-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. N,N-Dimethylbenzamide | 611-74-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]